Scabioside C

Core Science & Biosynthesis

Scabioside C chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Scabioside C, a triterpenoid saponin, has garnered significant interest within the scientific community for its potential therapeutic applications. This document provides an in-depth technical overview of Scabioside C, encompassing its chemical structure, physicochemical properties, and known biological activities. Detailed experimental protocols for the isolation and analysis of this compound are presented, alongside a summary of its pharmacological effects. Furthermore, this guide elucidates the potential molecular mechanisms underlying its bioactivity, including its interaction with key signaling pathways, visualized through detailed diagrams. The information compiled herein aims to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties

Scabioside C is a complex glycoside with a triterpenoid aglycone core. Its systematic name is (3β)-3-{[4-O-(β-D-Glucopyranosyl)-α-L-arabinopyranosyl]oxy}-23-hydroxyolean-12-en-28-oic acid. The chemical structure consists of a pentacyclic triterpene skeleton, specifically an oleanane-type, linked to a disaccharide moiety.

Table 1: Chemical and Physical Properties of Scabioside C

Property	Value	Source
Chemical Formula	C₄₁H₆₆O₁₃	[1]
Molecular Weight	766.97 g/mol	[1]
CAS Number	17233-22-6	[1]
Appearance	Data not available
Melting Point	Data not available
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[2]
SMILES	C[C@]12CC--INVALID-LINK--(C)C)C(=O)O)C)C)(C)CO">C@@HO[C@H]6--INVALID-LINK--O[C@H]7--INVALID-LINK--CO)O)O)O)O">C@@HO	[1]

Table 2: Computed Physicochemical Properties of Scabioside C

Property	Value	Source
XLogP3	2.5	PubChem
Hydrogen Bond Donor Count	8	PubChem
Hydrogen Bond Acceptor Count	13	PubChem
Rotatable Bond Count	7	PubChem
Topological Polar Surface Area	216 Ų	PubChem

Biological Activities and Potential Therapeutic Applications

Scabioside C has been investigated for a range of biological activities, suggesting its potential as a lead compound in drug development. The primary areas of interest include its anti-inflammatory, antimicrobial, and antitumor properties.[1]

Anti-inflammatory Activity

While direct quantitative data for Scabioside C is limited in the public domain, compounds with similar structures, particularly other triterpenoid saponins, have demonstrated significant anti-inflammatory effects. The proposed mechanism of action involves the modulation of key inflammatory pathways. It is hypothesized that Scabioside C may inhibit the production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins. This inhibition is likely achieved through the downregulation of enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). Furthermore, Scabioside C may interfere with the activation of transcription factors that regulate inflammatory gene expression, such as nuclear factor-kappa B (NF-κB) and the mitogen-activated protein kinase (MAPK) signaling pathways.

Antimicrobial Activity

The antimicrobial potential of Scabioside C is an area of active research. Saponins, as a class of compounds, are known to possess antimicrobial properties, which are often attributed to their ability to disrupt microbial cell membranes. The proposed mechanism involves the interaction of the hydrophobic triterpenoid core with the lipid bilayer of bacterial and fungal cells, leading to increased permeability and eventual cell lysis.

Antitumor Activity

Preliminary studies suggest that Scabioside C may exhibit cytotoxic effects against various cancer cell lines.[1] The proposed mechanism for its antitumor activity is the induction of apoptosis, or programmed cell death. This process is thought to be initiated through the activation of intrinsic and/or extrinsic apoptotic pathways, leading to the activation of caspases and subsequent cell death.

Experimental Protocols

Isolation of Scabioside C from Patrinia scabiosaefolia

The following is a general protocol for the isolation of triterpenoid glycosides, including Scabioside C, from the plant Patrinia scabiosaefolia.

3.1.1. Extraction

• Air-dry the whole plant material of Patrinia scabiosaefolia and grind it into a coarse powder.

• Macerate the powdered plant material with 95% ethanol at room temperature. Perform this extraction three times to ensure a high yield.

• Combine the ethanol extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

• Suspend the crude extract in water and perform liquid-liquid partitioning with n-butanol. The n-butanol fraction will be enriched with glycosides.

3.1.2. Chromatographic Purification

• Subject the n-butanol fraction to column chromatography on a silica gel column.

• Elute the column with a gradient of chloroform-methanol.

• Monitor the fractions using thin-layer chromatography (TLC) and visualize with a suitable staining reagent (e.g., vanillin-sulfuric acid).

• Combine fractions containing the compound of interest and subject them to further purification steps, such as repeated column chromatography or preparative high-performance liquid chromatography (HPLC), to obtain pure Scabioside C.

General Assay for Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

• Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and antibiotics.

• Seed the cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Scabioside C for 1 hour.

• Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce NO production.

• After incubation, collect the cell supernatant and measure the nitrite concentration using the Griess reagent.

• Calculate the percentage of NO inhibition compared to the LPS-treated control.

General Assay for Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Determination

• Prepare a series of twofold dilutions of Scabioside C in a suitable broth medium in a 96-well microtiter plate.

• Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

• Include positive (microorganism without Scabioside C) and negative (broth only) controls.

• Incubate the plate at the optimal temperature for the growth of the microorganism for 18-24 hours.

• The MIC is defined as the lowest concentration of Scabioside C that completely inhibits the visible growth of the microorganism.

General Assay for Antitumor Activity: MTT Cytotoxicity Assay

• Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate and allow them to attach overnight.

• Treat the cells with various concentrations of Scabioside C for 24, 48, or 72 hours.

• After the incubation period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours.

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability and determine the IC50 value (the concentration of Scabioside C that inhibits cell growth by 50%).

Signaling Pathways and Mechanisms of Action

The biological activities of Scabioside C are believed to be mediated through its interaction with various cellular signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammation and cell survival. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of target genes. Scabioside C is hypothesized to inhibit this pathway, thereby reducing the expression of pro-inflammatory cytokines and enzymes.

References

• 1. researchgate.net [researchgate.net]
• 2. Human Metabolome Database: 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000883) [hmdb.ca]

Unveiling the Therapeutic Potential of Scabioside C from Patrinia scabiosaefolia: A Technical Guide for Future Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Patrinia scabiosaefolia, a perennial plant with a rich history in traditional Asian medicine, is a member of the Valerianaceae family.[1] Known as "Bai Jiang Cao" in Traditional Chinese Medicine (TCM), it has been historically utilized for its anti-inflammatory, detoxifying, and pain-relieving properties.[1] Phytochemical analyses have revealed that P. scabiosaefolia is abundant in various bioactive compounds, including triterpenoid saponins, iridoids, and flavonoids.[2] Among the saponins isolated from this plant is Scabioside C, a compound of significant interest for its potential pharmacological activities.[3]

Modern scientific investigations have begun to validate the traditional uses of P. scabiosaefolia, demonstrating its efficacy as an anti-inflammatory and anticancer agent.[1] Extracts from the plant have been shown to modulate key signaling pathways, such as the NF-κB and STAT3 pathways, which are critically involved in inflammation and tumorigenesis.[2][4] While the bioactivity of the whole plant extract is well-documented, the specific contribution of its individual components, such as Scabioside C, remains an area ripe for exploration.

This technical guide provides a comprehensive overview of the known biological activities associated with Patrinia scabiosaefolia and presents a detailed framework of experimental protocols to systematically investigate the specific therapeutic potential of Scabioside C. The methodologies outlined herein are intended to empower researchers to elucidate the compound's mechanisms of action and quantify its efficacy, thereby paving the way for its potential development as a novel therapeutic agent.

Biological Activities of Patrinia scabiosaefolia Extracts

Extracts from Patrinia scabiosaefolia have demonstrated a broad spectrum of pharmacological effects, primarily centered around anti-inflammatory and anticancer activities. These effects are attributed to the complex interplay of its constituent phytochemicals, which include a significant amount of saponins like Scabioside C.

Anti-inflammatory Activity

The anti-inflammatory properties of P. scabiosaefolia are well-documented.[1] The primary mechanism is believed to be the downregulation of pro-inflammatory mediators.[1] Studies have shown that compounds isolated from the plant can inhibit the NF-κB signaling pathway, a critical regulator of inflammatory responses.[2] This inhibition leads to a reduction in the production of inflammatory molecules such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).[1]

Anticancer Activity

Patrinia scabiosaefolia has also emerged as a promising candidate in the field of oncology.[1] Research indicates that its extracts can inhibit the proliferation of cancer cells, induce apoptosis (programmed cell death), and suppress tumor growth.[1][4] One of the key mechanisms identified is the inhibition of the STAT3 signaling pathway, which plays a pivotal role in tumor cell survival and proliferation.[4] By inhibiting STAT3 phosphorylation, extracts of P. scabiosaefolia can downregulate the expression of target genes like cyclin D1 (a cell cycle regulator) and Bcl-2 (an anti-apoptotic protein), leading to cell cycle arrest and apoptosis.[4]

While these findings are promising, the specific biological activities and quantitative efficacy of Scabioside C have not been extensively reported. The following sections provide detailed experimental protocols to facilitate the investigation of Scabioside C's anti-inflammatory and anticancer properties.

Experimental Protocols for the Biological Evaluation of Scabioside C

To ascertain the specific biological activities of Scabioside C, a series of well-defined in vitro assays are necessary. The following protocols are standard methods used in drug discovery and development to quantify cytotoxicity, anti-inflammatory effects, and the induction of apoptosis.

Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[5] This assay is a fundamental first step in evaluating the potential anticancer activity of a compound.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., human colon cancer cell line HCT116 or human leukemia cell line HL60) in a 96-well plate at a density of 5,000 to 10,000 cells per well and incubate for 24 hours to allow for cell attachment.[6]

• Compound Treatment: Prepare a series of dilutions of Scabioside C in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing different concentrations of Scabioside C. Include a vehicle control (medium with the solvent used to dissolve Scabioside C, e.g., DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plates for a specified period, typically 24, 48, or 72 hours, at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 25 µL of a 5 mg/mL MTT stock solution to each well and incubate for an additional 4 hours at 37°C.[6]

• Formazan Solubilization: Carefully remove the medium from each well and add 50 µL of DMSO to dissolve the formazan crystals.[6] Mix thoroughly by pipetting.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[5]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the log of the compound concentration to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Workflow for the MTT Cell Viability Assay.

Anti-inflammatory Activity via NF-κB Reporter Assay

The NF-κB luciferase reporter assay is a highly sensitive method to quantify the activity of the NF-κB signaling pathway.[3] This assay is ideal for screening compounds that may inhibit inflammation.

Methodology:

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293T) and transiently transfect the cells with a luciferase reporter plasmid containing NF-κB response elements and a control plasmid (e.g., Renilla luciferase) for normalization.[7] Seed the transfected cells into a 96-well plate.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of Scabioside C for 1-2 hours.

• Stimulation: Induce NF-κB activation by adding a stimulant such as TNF-α (e.g., 10-20 ng/mL) to the wells.[3] Include unstimulated and vehicle-treated controls. Incubate for 6-8 hours.

• Cell Lysis: Wash the cells with PBS and then add a passive lysis buffer to each well.[3]

• Luciferase Activity Measurement: Use a dual-luciferase reporter assay system. Add the firefly luciferase substrate and measure the luminescence. Then, add the Renilla luciferase substrate and measure the luminescence again in the same well.[3]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Calculate the percentage of NF-κB inhibition for each concentration of Scabioside C relative to the stimulated control. Determine the IC50 value.

Workflow for the NF-κB Luciferase Reporter Assay.

Apoptosis Induction Assessment

To determine if the cytotoxic effects of Scabioside C are due to the induction of apoptosis, several key events in the apoptotic cascade can be measured.

Caspases-3 and -7 are key executioner caspases in the apoptotic pathway. The Caspase-Glo® 3/7 assay is a luminescent method to measure their activity.[8]

Methodology:

• Cell Treatment: Seed cells in a white-walled 96-well plate and treat with different concentrations of Scabioside C for a predetermined time (e.g., 24 or 48 hours).

• Reagent Addition: Allow the plate to equilibrate to room temperature. Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well.[9]

• Incubation: Mix the contents by shaking on a plate shaker for 30 seconds to 2 minutes. Incubate at room temperature for 30 minutes to 3 hours.[9][10]

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.[9]

• Data Analysis: The luminescent signal is proportional to the amount of caspase activity. Compare the signal from treated cells to that of untreated controls.

Workflow for the Caspase-Glo® 3/7 Assay.

A decrease in mitochondrial membrane potential is an early hallmark of apoptosis. The JC-1 dye is a fluorescent probe commonly used to measure ΔΨm.[1]

Methodology:

• Cell Treatment: Culture cells on coverslips or in a 96-well plate and treat with Scabioside C for an appropriate duration.

• JC-1 Staining: Remove the culture medium and replace it with a medium containing JC-1 dye (final concentration of 2 µM). Incubate at 37°C for 15-30 minutes.[1]

• Washing: Remove the staining solution and wash the cells with an assay buffer.

• Analysis: Analyze the cells using a fluorescence microscope or a fluorescence plate reader. In healthy cells with high ΔΨm, JC-1 forms aggregates that emit red fluorescence. In apoptotic cells with low ΔΨm, JC-1 remains in its monomeric form and emits green fluorescence.[1]

• Data Analysis: The ratio of red to green fluorescence is used to quantify the change in mitochondrial membrane potential. A decrease in this ratio indicates depolarization and apoptosis.

References

• 1. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol Library | Collaborate and Share [protocols.opentrons.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. MTT Assay [protocols.io]
• 7. bowdish.ca [bowdish.ca]
• 8. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 9. promega.com [promega.com]
• 10. promega.com [promega.com]

Scabioside C: A Technical Guide to its Discovery, Isolation, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scabioside C, a triterpenoid saponin, has garnered interest within the scientific community for its potential therapeutic applications. As a naturally derived compound, it belongs to a class of molecules known for a wide array of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. This technical guide provides a comprehensive overview of the discovery, isolation, and purported mechanisms of action of Scabioside C, with a focus on detailed experimental protocols and data presentation for researchers in drug discovery and development.

Scabioside C is primarily found in plants belonging to the Scabiosa and Patrinia genera, with Patrinia scabiosaefolia being a notable source.[1][2] Its chemical structure, C41H66O13, with a molecular weight of approximately 766.97 g/mol , has been elucidated through spectroscopic methods.[1] This guide will delve into the practical aspects of isolating this promising saponin and explore its biological activities through a mechanistic lens.

Data Presentation

Table 1: Physicochemical Properties of Scabioside C

Property	Value	Reference
Molecular Formula	C41H66O13	[1]
Molecular Weight	766.97 g/mol	[1]
CAS Number	17233-22-6	[1]

Table 2: Representative Yields from the Isolation of Glycosides from Patrinia scabiosaefolia

Extraction/Purification Step	Starting Material	Yield
Crude Residue	29 kg of air-dried Patrinia scabiosaefolia	~3 kg
n-Butanol Extract	3 kg of crude residue	Not specified

Note: This data is based on a protocol for the isolation of Patrinoside, a related glycoside from the same plant, and is representative of the expected yields during the initial extraction phases for Scabioside C.

Table 3: Representative Biological Activity of Triterpenoid Saponins

Compound/Extract	Assay	Cell Line	IC50 Value
Triterpenoid Saponin (unspecified)	Cytotoxicity	HepG2 (Liver Cancer)	2.73 ± 0.12 µM
Triterpenoid Saponin (unspecified)	Cytotoxicity	LU-1 (Lung Cancer)	1.76 ± 0.11 µM
Triterpenoid Saponin (unspecified)	Anti-inflammatory (NO inhibition)	Murine Macrophages	1.2 µM

Note: These IC50 values are for other triterpenoid saponins and are provided as a reference for the potential potency of Scabioside C.[1]

Experimental Protocols

The following protocols are based on established methods for the isolation of triterpenoid glycosides from Patrinia scabiosaefolia and are adaptable for the specific isolation of Scabioside C.

Extraction of Crude Saponins

• Plant Material Preparation : 29 kg of air-dried whole plants of Patrinia scabiosaefolia are pulverized into a coarse powder.

• Solvent Extraction : The powdered plant material is macerated with 75 L of 95% ethanol at room temperature. This process is repeated three times to maximize the extraction of glycosides.

• Concentration : The ethanol extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a crude residue.

• Liquid-Liquid Partitioning : The crude residue is dissolved in water and subjected to liquid-liquid partitioning with n-butanol to separate the saponin-rich fraction.

Chromatographic Purification of Scabioside C

• Column Preparation : A silica gel column (200-300 mesh) is prepared using a slurry packing method with chloroform.

• Sample Loading : The dried n-butanol extract is dissolved in a minimal amount of methanol and adsorbed onto a small amount of silica gel. The solvent is evaporated, and the dried, adsorbed sample is loaded onto the prepared column.

• Elution : The column is eluted with a gradient of chloroform-methanol, starting with a higher ratio of chloroform and gradually increasing the proportion of methanol.

• Fraction Collection and Analysis : Fractions are collected and monitored by Thin-Layer Chromatography (TLC). Fractions showing a spot corresponding to a Scabioside C standard are pooled.

• Final Purification : The pooled fractions are further purified using High-Performance Liquid Chromatography (HPLC) on a C18 column with a methanol-water gradient to obtain pure Scabioside C.

Characterization of Scabioside C

The structure of the isolated Scabioside C is confirmed using spectroscopic methods, including:

• Mass Spectrometry (MS) : To determine the molecular weight and fragmentation pattern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) : To elucidate the detailed chemical structure.

Mandatory Visualization

References

• 1. Saponins of Selected Triterpenoids as Potential Therapeutic Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Saponins as cytotoxic agents: a review - PMC [pmc.ncbi.nlm.nih.gov]

Potential Therapeutic Uses of Scabioside C: A Technical Guide for Researchers

Abstract

Scabioside C, a triterpenoid saponin, has garnered interest within the scientific community for its potential therapeutic applications, including anti-inflammatory, anticancer, and neuroprotective properties. This technical guide provides an in-depth overview of the current understanding of Scabioside C's biological activities, with a focus on its potential as a modulator of key cellular signaling pathways. Due to the limited availability of comprehensive data on the pure compound, this document leverages detailed experimental findings from a methanol extract of Scabiosa atropurpurea, a plant known to contain Scabioside C, to illustrate its potential mechanisms of action and provide a framework for future research. This guide is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of Scabioside C and related natural products.

Introduction

Scabioside C is a naturally occurring saponin found in plants of the Scabiosa genus.[1] Saponins as a class of compounds are known for their diverse pharmacological effects, which often involve interactions with cell membranes and modulation of intracellular signaling cascades.[1] Preliminary research suggests that Scabioside C may possess anti-inflammatory, antimicrobial, and antitumor activities.[1] This guide synthesizes the available information on Scabioside C and presents a detailed analysis of a relevant study on a Scabiosa atropurpurea extract to provide insights into its potential therapeutic uses and mechanisms.

Potential Therapeutic Applications

Anticancer Activity

The potential of Scabioside C in cancer therapy is a primary area of interest. While studies on the pure compound are limited, research on extracts from Scabiosa species provides compelling evidence of anticancer effects. A study on a methanol extract of Scabiosa atropurpurea demonstrated significant cytotoxic effects against doxorubicin-resistant colorectal cancer cells (Caco-2).[2]

Quantitative Data from Scabiosa atropurpurea Methanol Extract Study:

Cell Line	Treatment	IC50 Value	Time Point
Caco-2	Doxorubicin	1.8 µM	48 h
Caco-2	S. atropurpurea Methanol Extract (ME)	10 µg/mL (IC10) + Doxorubicin	48 h

Table 1: Cytotoxicity of S. atropurpurea Methanol Extract in Combination with Doxorubicin.[2]

The data indicates that the methanol extract, at a low concentration (IC10), significantly enhances the cytotoxic effect of doxorubicin on resistant Caco-2 cells.[2] This suggests a potential role for components of the extract, possibly including Scabioside C, in overcoming multidrug resistance.

Anti-inflammatory Activity

The anti-inflammatory potential of Scabioside C is another promising avenue of research. Many natural compounds exert their anti-inflammatory effects by modulating key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. While direct evidence for Scabioside C is still emerging, the known mechanisms of similar saponins suggest that it may inhibit the production of pro-inflammatory mediators.

Neuroprotective Effects

Natural products are increasingly being investigated for their neuroprotective potential.[3] The proposed mechanisms often involve antioxidant and anti-inflammatory actions that protect neuronal cells from damage.[4] Given its potential anti-inflammatory properties, Scabioside C could plausibly exert neuroprotective effects by mitigating neuroinflammation, a key factor in many neurodegenerative diseases.

Signaling Pathways Modulated by Scabiosa Extract

The study on the Scabiosa atropurpurea methanol extract provides valuable insights into the molecular mechanisms that may be relevant to Scabioside C. The extract was found to induce apoptosis in Caco-2 cancer cells through the modulation of key apoptosis-related genes.[2]

Key Signaling Pathway Components Modulated:

• Bax (Pro-apoptotic): Upregulated by the methanol extract in combination with doxorubicin.[2]

• Bcl-2 (Anti-apoptotic): Downregulated by the methanol extract in combination with doxorubicin.[2]

• Caspase-3 (Executioner caspase): Upregulated by the methanol extract in combination with doxorubicin.[2]

• p21 (Cell cycle inhibitor): Upregulated by the methanol extract in combination with doxorubicin.[2]

This modulation of the Bax/Bcl-2 ratio and the activation of caspase-3 strongly indicates the induction of the intrinsic apoptotic pathway.[2]

References

• 1. Modulation of Multiple Signaling Pathways of the Plant-Derived Natural Products in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Methanol Extract of Scabiosa atropurpurea Enhances Doxorubicin Cytotoxicity against Resistant Colorectal Cancer Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plants-Derived Neuroprotective Agents: Cutting the Cycle of Cell Death through Multiple Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The mechanism of neuroprotective action of natural compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Anticancer Potential of Scabioside C: A Mechanistic Overview Based on the Scabiosa Genus

Disclaimer: As of the current date, there is a notable absence of published scientific literature detailing the specific mechanism of action of Scabioside C in cancer cells. Therefore, this technical guide will provide an in-depth overview of the known anticancer activities of extracts and other bioactive compounds isolated from the Scabiosa genus, the botanical source of Scabioside C. This information may offer valuable insights into the potential, yet unconfirmed, mechanisms of Scabioside C.

The genus Scabiosa, belonging to the Caprifoliaceae family, is a rich source of various secondary metabolites, including flavonoids, phenolic acids, and saponins, which have demonstrated significant biological activities.[1][2] Recent studies have begun to shed light on the anticancer potential of this genus, providing a foundation for future research into its specific constituents like Scabioside C.

Core Anticancer Mechanisms of Scabiosa Species

Research into extracts from Scabiosa atropurpurea and Scabiosa rotata has revealed cytotoxic and chemosensitizing effects against various cancer cell lines.[3][4] The primary mechanisms of action identified to date revolve around the induction of apoptosis (programmed cell death) and the modulation of multidrug resistance.

Induction of Apoptosis

A methanol extract of Scabiosa atropurpurea has been shown to induce apoptosis in resistant colorectal cancer cells (Caco-2).[3] This pro-apoptotic effect is mediated through the intrinsic pathway, characterized by changes in the expression of key regulatory proteins.

Key Molecular Events in Apoptosis Induction:

• Upregulation of Pro-Apoptotic Proteins: The extract significantly increases the mRNA expression levels of Bax and caspase-3.[3] Bax is a crucial member of the Bcl-2 family that promotes apoptosis by permeabilizing the mitochondrial outer membrane, leading to the release of cytochrome c. This, in turn, activates the caspase cascade, with caspase-3 being a key executioner caspase.

• Downregulation of Anti-Apoptotic Proteins: A marked decrease in the expression of Bcl-2, an anti-apoptotic protein that normally sequesters Bax and prevents mitochondrial disruption, was observed.[3] The increased Bax/Bcl-2 ratio is a hallmark of the intrinsic apoptotic pathway.

• Involvement of p21: The expression of p21, a cyclin-dependent kinase inhibitor, is also upregulated.[3] While primarily known for its role in cell cycle arrest, p21 can also promote apoptosis under certain cellular contexts.

Figure 1. Proposed apoptotic pathway induced by Scabiosa atropurpurea extract.

Modulation of Multidrug Resistance

In addition to inducing cell death, the methanol extract of Scabiosa atropurpurea has demonstrated the ability to enhance the cytotoxicity of the chemotherapeutic drug doxorubicin in resistant colorectal cancer cells.[3] This suggests a role in overcoming multidrug resistance, a major obstacle in cancer therapy. The mechanism appears to involve the inhibition of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp) and multidrug resistance-associated protein (MRP1), which function as drug efflux pumps.[3]

Figure 2. Inhibition of drug efflux pumps by Scabiosa atropurpurea extract.

Cytotoxic Activity of Scabiosa Extracts

Extracts from Scabiosa species have demonstrated cytotoxic effects against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values provide a quantitative measure of this activity.

Extract/Compound	Cancer Cell Line	IC50 Value	Reference
Scabiosa rotata ethyl acetate sub-extract	HepG2 (Liver Cancer)	51.29 µg/ml	[4]
MCF-7 (Breast Cancer)	51.41 µg/ml	[4]
HeLa (Cervical Cancer)	52.89 µg/ml	[4]
Scabiosa atropurpurea methanol extract	Caco-2 (Colorectal Cancer)	Not specified, but enhanced doxorubicin cytotoxicity	[3]

Bioactive Compounds in Scabiosa and Their Potential Roles

LC-MS analysis of Scabiosa extracts has identified several bioactive compounds with known anticancer properties, which likely contribute to the observed effects.[2][3][4]

• Luteolin: This flavonoid, found in Scabiosa atropurpurea, is a well-documented anticancer agent.[3] Its mechanisms include the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways such as PI3K/Akt, NF-κB, and STAT3.[5][6][7] Luteolin can downregulate anti-apoptotic proteins like Bcl-2 and upregulate pro-apoptotic ones like Bax.[5]

• Chlorogenic Acid: Identified in both S. atropurpurea and S. rotata, chlorogenic acid has been reported to have anticancer activity and can enhance the efficacy of chemotherapeutic drugs.[3][4]

• Hesperidin and Isoorientin: These flavonoids, present in S. rotata, also possess documented antioxidant and potential anticancer properties.[4]

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells (e.g., Caco-2, HepG2, MCF-7, HeLa) are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of the Scabiosa extract or vehicle control for a defined period (e.g., 48 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is calculated as a percentage of the control.

Apoptosis Analysis (Annexin V-FITC/PI Staining)

• Cell Treatment: Cells are treated with the Scabiosa extract at a predetermined apoptotic concentration.

• Cell Harvesting: Both adherent and floating cells are collected, washed with PBS.

• Staining: Cells are resuspended in Annexin V binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Quantitative Reverse Transcription PCR (qRT-PCR)

• RNA Extraction: Total RNA is extracted from treated and untreated cells using a suitable kit.

• cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA).

• PCR Amplification: The cDNA is used as a template for real-time PCR with specific primers for target genes (e.g., Bax, Bcl-2, caspase-3, p21) and a housekeeping gene (e.g., GAPDH).

• Data Analysis: The relative mRNA expression levels are calculated using the 2-ΔΔCt method.

Figure 3. General experimental workflow for assessing anticancer activity.

Conclusion and Future Directions

While specific data on the anticancer mechanism of Scabioside C is currently unavailable, research on extracts from the Scabiosa genus provides a compelling case for its potential as a source of anticancer compounds. The induction of apoptosis via modulation of the Bcl-2 family of proteins and the ability to overcome multidrug resistance are significant findings that warrant further investigation. The presence of well-known anticancer agents like luteolin within these extracts further strengthens this potential.

Future research should focus on isolating Scabioside C in sufficient quantities to perform comprehensive in vitro and in vivo studies. Elucidating its specific molecular targets and its effects on key signaling pathways will be crucial in determining its therapeutic potential. Furthermore, synergistic studies with existing chemotherapeutic agents could reveal its utility as an adjuvant therapy. The information gathered from the broader Scabiosa genus serves as an excellent starting point for these future investigations.

References

• 1. Scabiosa Genus: A Rich Source of Bioactive Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. A Methanol Extract of Scabiosa atropurpurea Enhances Doxorubicin Cytotoxicity against Resistant Colorectal Cancer Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Luteolin, a Potent Anticancer Compound: From Chemistry to Cellular Interactions and Synergetic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Luteolin, a flavonoid with potentials for cancer prevention and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Revisiting luteolin: An updated review on its anticancer potential - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Scabioside C and its Aglycone Hederagenin for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the naturally occurring triterpenoid saponin, Scabioside C, and its pharmacologically active aglycone, hederagenin. Hederagenin, a pentacyclic triterpenoid, has garnered significant scientific interest due to its diverse and potent biological activities, including anti-tumor, anti-inflammatory, and neuroprotective effects. In contrast, specific biological data on its glycoside, Scabioside C, remains limited in the current scientific literature. This guide synthesizes the available chemical and biological data, with a strong focus on hederagenin's mechanisms of action, particularly its modulation of key signaling pathways such as PI3K/Akt, NF-κB, and MAPK. Detailed experimental protocols for the investigation of these compounds are provided, alongside a quantitative summary of hederagenin's cytotoxic effects on various cancer cell lines. Visual representations of critical signaling pathways and experimental workflows are included to facilitate a deeper understanding of their molecular interactions and research applications. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of these natural compounds.

Introduction

Natural products remain a vital source of novel chemical entities for drug discovery and development. Among these, triterpenoids and their glycosides represent a rich class of bioactive molecules with a wide array of pharmacological properties. Hederagenin, a pentacyclic triterpenoid sapogenin, is abundantly found in various medicinal plants, either in its free form or as a glycosidic conjugate like Scabioside C.[1][2] While hederagenin has been the subject of extensive research, its glycoside counterparts are often studied as part of crude extracts or in the context of their hydrolysis to the active aglycone. This guide aims to consolidate the existing knowledge on both Scabioside C and hederagenin, highlighting the significant therapeutic potential of hederagenin and identifying the knowledge gap concerning the specific biological activities of Scabioside C.

Chemical Properties

Scabioside C

Scabioside C is a triterpenoid saponin, which is a glycoside of hederagenin. Its chemical structure consists of the hederagenin backbone with a sugar moiety attached.

Property	Value
Chemical Formula	C41H66O13
Molecular Weight	766.97 g/mol
Appearance	Powder
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone
CAS Number	17233-22-6

Hederagenin

Hederagenin is the aglycone of Scabioside C, meaning it is the non-sugar part of the saponin. It is a pentacyclic triterpenoid of the oleanane series.

Property	Value
Chemical Formula	C30H48O4
Molecular Weight	472.70 g/mol
Appearance	White to off-white powder
Solubility	Insoluble in water, soluble in DMSO and ethanol
CAS Number	465-99-6

Biological Activities and Mechanisms of Action

While specific biological activity data for Scabioside C is sparse, its aglycone, hederagenin, has been shown to possess a wide range of pharmacological effects. It is plausible that some of the traditional uses of plants containing Scabioside C are attributable to the in vivo hydrolysis of the glycoside to release hederagenin.

Anticancer Activity of Hederagenin

Hederagenin has demonstrated significant cytotoxic effects against a variety of human cancer cell lines. Its anticancer mechanisms are multifaceted and include the induction of apoptosis, inhibition of cell proliferation, and modulation of key signaling pathways involved in cancer progression.

Table 1: In Vitro Cytotoxicity of Hederagenin against Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Reference
A549	Lung Cancer	26.23 µM	[3]
BT20	Breast Cancer	11.8 µM	[3]
HeLa	Cervical Cancer	17.42 µg/mL	[3]
LoVo	Colon Cancer	1.39 µM (24h), 1.17 µM (48h)	[3]
A549	Non-Small Cell Lung Cancer	26.3 µM	[4]
BT20	Breast Cancer	11.8 µM	[4]

Anti-inflammatory Activity of Hederagenin

Hederagenin exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators. Studies have shown that hederagenin can suppress the activation of the NF-κB pathway, a key regulator of inflammation. In LPS-stimulated RAW 264.7 macrophage cells, hederagenin has been shown to inhibit the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), as well as the production of nitric oxide (NO) and pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[3]

Signaling Pathways Modulated by Hederagenin

Hederagenin exerts its biological effects by modulating several critical intracellular signaling pathways.

• PI3K/Akt Pathway: The phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is crucial for cell survival, proliferation, and growth. Hederagenin has been shown to protect PC12 cells from corticosterone-induced injury by activating the PI3K/Akt pathway.[5][6] This protective effect was reversed by PI3K and Akt inhibitors, confirming the pathway's involvement.[6]

• NF-κB Pathway: The nuclear factor-kappa B (NF-κB) pathway is a central mediator of the inflammatory response. Hederagenin has been found to inhibit the activation of the NF-κB pathway, thereby reducing the expression of inflammatory genes.[3]

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is involved in regulating a wide range of cellular processes, including proliferation, differentiation, and apoptosis. Hederagenin's effects on the MAPK pathway are complex and can be cell-type dependent, contributing to its diverse biological activities.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Scabioside C and hederagenin.

Extraction and Isolation of Saponins (General Protocol)

This protocol can be adapted for the extraction of Scabioside C from plant materials like Patrinia scabiosaefolia.

• Plant Material Preparation: Air-dry the plant material (e.g., roots, leaves) and grind it into a coarse powder.

• Extraction: Macerate the powdered plant material in 95% ethanol at room temperature. Repeat the extraction three times to ensure a high yield.

• Concentration: Combine the ethanol extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

• Liquid-Liquid Partitioning: Suspend the crude extract in water and perform liquid-liquid partitioning with n-butanol. The saponins will preferentially partition into the n-butanol layer.

• Chromatographic Purification: Subject the n-butanol extract to column chromatography on silica gel or a macroporous resin. Elute with a gradient of chloroform-methanol or ethanol-water.

• Fraction Analysis: Monitor the fractions using thin-layer chromatography (TLC) and combine those containing the desired saponin.

• Final Purification: Further purify the combined fractions using preparative high-performance liquid chromatography (HPLC) to obtain the pure saponin.

Cell Viability Assay (MTT Assay)

This assay is used to determine the cytotoxic effects of compounds on cancer cell lines.[7]

• Cell Seeding: Seed cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., hederagenin) and a vehicle control (e.g., DMSO) for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis for Signaling Pathway Proteins

This protocol is used to detect the phosphorylation status of key proteins in signaling pathways like PI3K/Akt, NF-κB, and MAPK.[8][9][10][11]

• Cell Lysis: After treatment with the test compound, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a protein assay kit (e.g., BCA assay).

• SDS-PAGE: Separate the proteins based on their molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the protein of interest (e.g., phospho-Akt, total Akt, phospho-p65, etc.) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

NF-κB Activation Assay (Immunofluorescence)

This method visualizes the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus upon stimulation.

• Cell Culture and Treatment: Grow cells on coverslips and treat them with an inflammatory stimulus (e.g., LPS) in the presence or absence of the test compound.

• Fixation and Permeabilization: Fix the cells with paraformaldehyde and permeabilize them with a detergent (e.g., Triton X-100).

• Blocking: Block non-specific binding sites with a blocking solution (e.g., BSA in PBS).

• Primary Antibody Incubation: Incubate the cells with a primary antibody against the NF-κB p65 subunit.

• Secondary Antibody Incubation: Wash the cells and incubate them with a fluorescently labeled secondary antibody.

• Nuclear Staining: Stain the cell nuclei with a DNA-binding dye (e.g., DAPI).

• Imaging: Mount the coverslips on microscope slides and visualize the cells using a fluorescence microscope.

• Analysis: Assess the localization of the p65 subunit in the cytoplasm versus the nucleus.

Visualizations

Signaling Pathways

Caption: PI3K/Akt signaling pathway and the proposed action of hederagenin.

References

• 1. In vivo anti-inflammatory activity of saponins from Bupleurum rotundifolium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory Activity: In silico and In vivo of Sapogenins Present in Agave brittoniana subsp. brachypus (Trel.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Modulators of diabetic neuropathy and inflammation from Saponaria officinalis: Isolation of active phytochemicals and potential mechanisms of action｜Airiti Library 華藝線上圖書館 [airitilibrary.com]
• 5. mdpi.com [mdpi.com]
• 6. Unveiling the Activity of Pure Saponins: A Deep Dive into Their Biological Impact [greenskybio.com]
• 7. broadpharm.com [broadpharm.com]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
• 10. benchchem.com [benchchem.com]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]

Anemone raddeana: A Promising Source of the Bioactive Saponin, Scabioside C

For Immediate Release

Anemone raddeana, a perennial herb belonging to the Ranunculaceae family, is emerging as a significant natural source of Scabioside C, a triterpenoid saponin with demonstrated anti-cancer properties. This technical guide provides an in-depth overview for researchers, scientists, and drug development professionals on the extraction, isolation, and biological activity of Scabioside C derived from this plant species. The document outlines detailed experimental protocols, presents quantitative data on its bioactivity, and visualizes the associated signaling pathways.

Quantitative Bioactivity Data

The anti-proliferative effects of saponins from Anemone raddeana have been evaluated across various cancer cell lines. The following table summarizes the reported 50% inhibitory concentration (IC50) values, providing a benchmark for the cytotoxic potential of these compounds.

Cell Line	Compound/Extract	IC50 (µM)	Reference
MCF-7 (Breast)	Total Secondary Saponin (TSS)	10, 12, 15 µg/ml	--INVALID-LINK--
A549 (Lung)	Total Secondary Saponin (TSS)	Not Specified	--INVALID-LINK--
HepG2 (Liver)	Total Secondary Saponin (TSS)	Not Specified	--INVALID-LINK--
MDA-MB-231 (Breast)	Total Secondary Saponin (TSS)	Not Specified	--INVALID-LINK--
SKBr-3 (Breast)	Total Secondary Saponin (TSS)	Not Specified	--INVALID-LINK--

Experimental Protocols

Extraction of Total Saponins from Anemone raddeana

This protocol details the initial extraction of the total saponin content from the rhizomes of Anemone raddeana.

Materials and Reagents:

• Dried and powdered rhizomes of Anemone raddeana

• 75% Ethanol

• HPD400 macroporous resin

• Deionized water

• Rotary evaporator

• Reflux apparatus

Procedure:

• Reflux Extraction: The powdered rhizomes are extracted by reflux with 75% ethanol. This process is typically repeated three times to ensure exhaustive extraction.[1]

• Concentration: The combined ethanol extracts are filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield a crude extract.[1]

• Macroporous Resin Chromatography: The crude extract is dissolved in water and loaded onto an HPD400 macroporous resin column.[1]

• Elution: The column is first washed with deionized water until the eluate is clear. The total saponin fraction is then eluted with 70% ethanol.[1]

• Final Concentration: The saponin-containing eluate is collected, and the ethanol is removed by rotary evaporation. The resulting aqueous solution is then dried under vacuum to obtain the total saponin powder.[1]

Workflow for Total Saponin Extraction

Isolation and Purification of Scabioside C

While a specific protocol for the isolation of Scabioside C from Anemone raddeana is not extensively detailed in the literature, a general methodology can be adapted from the purification of similar saponins from other plant sources, such as Patrinia scabiosaefolia. This typically involves a combination of chromatographic techniques.

Materials and Reagents:

• Total Saponin Extract

• Silica Gel for column chromatography

• Solvents for gradient elution (e.g., Chloroform-Methanol mixtures)

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) system

• Reversed-phase C18 column

• Acetonitrile

• Water

Procedure:

• Silica Gel Column Chromatography: The total saponin extract is subjected to silica gel column chromatography.

• Gradient Elution: The column is eluted with a gradient of increasing polarity, typically using a chloroform-methanol solvent system. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Fraction Pooling: Fractions containing compounds with similar TLC profiles to a Scabioside C standard are pooled and concentrated.

• Preparative HPLC: The pooled fractions are further purified by preparative HPLC on a reversed-phase C18 column.

• Isocratic/Gradient Elution (HPLC): An isocratic or gradient elution with an acetonitrile-water mobile phase is used to isolate pure Scabioside C.

• Purity Analysis: The purity of the isolated Scabioside C is confirmed by analytical HPLC and spectroscopic methods (e.g., NMR, MS).

References

• 1. rsc.org [rsc.org]

Scabioside C: A Technical Overview for Researchers

For Immediate Release

This technical guide provides an in-depth overview of Scabioside C, a triterpenoid saponin with significant potential in pharmacological research. This document is intended for researchers, scientists, and drug development professionals interested in the chemical properties and biological activities of this compound.

Core Compound Data

Scabioside C has been identified and characterized with the following properties:

Parameter	Value	Citations
CAS Number	17233-22-6	[1][2][3][4][5]
Molecular Formula	C41H66O13	[1][2][3][4][5]
Molecular Weight	Approximately 766.97 g/mol	[1][2][3][4][5]

Biological Activity and Therapeutic Potential

Scabioside C is a bioactive saponin primarily isolated from plants of the Patrinia genus, such as Patrinia scabiosaefolia and Patrinia villosa[2][6]. Research into extracts from these plants suggests that Scabioside C likely contributes to their observed anti-inflammatory and anticancer properties[7][8][9].

Anti-Inflammatory Effects

Extracts from Patrinia scabiosaefolia, containing Scabioside C, have been shown to exert anti-inflammatory effects by modulating key signaling pathways. Studies indicate that these extracts can inhibit the activation of Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades, which are crucial regulators of the inflammatory response[2][3]. The inhibition of these pathways leads to a reduction in the production of pro-inflammatory mediators.

Anticancer Activity

The anticancer potential of Scabioside C is suggested by studies on Patrinia extracts and related saponins. Extracts from Patrinia scabiosaefolia have been demonstrated to suppress proliferation and induce apoptosis in cancer cells by inhibiting the STAT3 pathway[10]. Furthermore, saponins isolated from Patrinia villosa have shown anti-tumor activity through the downregulation of the NF-κB signaling pathway[11]. These findings point towards the potential of Scabioside C as a cytotoxic agent against various cancer cell lines. The proposed mechanism involves the induction of apoptosis through the intrinsic pathway, characterized by the release of mitochondrial cytochrome c and the subsequent activation of caspases[12][13][14][15].

Experimental Protocols

While specific experimental protocols for isolated Scabioside C are not extensively detailed in the public domain, the following methodologies, used for studying Patrinia extracts and other relevant saponins, can serve as a valuable reference for researchers.

In Vitro Anti-Inflammatory Assay (Nitric Oxide Inhibition)

This protocol is based on methods used to assess the anti-inflammatory effects of plant extracts.

• Cell Culture: Murine macrophage cells (e.g., RAW 264.7) are cultured in DMEM supplemented with 10% FBS and antibiotics.

• Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of the test compound (e.g., Scabioside C) for 1 hour.

• Inflammation Induction: Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture.

• Incubation: The plates are incubated for 24 hours.

• Nitric Oxide Measurement: The concentration of nitric oxide (NO) in the culture supernatant is determined using the Griess reagent.

• Data Analysis: The inhibitory effect of the compound on NO production is calculated by comparing the absorbance of the treated wells with that of the untreated control wells.

Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of a compound on cancer cells.

• Cell Seeding: Cancer cells (e.g., human colon cancer cell line HCT116 or human lung cancer cell line A549) are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of Scabioside C and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plates are incubated for 4 hours to allow the formation of formazan crystals.

• Crystal Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Determination: The half-maximal inhibitory concentration (IC50) is calculated to determine the cytotoxic potency of the compound.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This method is used to detect and quantify apoptosis.

• Cell Treatment: Cells are treated with Scabioside C at its IC50 concentration for various time points.

• Cell Harvesting: The cells are harvested and washed with PBS.

• Staining: The cells are resuspended in binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI).

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Signaling Pathways

The biological activities of Scabioside C are likely mediated through its interaction with several key signaling pathways. The following diagrams, generated using the DOT language, illustrate the potential mechanisms of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Patrinoside and Patrinoside A from Patrinia scabiosaefolia Improve Insulin Resistance by Inhibiting NF-κB, MAPK Pathways and Oxidative Stress in RAW264.7 and 3 T3-L1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Patrinia scabiosaefolia L. Modulates the Intestinal Microecology to Treat DSS-Induced Ulcerative Colitis: UHPLC-OE-MS/MS, Network Pharmacology, and Experimental Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Composition of Patrinia scabiosifolia Flower Absolute and Its Migratory and Proliferative Activities in Human Keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Two New Iridoid Glucosides from the Whole Plant of Patrinia scabiosifolia Link - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Cytotoxic Natural Product from Patrinia villosa Juss - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. openaccesspub.org [openaccesspub.org]
• 8. icmcm.hktdc.com [icmcm.hktdc.com]
• 9. New flavonoid from Patrinia villosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Patrinia scabiosaefolia extract suppresses proliferation and promotes apoptosis by inhibiting the STAT3 pathway in human multiple myeloma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A Small Molecule that Induces Intrinsic Pathway Apoptosis with Unparalleled Speed - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Formosanin C‐induced apoptosis requires activation of caspase‐2 and change of mitochondrial membrane potential - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Formosanin C-induced apoptosis requires activation of caspase-2 and change of mitochondrial membrane potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Induction of apoptosis by apigenin and related flavonoids through cytochrome c release and activation of caspase-9 and caspase-3 in leukaemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Scabioside C: A Technical Whitepaper on its Anti-inflammatory Potential

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Scabioside C, a triterpenoid saponin found in plant species of the Dipsacus and Patrinia genera, is emerging as a compound of interest for its potential anti-inflammatory properties. While direct quantitative data and detailed experimental protocols for purified Scabioside C are limited in publicly available literature, compelling evidence from studies on extracts of plants rich in this compound suggests a significant role in modulating key inflammatory pathways. This technical guide synthesizes the available information, focusing on the proposed mechanisms of action, and provides generalized experimental protocols and visual workflows to guide future research and drug development efforts. The primary hypothesized mechanism involves the inhibition of the NF-κB and MAPK signaling pathways, leading to a downstream reduction of pro-inflammatory mediators.

Introduction

Inflammation is a complex biological response to harmful stimuli, and its chronic dysregulation is implicated in a wide range of diseases. Natural products represent a vast reservoir of potential therapeutic agents for inflammatory conditions. Scabioside C, a saponin with a complex glycosidic structure, has been identified as a constituent of medicinal plants traditionally used for their anti-inflammatory effects. This document aims to provide a comprehensive overview of the current understanding of Scabioside C's anti-inflammatory properties, with a focus on its molecular targets and mechanisms.

Proposed Mechanism of Action: Inhibition of NF-κB and MAPK Signaling Pathways

Based on studies of plant extracts containing Scabioside C, the primary anti-inflammatory mechanism is believed to be the dual inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades. These pathways are central to the production of a host of pro-inflammatory molecules.

NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of the inflammatory response. In an inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, such as lipopolysaccharide (LPS), IκB is phosphorylated and subsequently degraded, allowing NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes.

It is hypothesized that Scabioside C interferes with this pathway by preventing the phosphorylation and degradation of IκBα, thereby inhibiting the nuclear translocation of the p65 subunit of NF-κB.

Proposed Inhibition of the NF-κB Pathway by Scabioside C

MAPK Signaling Pathway

The MAPK family, including p38, extracellular signal-regulated kinase (ERK), and c-Jun N-terminal kinase (JNK), plays a crucial role in transducing extracellular signals into cellular responses, including the production of inflammatory mediators. It is proposed that Scabioside C can suppress the phosphorylation of these key MAPK proteins, thereby attenuating the downstream inflammatory cascade.

Proposed Inhibition of the MAPK Pathway by Scabioside C

Quantitative Data from Related Studies

Plant Extract	Assay	Endpoint	Result (IC50)	Reference
Dipsacus asper (Water Extract)	Nitric Oxide Production	Inhibition of NO in LPS-stimulated RAW 246.7 macrophages	45.1 µg/mL	[1]

Note: This table summarizes data from plant extracts and not purified Scabioside C. The IC50 value should be interpreted as the activity of the total extract.

Experimental Protocols (Generalized)

The following sections outline generalized experimental protocols that can be adapted to specifically investigate the anti-inflammatory properties of Scabioside C.

In Vitro Anti-inflammatory Activity in Macrophages

This protocol describes a typical workflow for assessing the effect of a compound on inflammatory responses in a macrophage cell line.

In Vitro Anti-inflammatory Assay Workflow

Methodology:

• Cell Culture: RAW 264.7 macrophages are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Treatment: Cells are seeded in plates and allowed to adhere. They are then pre-treated with varying concentrations of Scabioside C for 1-2 hours.

• Inflammation Induction: Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture medium.

• Incubation: The cells are incubated for a specified period (e.g., 24 hours) to allow for the production of inflammatory mediators.

• Analysis of Inflammatory Mediators:

  • Nitric Oxide (NO): The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess assay.

  • Prostaglandin E2 (PGE₂), TNF-α, IL-6, and IL-1β: The levels of these cytokines in the supernatant are quantified using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Western Blot Analysis: Cell lysates are prepared to analyze the protein expression levels of inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and the phosphorylated forms of IκBα, p65, p38, ERK, and JNK to confirm the impact on the NF-κB and MAPK pathways.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This is a standard model to assess the in vivo acute anti-inflammatory activity of a compound.

Methodology:

• Animal Model: Wistar or Sprague-Dawley rats are typically used.

• Compound Administration: Scabioside C is administered orally or intraperitoneally at various doses. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

• Induction of Edema: After a set time (e.g., 1 hour) post-compound administration, a sub-plantar injection of carrageenan (e.g., 1% in saline) is made into the right hind paw of the rats.

• Measurement of Paw Volume: The paw volume is measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Calculation of Inhibition: The percentage of inhibition of edema is calculated for each group relative to the control group.

Conclusion and Future Directions

The available evidence strongly suggests that Scabioside C possesses anti-inflammatory properties, likely mediated through the inhibition of the NF-κB and MAPK signaling pathways. However, to fully realize its therapeutic potential, further research is imperative. Future studies should focus on:

• Isolation and Purification: Obtaining highly purified Scabioside C to conduct definitive in vitro and in vivo studies.

• Quantitative Analysis: Determining the specific IC50 values of Scabioside C for the inhibition of key inflammatory mediators and signaling proteins.

• Detailed Mechanistic Studies: Elucidating the precise molecular interactions of Scabioside C with components of the NF-κB and MAPK pathways.

• In Vivo Efficacy and Safety: Conducting comprehensive in vivo studies using various animal models of inflammatory diseases to evaluate the therapeutic efficacy, dose-response relationship, and safety profile of Scabioside C.

This technical guide serves as a foundational resource to stimulate and guide these future research endeavors, which are crucial for the potential development of Scabioside C as a novel anti-inflammatory agent.

References

• 1. researchgate.net [researchgate.net]

Scabioside C: Uncovering Its Antitumor Potential

A comprehensive review of the available scientific literature reveals a notable absence of dedicated research on the antitumor activity of Scabioside C. To date, no specific studies providing quantitative data, detailed experimental protocols, or elucidated signaling pathways concerning the direct effects of Scabioside C on cancer cells have been identified. While the broader genus Scabiosa has been investigated for its cytotoxic properties, this research has not been granulated to the level of individual compounds like Scabioside C.

This technical guide aims to provide a foundational understanding of the common methodologies and signaling pathways explored in the evaluation of natural compounds for antitumor activity, which would be applicable to future investigations of Scabioside C.

Preclinical Evaluation of Antitumor Compounds: A Methodological Overview

The investigation of a novel compound's antitumor potential typically follows a structured progression from in vitro to in vivo studies. This section outlines the standard experimental protocols employed in this field of research.

In Vitro Cytotoxicity Assays

The initial step in assessing antitumor activity involves determining the cytotoxic effects of the compound on various cancer cell lines.

Table 1: Common In Vitro Cytotoxicity Assays

Assay	Principle	Endpoint Measured
MTT Assay	Enzymatic reduction of tetrazolium dye (MTT) by mitochondrial dehydrogenases in viable cells to a colored formazan product.	Colorimetric measurement of formazan, proportional to the number of viable cells.
SRB Assay	Binding of the sulforhodamine B (SRB) dye to basic amino acids of cellular proteins under mildly acidic conditions.	Colorimetric measurement of bound dye, proportional to total cellular protein mass.
LDH Assay	Measurement of lactate dehydrogenase (LDH) released from the cytosol of damaged cells into the culture medium.	Enzymatic assay measuring LDH activity, indicative of cell membrane damage and cytotoxicity.
Trypan Blue Exclusion	Viable cells with intact membranes exclude the trypan blue dye, while non-viable cells take it up.	Microscopic counting of stained (non-viable) and unstained (viable) cells.

Experimental Protocol: MTT Assay

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of the test compound (e.g., Scabioside C) for a specified duration (e.g., 24, 48, 72 hours).

• MTT Incubation: MTT solution is added to each well and incubated to allow for formazan crystal formation in viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO, isopropanol).

• Absorbance Reading: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (typically 570 nm).

• Data Analysis: The half-maximal inhibitory concentration (IC50) value, the concentration of the compound that inhibits cell growth by 50%, is calculated.

Apoptosis and Cell Cycle Analysis

To understand the mechanism of cell death induced by the compound, further assays are conducted to investigate its effects on apoptosis (programmed cell death) and the cell cycle.

Table 2: Assays for Apoptosis and Cell Cycle Analysis

Assay	Principle	Endpoint Measured
Annexin V/PI Staining	Annexin V binds to phosphatidylserine exposed on the outer leaflet of the cell membrane during early apoptosis. Propidium iodide (PI) stains the DNA of late apoptotic/necrotic cells with compromised membranes.	Flow cytometric quantification of early apoptotic, late apoptotic, and necrotic cell populations.
Caspase Activity Assays	Measurement of the activity of caspases, key proteases in the apoptotic cascade, using specific substrates that release a fluorescent or colorimetric signal upon cleavage.	Fluorometric or colorimetric detection of caspase-3, -8, and -9 activity.
TUNEL Assay	Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) detects DNA fragmentation, a hallmark of late-stage apoptosis.	Microscopic or flow cytometric detection of labeled DNA strand breaks.
Cell Cycle Analysis	Staining of cellular DNA with a fluorescent dye (e.g., propidium iodide) followed by flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).	Quantification of cell populations in each phase of the cell cycle, identifying potential cell cycle arrest.

Experimental Protocol: Annexin V/PI Staining

• Cell Treatment: Cells are treated with the test compound at its IC50 concentration for a defined period.

• Cell Harvesting: Both adherent and floating cells are collected and washed.

• Staining: Cells are resuspended in binding buffer and stained with fluorescently labeled Annexin V and PI.

• Flow Cytometry: The stained cells are analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

In Vivo Tumor Models

Promising compounds from in vitro studies are further evaluated in animal models to assess their antitumor efficacy and systemic toxicity.

Experimental Protocol: Xenograft Mouse Model

• Tumor Cell Implantation: Human cancer cells are subcutaneously injected into immunocompromised mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Compound Administration: Mice are treated with the test compound (e.g., via oral gavage or intraperitoneal injection) at various doses for a specified treatment period. A control group receives a vehicle.

• Tumor Measurement: Tumor volume is measured regularly using calipers.

• Endpoint Analysis: At the end of the study, mice are euthanized, and tumors are excised and weighed. Tissues may be collected for further analysis (e.g., histopathology, biomarker analysis).

Key Signaling Pathways in Cancer and Potential Targets for Antitumor Compounds

The development and progression of cancer are driven by alterations in key signaling pathways that regulate cell growth, proliferation, survival, and death. Natural compounds often exert their antitumor effects by modulating these pathways.

The Apoptosis Pathway

Apoptosis is a critical process for eliminating damaged or unwanted cells. Cancer cells often evade apoptosis. Many anticancer drugs aim to reactivate this pathway.

Caption: Simplified overview of the extrinsic and intrinsic apoptosis pathways.

The Autophagy Pathway

Autophagy is a cellular degradation process that can have a dual role in cancer, either promoting survival or cell death.[1] Modulation of autophagy is a potential therapeutic strategy.

References

• 1. In Vitro and In Vivo Antitumor Activity of Cucurbitacin C, a Novel Natural Product From Cucumber - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for the Extraction of Scabioside C from Patrinia scabiosaefolia

For Researchers, Scientists, and Drug Development Professionals

Introduction

Patrinia scabiosaefolia, a plant with a history of use in traditional medicine, is a rich source of various bioactive compounds, including triterpenoid saponins. Among these, Scabioside C has garnered interest for its potential therapeutic properties. This document provides a detailed protocol for the extraction and isolation of Scabioside C from the whole plant material of P. scabiosaefolia. The methodologies described herein are based on established phytochemical extraction techniques for saponins from this genus and are intended to yield a high-purity compound suitable for research and drug development purposes.

Physicochemical Properties of Scabioside C

A clear understanding of the physicochemical properties of the target compound is crucial for optimizing extraction and purification protocols.

Property	Value
Molecular Formula	C₄₁H₆₆O₁₃
Molecular Weight	766.97 g/mol
Class	Triterpenoid Saponin
Botanical Source	Patrinia scabiosaefolia

Experimental Protocols

This section details a comprehensive, multi-step protocol for the extraction and purification of Scabioside C from dried Patrinia scabiosaefolia.

Part 1: Initial Solvent Extraction

This initial phase aims to extract a broad range of compounds, including saponins, from the plant material.

1.1. Materials and Reagents:

• Dried whole plants of Patrinia scabiosaefolia

• 95% Ethanol (EtOH)

• Grinder or mill

• Large-capacity extraction vessel

• Rotary evaporator

• Filtration apparatus

1.2. Procedure:

• Plant Material Preparation: The dried whole plants of P. scabiosaefolia are pulverized into a coarse powder to increase the surface area for solvent extraction.

• Maceration: The powdered plant material is macerated with 95% ethanol at room temperature. A common ratio is approximately 2.5 liters of ethanol for every kilogram of plant material. This process is typically repeated three times to ensure a thorough extraction.

• Concentration: The ethanol extracts from all repetitions are combined and concentrated under reduced pressure using a rotary evaporator. This step removes the ethanol, resulting in a crude residue.

Part 2: Liquid-Liquid Partitioning

This step serves to separate the saponin-rich fraction from other components in the crude extract.

2.1. Materials and Reagents:

• Crude residue from Part 1

• Deionized Water (H₂O)

• n-Butanol (BuOH)

• Large separatory funnel

2.2. Procedure:

• Dissolution: The crude residue is dissolved in a sufficient volume of deionized water to create an aqueous suspension.

• Partitioning: The aqueous solution is transferred to a large separatory funnel, and an equal volume of n-butanol is added. The funnel is shaken vigorously and then allowed to stand for the layers to separate.

• Fraction Collection: The upper n-butanol layer, which will contain the saponins, is collected. This extraction process is repeated multiple times (typically 3-5 times) with fresh n-butanol to maximize the recovery of saponins.

• Concentration: The collected n-butanol fractions are combined and concentrated under reduced pressure to yield the n-butanol extract, which is enriched with Scabioside C and other saponins.

Part 3: Chromatographic Purification

Column chromatography is employed for the isolation of Scabioside C from the enriched n-butanol extract.

3.1. Materials and Reagents:

• n-Butanol extract from Part 2

• Silica gel (200-300 mesh) for column chromatography

• Chloroform (CHCl₃)

• Methanol (MeOH)

• Glass chromatography column

• Fraction collector

• Thin-Layer Chromatography (TLC) plates and developing chamber

• Vanillin-sulfuric acid reagent for visualization

3.2. Procedure:

• Column Preparation: A silica gel column is prepared using a slurry packing method with chloroform.

• Sample Loading: The n-butanol extract is adsorbed onto a small amount of silica gel and carefully loaded onto the top of the prepared column.

• Gradient Elution: The column is eluted with a gradient solvent system of chloroform-methanol. The polarity of the mobile phase is gradually increased by increasing the proportion of methanol (e.g., starting with a CHCl₃:MeOH ratio of 9:1 and gradually moving to 7:3, 5:5, etc.).

• Fraction Collection and Analysis: The eluate is collected in fractions of a consistent volume. Each fraction is analyzed by TLC, and the spots are visualized using a vanillin-sulfuric acid reagent. Fractions showing a similar profile to a Scabioside C standard (if available) or exhibiting the characteristic saponin spot are pooled together.

• Final Purification: The pooled fractions containing Scabioside C may require further purification using repeated column chromatography or preparative High-Performance Liquid Chromatography (HPLC) to achieve high purity.

Quantitative Data

The following table summarizes the expected yields at different stages of the extraction process, based on a representative study starting with 29 kg of dried plant material.[1][2] The final yield of pure Scabioside C can vary depending on the specific batch of plant material and the efficiency of the purification steps.

Extraction Stage	Starting Material	Yield	Percentage Yield
Crude Ethanol Extract	29 kg of dried P. scabiosaefolia	3 kg	~10.3%
n-Butanol Fraction	3 kg of crude extract	0.85 kg	~2.9% (from initial plant material)
Purified Scabioside C	Not specified in literature	-	-

Potential Signaling Pathway: Inhibition of NF-κB

While the specific signaling pathways modulated by Scabioside C are still under investigation, studies on extracts from Patrinia scabiosaefolia suggest an anti-inflammatory effect, potentially through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[3] This pathway is a key regulator of the inflammatory response.

Canonical NF-κB Signaling Pathway.

Experimental Workflow

The overall experimental workflow for the extraction and isolation of Scabioside C is depicted in the following diagram.

Workflow for Scabioside C Extraction and Purification.

References

• 1. Frontiers | Nine Unique Iridoids and Iridoid Glycosides From Patrinia scabiosaefolia [frontiersin.org]
• 2. Nine Unique Iridoids and Iridoid Glycosides From Patrinia scabiosaefolia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]

Application Notes and Protocols for Determining Scabioside C Cytotoxicity in MCF-7 Cells using MTT Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and cytotoxicity.[1] This assay is based on the principle that metabolically active cells possess mitochondrial dehydrogenase enzymes that can reduce the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells, which can be quantified by measuring the absorbance at a specific wavelength.[2] These application notes provide a detailed protocol for evaluating the cytotoxic effects of Scabioside C on the human breast cancer cell line, MCF-7.

Data Presentation

Compound	Cell Line	Incubation Time	IC50 Value	Reference
Compound C1	MCF-7	48 hours	2.5 ± 0.50 µg/mL	[3]
Lanatoside C	MCF-7	Not Specified	Not Specified	[4]
Malabaricone C	MCF-7	Not Specified	Not Specified	[5]
CYT-Rx20 (β-nitrostyrene derivative)	MCF-7	Not Specified	0.81 ± 0.04 µg/mL	[6]
Compound 33 (synthetic)	MCF-7	Not Specified	60 µM	[7]
Compound 115 (pyrazole derivative)	MCF-7	Not Specified	7.9 ± 0.07 µM	[7]

Note: The IC50 (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Experimental Protocols

MTT Assay Protocol for Scabioside C in MCF-7 Cells

This protocol outlines the necessary steps to determine the cytotoxicity of Scabioside C against MCF-7 cells.

Materials:

• MCF-7 human breast cancer cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin[1]

• Scabioside C (stock solution of known concentration, dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solubilization buffer[8]

• Phosphate-Buffered Saline (PBS), sterile

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader capable of measuring absorbance at 570 nm

• Humidified incubator at 37°C with 5% CO2[9]

Procedure:

• Cell Seeding:

  • Culture MCF-7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator.

  • Trypsinize the cells and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well in 100 µL of culture medium.[3]

  • Incubate the plate overnight to allow the cells to attach.[9]

• Compound Treatment:

  • Prepare serial dilutions of Scabioside C in culture medium from a stock solution. It is recommended to perform initial experiments with a broad range of concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Scabioside C.

  • Include control wells:

    • Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve Scabioside C.

    • Untreated Control: Cells in culture medium only.

    • Blank: Medium only (no cells) for background absorbance.

  • Incubate the plate for 24, 48, or 72 hours, depending on the experimental design.[9]

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well.[2]

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100-150 µL of DMSO or a suitable solubilizing agent to each well to dissolve the formazan crystals.[2][8]

  • Gently shake the plate for 5-10 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each concentration of Scabioside C using the following formula:

    • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) x 100

  • Plot a dose-response curve of Scabioside C concentration versus percentage of cell viability.

  • Determine the IC50 value, which is the concentration of Scabioside C that causes a 50% reduction in cell viability.

Visualizations

Experimental Workflow

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Potential Signaling Pathway

The following diagram illustrates a generalized apoptotic signaling pathway that can be induced by natural products in cancer cells. The precise mechanism of Scabioside C in MCF-7 cells would require further investigation.

References

• 1. japsonline.com [japsonline.com]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Synthesis, structural characterization, and anticancer activity of a monobenzyltin compound against MCF-7 breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lanatoside C Induces G2/M Cell Cycle Arrest and Suppresses Cancer Cell Growth by Attenuating MAPK, Wnt, JAK-STAT, and PI3K/AKT/mTOR Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of the malabaricone C-induced toxicity to the MCF-7 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. youtube.com [youtube.com]
• 9. texaschildrens.org [texaschildrens.org]

Application Notes and Protocols for the Purification of Scabioside C using Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scabioside C, a triterpenoid saponin, is a natural compound of significant interest within the scientific community due to its potential therapeutic properties. Found in plants of the Scabiosa genus, thorough investigation of its biological activities necessitates a highly purified sample. Column chromatography is a fundamental and effective technique for the isolation and purification of such natural products. This document provides detailed application notes and a comprehensive protocol for the purification of Scabioside C, intended to guide researchers in obtaining this compound with high purity for further studies.

Data Presentation

The following table summarizes the quantitative data expected from a typical purification of Scabioside C from Scabiosa tschiliensis. The values presented are representative and may vary based on the starting material and specific experimental conditions.

Purification Step	Starting Material (g)	Fraction Volume (mL)	Scabioside C Yield (mg)	Purity (%)	Recovery Rate (%)
Crude Methanolic Extract	500 (dried plant material)	-	-	<5	-
n-Butanol Fraction	50	-	5000	~20	-
Diaion HP-20 Column	50	2000	1500	~60	30
Silica Gel Column	1.5	500	450	~90	30
Preparative HPLC	0.45	100	380	>98	84.4

Experimental Protocols

Plant Material and Extraction

• Plant Material : Whole, dried plants of Scabiosa tschiliensis are used as the starting material.

• Extraction :

  • The dried plant material (500 g) is powdered and extracted with methanol (3 x 5 L) at room temperature for 72 hours.

  • The methanolic extracts are combined and concentrated under reduced pressure to yield a crude extract.

  • The crude extract is suspended in water (1 L) and partitioned successively with n-hexane, ethyl acetate, and n-butanol.

  • The n-butanol soluble fraction, which contains the saponins, is concentrated to dryness.

Diaion HP-20 Column Chromatography

• Column Preparation : A glass column (5 cm i.d. x 50 cm) is packed with Diaion HP-20 resin and equilibrated with water.

• Sample Loading : The dried n-butanol fraction is dissolved in a minimal amount of water and loaded onto the column.

• Elution : The column is washed with water to remove sugars and other polar impurities. The saponin fraction is then eluted with a stepwise gradient of methanol in water (e.g., 20%, 40%, 60%, 80%, and 100% methanol).

• Fraction Collection and Analysis : Fractions are collected and monitored by Thin Layer Chromatography (TLC) using a chloroform:methanol:water (7:3:0.5, v/v/v) solvent system and visualized by spraying with 10% sulfuric acid in ethanol followed by heating. Fractions containing Scabioside C are pooled and concentrated.

Silica Gel Column Chromatography

• Column Preparation : A glass column (3 cm i.d. x 40 cm) is packed with silica gel (200-300 mesh) in chloroform.

• Sample Loading : The semi-purified saponin fraction from the Diaion HP-20 column is adsorbed onto a small amount of silica gel and loaded onto the column.

• Elution : The column is eluted with a gradient of increasing methanol in chloroform (e.g., starting from 100:1 to 10:1, v/v).

• Fraction Collection and Analysis : Fractions are collected and analyzed by TLC as described previously. Fractions showing a high concentration of Scabioside C are combined.

Preparative High-Performance Liquid Chromatography (HPLC)

• System : A preparative HPLC system equipped with a C18 column (e.g., 20 mm i.d. x 250 mm, 5 µm).

• Mobile Phase : A gradient of acetonitrile and water. A typical gradient could be:

  • 0-10 min: 20% Acetonitrile

  • 10-40 min: 20-60% Acetonitrile

  • 40-50 min: 60-100% Acetonitrile

  • 50-60 min: 100% Acetonitrile

• Flow Rate : 10 mL/min.

• Detection : UV detector at 205 nm.

• Injection : The enriched fraction from the silica gel column is dissolved in methanol and injected onto the column.

• Fraction Collection : The peak corresponding to Scabioside C is collected, and the solvent is removed under reduced pressure to yield the pure compound.

Visualizations

Caption: Experimental workflow for the purification of Scabioside C.

Caption: Generalized signaling pathways of triterpenoid saponins.

Application Notes and Protocols for the Extraction of Scabioside C using Liquid-Liquid Partitioning

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scabioside C is a triterpenoid saponin with significant therapeutic potential, exhibiting anti-inflammatory, antimicrobial, and antitumor properties.[1] This document provides detailed application notes and experimental protocols for the extraction of Scabioside C from its botanical sources, primarily plants of the Scabiosa genus and Pulsatilla chinensis, using liquid-liquid partitioning.[1] The methodologies described herein are designed to yield Scabioside C of sufficient purity for research and preclinical development.

Chemical Profile of Scabioside C:

Property	Value
Molecular Formula	C41H66O13
Molecular Weight	766.97 g/mol
Botanical Sources	Scabiosa spp., Pulsatilla chinensis, Patrinia scabiosaefolia[1]
Therapeutic Potential	Anti-inflammatory, Antimicrobial, Antitumor[1]

Experimental Protocols

This section details a comprehensive, multi-step protocol for the extraction and purification of Scabioside C. The procedure is adapted from established methods for the isolation of similar glycosides from Patrinia scabiosaefolia.

Part 1: Crude Extraction

This initial phase aims to extract a broad range of phytochemicals, including Scabioside C, from the plant material.

1.1. Materials and Reagents:

• Dried and powdered plant material (e.g., roots of Pulsatilla chinensis)

• 95% Ethanol (EtOH)

• Deionized Water (H₂O)

• Grinder/blender

• Large-volume extraction vessel

• Rotary evaporator

• Filtration apparatus (e.g., Whatman No. 1 filter paper)

1.2. Protocol:

• Plant Material Preparation: Grind the dried plant material into a coarse powder to increase the surface area for extraction.

• Solvent Extraction:

  • Macerate the powdered plant material in 95% ethanol at a 1:10 solid-to-solvent ratio (w/v) at room temperature for 24 hours.

  • For enhanced efficiency, perform the extraction three times with fresh solvent.

• Concentration:

  • Combine the ethanol extracts and filter to remove solid plant debris.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude residue.

Quantitative Data (Reference):

Parameter	Value	Source
Starting Plant Material (dried)	29 kg	Adapted from Patrinoside Extraction
Crude Residue Yield	~3 kg	Adapted from Patrinoside Extraction
Total Triterpenoid Content in Pulsatilla chinensis (dry root, via two-phase hydrolysis)	170.35 - 226.05 mg/g	[2][3]

Part 2: Liquid-Liquid Partitioning

This step selectively separates saponins, including Scabioside C, from other components in the crude extract based on their differential solubility in immiscible solvents.

2.1. Materials and Reagents:

• Crude extract residue from Part 1

• n-Butanol (BuOH)

• Deionized Water (H₂O)

• Separatory funnel (appropriately sized for the volume)

2.2. Protocol:

• Dissolution: Dissolve the crude residue in deionized water. The volume should be sufficient to fully dissolve the extract.

• Partitioning:

  • Transfer the aqueous solution to a large separatory funnel.

  • Add an equal volume of n-butanol to the separatory funnel.

  • Shake the funnel vigorously for 5-10 minutes, periodically venting to release pressure.

  • Allow the layers to separate completely. The upper layer will be the n-butanol fraction, and the lower layer will be the aqueous fraction.

  • Drain the lower aqueous layer.

  • Repeat the extraction of the aqueous layer with fresh n-butanol two more times to maximize the recovery of saponins.

• Concentration:

  • Combine the n-butanol fractions.

  • Concentrate the n-butanol extract under reduced pressure using a rotary evaporator to yield the saponin-enriched fraction.

Expected Outcome: This process yields a fraction enriched with triterpenoid saponins, including Scabioside C. The n-butanol fraction will contain less polar compounds compared to the remaining aqueous fraction.

Part 3: Purification by Column Chromatography

The final step involves the purification of Scabioside C from the saponin-enriched fraction using silica gel column chromatography.

3.1. Materials and Reagents:

• Saponin-enriched n-butanol extract from Part 2

• Silica gel (200-300 mesh)

• Chloroform (CHCl₃)

• Methanol (MeOH)

• Glass chromatography column

• Fraction collector

• Thin-Layer Chromatography (TLC) plates and developing chamber

• Vanillin-sulfuric acid or other suitable visualization reagent

• High-Performance Liquid Chromatography (HPLC) system for purity analysis

3.2. Protocol:

• Column Preparation: Prepare a silica gel column using a slurry packing method with chloroform.

• Sample Loading: Dissolve the dried n-butanol extract in a minimal amount of methanol and adsorb it onto a small amount of silica gel. Dry the silica gel and carefully load it onto the top of the prepared column.

• Elution: Elute the column with a gradient of chloroform and methanol. A typical gradient might start with 100% chloroform and gradually increase the proportion of methanol (e.g., 9:1, 8:2, 7:3 v/v chloroform:methanol).

• Fraction Collection: Collect fractions of the eluate using a fraction collector.

• Monitoring: Monitor the separation process using TLC. Spot aliquots of each fraction on a TLC plate and develop it in an appropriate solvent system (e.g., chloroform:methanol:water, 8:2:0.2 v/v/v). Visualize the spots using a suitable reagent.

• Pooling and Concentration: Combine the fractions that contain pure Scabioside C (as determined by TLC and confirmed by HPLC analysis against a reference standard).

• Final Drying: Concentrate the pooled fractions under reduced pressure to obtain purified Scabioside C.

Purity Assessment (Reference):

Analytical Method	Expected Purity	Note
HPLC	>95%	Purity of similar compounds after silica gel chromatography has been reported to be as high as 98.34%.[4]

Experimental Workflow Diagram

Caption: Workflow for the extraction and purification of Scabioside C.

Biological Activity and Signaling Pathways

Anti-inflammatory Activity

Scabioside C and related saponins have been shown to exert anti-inflammatory effects by modulating key signaling pathways. The primary mechanism involves the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Caption: Anti-inflammatory mechanism of Scabioside C.

Antitumor Activity

The antitumor effects of Scabioside C are believed to be mediated through the induction of apoptosis (programmed cell death) in cancer cells. This process involves both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways, converging on the activation of caspases.

Caption: Antitumor mechanism of Scabioside C via apoptosis induction.

Antimicrobial Activity

The antimicrobial action of Scabioside C is primarily attributed to the disruption of the bacterial cell membrane integrity. This leads to the leakage of intracellular components and ultimately cell death.

Caption: Antimicrobial mechanism of Scabioside C.

References

• 1. Solvent Fractionation and Acetone Precipitation for Crude Saponins from Eurycoma longifolia Extract | MDPI [mdpi.com]
• 2. Frontiers | The triterpenoid saponin content difference is associated with the two type oxidosqualene cyclase gene copy numbers of Pulsatilla chinensis and Pulsatilla cernua [frontiersin.org]
• 3. The triterpenoid saponin content difference is associated with the two type oxidosqualene cyclase gene copy numbers of Pulsatilla chinensis and Pulsatilla cernua - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Purity Analysis of Scabioside C by High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scabioside C is a triterpenoid saponin that has been isolated from various plant species, including those of the genus Scabiosa and Patrinia.[1] Triterpenoid saponins are a diverse group of natural products known for their wide range of biological activities, and Scabioside C is of particular interest for its potential therapeutic applications. As with any naturally derived compound intended for research or pharmaceutical development, establishing the purity of Scabioside C is a critical step to ensure the reliability and reproducibility of experimental results.

High-performance liquid chromatography (HPLC) is a powerful and widely used analytical technique for the separation, identification, and quantification of components in a mixture.[2][3][4] For compounds like Scabioside C, which often lack a strong chromophore for UV detection, HPLC coupled with either low-wavelength UV detection or an Evaporative Light Scattering Detector (ELSD) is a suitable approach for purity analysis.[2][4][5][6]

These application notes provide a detailed protocol for the determination of the purity of Scabioside C using reverse-phase HPLC (RP-HPLC). The methodology is based on established principles for the analysis of triterpenoid saponins and can be adapted for routine quality control and research purposes.

Experimental Protocols

Materials and Reagents

• Scabioside C reference standard (purity ≥98%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, ultrapure)

• Formic acid (or Acetic Acid, HPLC grade)

• Methanol (HPLC grade, for sample preparation)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a suitable detector is required.

Table 1: HPLC Instrumentation and Conditions

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	0-5 min: 20% B5-25 min: 20% to 80% B25-30 min: 80% B30.1-35 min: 20% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector	UV/Vis Diode Array Detector (DAD) at 205 nm or ELSD
ELSD Settings	Nebulizer Temperature: 40°CEvaporator Temperature: 60°CGas Flow Rate: 1.5 L/min

Sample and Standard Preparation

• Standard Solution: Accurately weigh approximately 1.0 mg of Scabioside C reference standard and dissolve it in 1.0 mL of methanol to prepare a stock solution of 1.0 mg/mL. Further dilute with the initial mobile phase composition (80:20 Water:Acetonitrile with 0.1% Formic Acid) to a working concentration of 0.1 mg/mL.

• Sample Solution: Prepare the Scabioside C sample to be analyzed at a concentration of approximately 0.5 mg/mL in methanol. Filter the solution through a 0.45 µm syringe filter before injection.

Purity Calculation

The purity of the Scabioside C sample is determined by the area percent method. The percentage purity is calculated by dividing the peak area of the main Scabioside C peak by the total area of all peaks in the chromatogram and multiplying by 100.

Purity (%) = (Area of Scabioside C Peak / Total Area of All Peaks) x 100

Data Presentation

The following table summarizes hypothetical quantitative data that could be obtained from the HPLC analysis of two different batches of Scabioside C.

Table 2: Quantitative HPLC Data for Scabioside C Purity Analysis

Sample ID	Retention Time (min)	Peak Area (mAU*s)	Purity (%)
Scabioside C Reference	18.52	1258.3	99.5
Scabioside C Batch A	18.55	1195.7	95.2
Scabioside C Batch B	18.51	1220.1	97.8

Visualizations

Experimental Workflow

The following diagram illustrates the logical workflow for the purity analysis of Scabioside C using HPLC.

Caption: Workflow for Scabioside C purity analysis by HPLC.

Conceptual Signaling Pathway

While the specific signaling pathways modulated by Scabioside C are a subject of ongoing research, saponins, in general, are known to interact with cell membranes and can influence various intracellular signaling cascades. The diagram below provides a conceptual representation of how a triterpenoid saponin like Scabioside C might exert its biological effects.

Caption: Conceptual signaling pathway for Scabioside C.

References

• 1. New triterpenoid saponins from Patrinia scabiosaefolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High-performance liquid chromatography analysis of plant saponins: An update 2005-2010 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSpace [dr.lib.iastate.edu]
• 4. mdpi.com [mdpi.com]
• 5. Qualitative and quantitative determination of ten major saponins in Platycodi Radix by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Evaluating the Cytotoxicity of Scabioside C using Trypan Blue Exclusion Assay

Abstract

This application note provides a detailed protocol for assessing the cell viability of cultured cells upon treatment with Scabioside C, a triterpenoid saponin. The described method utilizes the trypan blue exclusion assay, a straightforward and widely used technique to differentiate between viable and non-viable cells.[1][2][3] The principle of this assay relies on the integrity of the cell membrane; viable cells with intact membranes exclude the trypan blue dye, while non-viable cells with compromised membranes take up the dye and appear blue.[4][5][6] This document is intended for researchers, scientists, and professionals in drug development who are investigating the cytotoxic potential of natural compounds like Scabioside C.

Introduction

Scabioside C is a naturally occurring triterpenoid saponin found in plants of the Scabiosa genus. Saponins as a class of compounds are known to exhibit a wide range of biological activities, including potential antitumor effects.[7][8] The cytotoxic action of saponins is often attributed to their interaction with cell membranes, which can lead to changes in permeability and the initiation of apoptosis.[9][10] Therefore, a primary step in evaluating the pharmacological potential of Scabioside C is to determine its effect on cell viability.

The trypan blue exclusion assay is a simple, rapid, and cost-effective method for quantifying cell viability.[5][6] It involves treating a cell suspension with a trypan blue solution and then counting the number of stained (non-viable) and unstained (viable) cells using a hemocytometer under a microscope.[11][12] This application note provides a comprehensive protocol for performing this assay to determine the dose-dependent effects of Scabioside C on a selected cell line.

Materials and Reagents

• Scabioside C (purity ≥95%)

• Cell line (e.g., HeLa, A549, or other relevant cancer cell line)

• Complete cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), pH 7.4

• Trypan Blue solution, 0.4% (w/v) in PBS

• Dimethyl sulfoxide (DMSO)

• Hemocytometer with coverslip

• Microscope

• Pipettes and sterile, disposable tips

• Sterile microcentrifuge tubes

• Cell culture flasks or plates

• Incubator (37°C, 5% CO2)

• Centrifuge

Experimental Protocol

Cell Culture and Seeding

• Maintain the chosen cell line in a T-75 flask with complete culture medium supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.

• When cells reach 80-90% confluency, aspirate the old medium, wash with PBS, and detach the cells using Trypsin-EDTA.

• Neutralize the trypsin with complete medium and collect the cell suspension.

• Determine the cell concentration using a small aliquot of the cell suspension and the trypan blue exclusion method (as described below) to ensure a healthy starting culture (≥95% viability).[13]

• Seed the cells into 24-well plates at a density of 5 x 10^4 cells per well in 1 mL of complete medium.

• Incubate the plates for 24 hours to allow the cells to attach and enter the logarithmic growth phase.

Preparation of Scabioside C Solutions

• Prepare a 10 mM stock solution of Scabioside C in DMSO.

• Further dilute the stock solution with serum-free medium to prepare working solutions of various concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM, 50 µM, 100 µM).

• Prepare a vehicle control using the same final concentration of DMSO as in the highest concentration of Scabioside C.

Treatment of Cells

• After 24 hours of incubation, aspirate the medium from the wells.

• Add 1 mL of the prepared Scabioside C working solutions or the vehicle control to the respective wells. Include a negative control group with only fresh medium.

• Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours).

Cell Viability Assessment by Trypan Blue Exclusion

• Following the incubation period, collect the medium from each well (which may contain floating dead cells).

• Wash the adherent cells with PBS and then detach them using 200 µL of Trypsin-EDTA.

• Combine the collected medium and the trypsinized cells for each well into a separate microcentrifuge tube.

• Centrifuge the cell suspensions at 100 x g for 5 minutes.[5]

• Carefully aspirate the supernatant and resuspend the cell pellet in 1 mL of PBS.[1]

• In a new microcentrifuge tube, mix 50 µL of the cell suspension with 50 µL of 0.4% trypan blue solution (a 1:1 dilution).[13] Gently pipette to mix.

• Incubate the mixture at room temperature for 3 minutes. Do not exceed 5 minutes, as this may lead to an underestimation of viability.[1][12]

• Clean the hemocytometer and its coverslip with 70% ethanol and wipe dry. Place the coverslip over the counting chambers.

• Load 10 µL of the cell suspension-trypan blue mixture into one of the hemocytometer's counting chambers.[14]

• Using a microscope at low magnification (10x or 20x), count the number of viable (clear, unstained) and non-viable (blue, stained) cells in the four large corner squares of the hemocytometer grid.

• Repeat the counting for each sample.

Calculations

• Cell Concentration (cells/mL):

  • Average count per square × Dilution factor × 10^4

  • The dilution factor in this protocol is 2 (from the 1:1 mix with trypan blue).

• Percentage of Viable Cells (%):

  • (Number of viable cells / Total number of cells (viable + non-viable)) × 100[13][15]

Data Presentation

The quantitative data should be summarized in a clear and structured table to facilitate comparison between different concentrations of Scabioside C.

Table 1: Effect of Scabioside C on Cell Viability after 48-hour Treatment (Example Data)

Scabioside C Concentration (µM)	Total Cells Counted (Average)	Viable Cells Counted (Average)	Non-viable Cells Counted (Average)	Cell Viability (%)
0 (Control)	210	205	5	97.6
1	205	198	7	96.6
5	190	175	15	92.1
10	165	140	25	84.8
25	120	85	35	70.8
50	80	40	40	50.0
100	50	15	35	30.0

Visualizations

Experimental Workflow

Caption: Workflow for assessing cell viability using the trypan blue exclusion assay.

Potential Signaling Pathway for Saponin-Induced Apoptosis

Caption: Potential signaling pathways affected by saponins, leading to apoptosis.

Conclusion

The trypan blue exclusion assay is a fundamental technique for determining the cytotoxic effects of compounds such as Scabioside C. This application note provides a robust and detailed protocol that can be readily implemented in a standard cell culture laboratory. The resulting data will be crucial for understanding the dose-dependent and time-dependent effects of Scabioside C on cell viability, forming the basis for further mechanistic studies into its potential as a therapeutic agent. Researchers should note that while trypan blue is excellent for assessing membrane integrity, it is advisable to complement these studies with other assays (e.g., MTT or LDH release assays) to gain a more comprehensive understanding of the compound's cytotoxic profile.

References

• 1. Trypan Blue Exclusion Test of Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trypan blue exclusion test of cell viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 4. Trypan Blue Dye Exclusion Assay | AAT Bioquest [aatbio.com]
• 5. Trypan Blue Staining Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. jogamayadevicollege.ac.in [jogamayadevicollege.ac.in]
• 7. Saponins as cytotoxic agents: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Unraveling the response of plant cells to cytotoxic saponins: Role of metallothionein and nitric oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Counting cells using a hemocytometer | Abcam [abcam.com]
• 12. med.virginia.edu [med.virginia.edu]
• 13. Trypan Blue Exclusion | Thermo Fisher Scientific - US [thermofisher.com]
• 14. allevi3d.com [allevi3d.com]
• 15. Trypan blue staining and viable cell percentage calculation [bio-protocol.org]

Application Notes and Protocols for Scabioside C-Induced Apoptosis in Breast Cancer Cells

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Scabioside C is a triterpenoid saponin identified as a potential therapeutic agent with antitumor properties.[1] Saponins, a diverse group of glycosides, are known to exhibit various biological activities, including the induction of apoptosis in cancer cells.[2] Furthermore, Scabioside C has been classified as a potential DNA Topoisomerase I inhibitor, a class of compounds known to be potent inducers of programmed cell death.[1][3] This document provides a generalized framework for investigating the pro-apoptotic effects of Scabioside C on breast cancer cells. The protocols outlined herein are based on established methodologies for assessing apoptosis and should be adapted and optimized for specific experimental conditions.

Principle

Triterpenoid saponins can induce apoptosis through various mechanisms, including the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[4] A common mechanism involves the permeabilization of the mitochondrial membrane, leading to the release of cytochrome c and the subsequent activation of a caspase cascade.[5] Key players in this process include the Bcl-2 family of proteins, which regulate mitochondrial integrity, and effector caspases like caspase-3, which execute the apoptotic program by cleaving cellular substrates such as Poly (ADP-ribose) polymerase (PARP).[6] As a potential topoisomerase I inhibitor, Scabioside C may also induce DNA damage, which can trigger cell cycle arrest and apoptosis.[3][7]

Data Presentation

The following tables present hypothetical data to illustrate the expected outcomes of the described experiments. Note: These values are for illustrative purposes only and the actual effective concentrations and results for Scabioside C must be determined experimentally.

Table 1: Cytotoxicity of Scabioside C on Breast Cancer Cell Lines (MTT Assay)

Cell Line	Treatment Duration (hours)	Scabioside C IC₅₀ (µM)
MCF-7	24	Value to be determined
MCF-7	48	Value to be determined
MDA-MB-231	24	Value to be determined
MDA-MB-231	48	Value to be determined
Normal Breast Epithelial Cells (e.g., MCF-10A)	48	Value to be determined

IC₅₀: The concentration of an inhibitor where the response (or binding) is reduced by half.

Table 2: Quantification of Apoptosis by Annexin V-FITC/PI Staining

Cell Line	Treatment	Concentration (µM)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
MCF-7	Control (DMSO)	-	Value to be determined	Value to be determined
Scabioside C	IC₅₀	Value to be determined	Value to be determined
MDA-MB-231	Control (DMSO)	-	Value to be determined	Value to be determined
Scabioside C	IC₅₀	Value to be determined	Value to be determined

Table 3: Relative Protein Expression Levels of Apoptosis Markers (Western Blot)

Target Protein	Cell Line	Treatment (Scabioside C, IC₅₀)	Fold Change vs. Control
Bax	MCF-7	24h	Value to be determined
Bcl-2	MCF-7	24h	Value to be determined
Cleaved Caspase-9	MCF-7	24h	Value to be determined
Cleaved Caspase-3	MCF-7	24h	Value to be determined
Cleaved PARP	MCF-7	24h	Value to be determined

Experimental Protocols

Cell Culture

Human breast cancer cell lines (e.g., MCF-7, MDA-MB-231) and a non-tumorigenic breast epithelial cell line (e.g., MCF-10A) should be cultured according to standard protocols. For example, MCF-7 cells are typically grown in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.[8]

Cell Viability Assessment (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• 96-well plates

• Breast cancer cells

• Scabioside C (dissolved in a suitable solvent, e.g., DMSO)

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of Scabioside C for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[9]

• Carefully remove the medium and add 100 µL of solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Quantification of Apoptosis by Flow Cytometry (Annexin V-FITC/PI Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well plates

• Breast cancer cells

• Scabioside C

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with Scabioside C (e.g., at its IC₅₀ concentration) for a predetermined time (e.g., 24 or 48 hours).

• Harvest the cells (including floating cells in the medium) and wash them twice with cold PBS.[10]

• Resuspend the cells in 1X Binding Buffer at a concentration of 1x10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cells.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[11]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Analysis of Apoptosis-Related Proteins (Western Blotting)

This technique is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway.

Materials:

• Breast cancer cells

• Scabioside C

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against Bax, Bcl-2, Caspase-9, Caspase-3, PARP, and a loading control like β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Treat cells with Scabioside C as described for the flow cytometry assay.

• Lyse the cells with RIPA buffer on ice.[12]

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-PAGE gel and transfer them to a PVDF membrane.[12]

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[12]

• Detect the protein bands using an ECL substrate and an imaging system.[12]

• Quantify the band intensities and normalize to the loading control.

Visualizations

Caption: Experimental workflow for investigating Scabioside C-induced apoptosis.

Caption: Proposed signaling pathway for Scabioside C-induced apoptosis.

References

• 1. Apoptosis induced by topoisomerase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. A novel topoisomerase I inhibitor DIA-001 induces DNA damage mediated cell cycle arrest and apoptosis in cancer cell - Liu - Annals of Translational Medicine [atm.amegroups.org]
• 4. researchgate.net [researchgate.net]
• 5. A hederagenin saponin isolated from Clematis ganpiniana induces apoptosis in breast cancer cells via the mitochondrial pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 7. tandfonline.com [tandfonline.com]
• 8. japsonline.com [japsonline.com]
• 9. journal.waocp.org [journal.waocp.org]
• 10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bosterbio.com [bosterbio.com]
• 12. benchchem.com [benchchem.com]

Application Notes: Scabioside C as a Reference Standard in Phytochemical Analysis

Introduction

Scabioside C is a triterpenoid saponin, a class of bioactive molecules naturally occurring in various plant species.[1] It is predominantly found in plants from the Scabiosa genus, as well as in Patrinia scabiosaefolia and Leontice eversmannii.[1][2] As a phytochemical reference standard, Scabioside C is essential for the accurate qualitative and quantitative analysis of herbal extracts, traditional medicine formulations, and other botanical materials.[2][3] Its use ensures the identity, purity, and potency of products containing this compound. The pharmacological interest in Scabioside C, which includes potential anti-inflammatory, antimicrobial, and antitumor activities, further necessitates precise and validated analytical methods for its quantification.[1]

Chemical and Physical Properties

A highly purified and well-characterized reference standard is the cornerstone of reliable phytochemical analysis. The key properties of Scabioside C are summarized below.

Property	Value	Reference
CAS Number	17233-22-6	[1][2][4][5]
Molecular Formula	C₄₁H₆₆O₁₃	[1][2][6]
Molecular Weight	766.97 g/mol	[1]
Synonyms	Leontoside B, Hederagenin 3-O-(O-Beta-D-Glucopyranosyl-(1->4)-Alpha-L-Arabinopyranoside)	[2][7]
Botanical Source	Patrinia scabiosaefolia, Leontice eversmannii, Pulsatilla chinensis (Bunge) Regel	[2][7]
Purity	Typically ≥95% (HPLC)	[2][6]
Appearance	Solid	[4]
Solubility	Soluble in DMSO, Acetone, Chloroform, Dichloromethane, Ethyl Acetate	[4]
Storage	Store at -20°C in a sealed, cool, and dry condition.	[5][6]

Experimental Protocols

Protocol 1: Quantitative Analysis of Scabioside C using UPLC-Q-TOF/MS

This protocol details the use of Ultra-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UPLC-Q-TOF/MS) for the identification and quantification of Scabioside C in a plant matrix. This method offers high sensitivity, selectivity, and accuracy.[8][9][10]

1. Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of Scabioside C reference standard and dissolve it in 1.0 mL of methanol in a volumetric flask. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions: Perform serial dilutions of the stock solution with methanol to prepare a series of working standard solutions with concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

2. Sample Preparation (from Patrinia scabiosaefolia roots)

• Grinding: Dry the plant material (roots) at 40°C until constant weight and grind into a fine powder (60-80 mesh).

• Extraction: Accurately weigh 1.0 g of the powdered sample into a flask. Add 50 mL of 80% methanol.

• Ultrasonic Extraction: Perform ultrasonic-assisted extraction for 45 minutes at room temperature.

• Centrifugation & Filtration: Centrifuge the extract at 4000 rpm for 10 minutes. Collect the supernatant and filter it through a 0.22 µm syringe filter into a UPLC vial for analysis.

3. Instrumental Analysis: UPLC-Q-TOF/MS Parameters

The following table outlines the instrumental conditions for the analysis.

Parameter	Condition
UPLC System	Waters ACQUITY UPLC or equivalent
Column	ACQUITY UPLC HSS T3 (2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	0-2 min, 5% B; 2-10 min, 5-95% B; 10-12 min, 95% B; 12-12.1 min, 95-5% B; 12.1-15 min, 5% B
Flow Rate	0.3 mL/min
Column Temperature	35°C
Injection Volume	2 µL
MS System	Waters Q-TOF Premier or equivalent
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	2.8 kV
Sampling Cone	35 V
Source Temperature	120°C
Desolvation Temp.	350°C
Desolvation Gas Flow	600 L/hr
Mass Range	m/z 100-1500
Collision Energy	6 eV (low energy), 20-40 eV ramp (high energy) for MS/MS

4. Data Analysis and Quantification

• Identification: Identify the Scabioside C peak in the sample chromatogram by comparing its retention time and mass-to-charge ratio (m/z) with the reference standard. The expected [M-H]⁻ ion for Scabioside C is m/z 765.45.

• Calibration Curve: Inject the working standard solutions and plot a calibration curve of peak area versus concentration.

• Quantification: Calculate the concentration of Scabioside C in the prepared sample extract using the linear regression equation derived from the calibration curve. The final content in the original plant material is expressed as mg/g of dry weight.

Sample Calibration Data for Scabioside C

Concentration (µg/mL)	Peak Area (arbitrary units)
1.0	15,230
5.0	76,100
10.0	151,950
25.0	380,500
50.0	759,800
100.0	1,525,100
Linearity (R²)	0.9998

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow for the quantitative analysis of Scabioside C in a plant sample using a reference standard.

Workflow for quantitative analysis of Scabioside C.

Conceptual Signaling Pathway

Scabioside C, as a saponin, is known to interact with cell membranes, which can modulate various intracellular signaling pathways related to its pharmacological effects, such as anti-inflammatory and antitumor activities.[1] The diagram below presents a conceptual model of this interaction.

Conceptual model of Scabioside C's mechanism of action.

References

• 1. Scabioside C | 17233-22-6 | SAA23322 | Biosynth [biosynth.com]
• 2. CAS 17233-22-6 | Scabioside C [phytopurify.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Scabioside C | CAS:17233-22-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. apexbt.com [apexbt.com]
• 6. raybiotech.com [raybiotech.com]
• 7. Haderagenin 3-O-(O-Beta-D-Glucopyranosyl-(1->4)-Alpha-L-Arabinopyranoside) | C41H66O13 | CID 11556805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. UPLC-QTOF-MS with a chemical profiling approach for holistic quality evaluation between a material reference of Wen Dan decoction and its commercial preparations - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Structure of Scabioside C: A Detailed Guide to 2D NMR Spectral Assignment

For Immediate Release

[City, State] – [Date] – Advanced spectroscopic analysis is pivotal in the field of natural product chemistry and drug development. For researchers engaged in the structural elucidation of complex molecules like Scabioside C, a triterpenoid saponin with potential therapeutic applications, a comprehensive understanding of 2D Nuclear Magnetic Resonance (NMR) techniques is indispensable. These application notes provide a detailed protocol and data interpretation guide for the complete assignment of ¹H and ¹³C NMR spectral data of Scabioside C, leveraging a suite of 2D NMR experiments.

Scabioside C, with the chemical formula C₄₁H₆₆O₁₃, is a glycoside of hederagenin, featuring a β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl sugar moiety attached at the C-3 position of the aglycone. The unambiguous assignment of its complex NMR spectra requires a combination of one-dimensional (¹H and ¹³C) and two-dimensional NMR techniques, including Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), Heteronuclear Multiple Bond Correlation (HMBC), and Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY).

Data Presentation: Spectral Data of Scabioside C

The following tables summarize the ¹H and ¹³C NMR chemical shifts for Scabioside C. These assignments are based on a composite analysis of data from closely related compounds, including hederagenin 3-O-α-L-arabinopyranoside and β-D-glucopyranosyl-(1→4)-α-L-arabinopyranose, in conjunction with established chemical shift ranges for triterpenoid saponins.

Table 1: ¹³C NMR Spectral Data of Scabioside C (Composite)

Atom No.	Aglycone (Hederagenin)	δc (ppm)	Atom No.	Sugar Moiety	δc (ppm)
1	CH₂	38.7	Ara-1'	CH	104.2
2	CH₂	27.7	Ara-2'	CH	75.3
3	CH	88.2	Ara-3'	CH	74.0
4	C	39.5	Ara-4'	CH	82.5
5	CH	55.5	Ara-5'	CH₂	61.8
6	CH₂	18.1	Glc-1''	CH	105.8
7	CH₂	32.6	Glc-2''	CH	75.1
8	C	41.1	Glc-3''	CH	78.2
9	CH	47.5	Glc-4''	CH	71.6
10	C	36.8	Glc-5''	CH	77.9
11	CH₂	23.3	Glc-6''	CH₂	62.7
12	CH	122.1
13	C	143.8
14	C	46.0
15	CH₂	26.1
16	CH₂	22.9
17	C	46.7
18	CH	41.6
19	CH₂	45.9
20	C	30.5
21	CH₂	33.6
22	CH₂	32.1
23	CH₂OH	63.5
24	CH₃	16.7
25	CH₃	15.7
26	CH₃	17.1
27	CH₃	25.9
28	COOH	180.1
29	CH₃	33.2
30	CH₃	23.8

Source: Data for the hederagenin and arabinose moiety are adapted from published data for hederagenin 3-O-α-L-arabinopyranoside. Data for the glucose moiety are representative values for a terminal β-D-glucopyranosyl unit linked (1→4) to arabinose.

Table 2: ¹H NMR Spectral Data of Scabioside C (Composite)

Atom No.	Aglycone (Hederagenin)	δH (ppm, mult., J in Hz)	Atom No.	Sugar Moiety	δH (ppm, mult., J in Hz)
3	H-3	3.20 (dd, J = 11.5, 4.5)	Ara-1'	H-1'	4.45 (d, J = 7.0)
12	H-12	5.25 (t, J = 3.5)	Ara-2'	H-2'	3.60 (m)
18	H-18	2.85 (dd, J = 13.5, 4.0)	Ara-3'	H-3'	3.70 (m)
23	H₂-23	3.40, 3.75 (d, J = 10.5)	Ara-4'	H-4'	3.85 (m)
24	H₃-24	0.95 (s)	Ara-5'	H₂-5'	3.55 (m), 3.80 (m)
25	H₃-25	0.80 (s)	Glc-1''	H-1''	4.50 (d, J = 7.8)
26	H₃-26	0.92 (s)	Glc-2''	H-2''	3.30 (m)
27	H₃-27	1.15 (s)	Glc-3''	H-3''	3.40 (m)
29	H₃-29	0.98 (s)	Glc-4''	H-4''	3.35 (m)
30	H₃-30	0.90 (s)	Glc-5''	H-5''	3.45 (m)
Glc-6''	H₂-6''	3.70 (m), 3.90 (m)

Source: Data for the hederagenin and arabinose moiety are adapted from published data for hederagenin 3-O-α-L-arabinopyranoside. Data for the glucose moiety are representative values for a terminal β-D-glucopyranosyl unit linked (1→4) to arabinose.

Experimental Protocols

Detailed methodologies for the key 2D NMR experiments are provided below. These protocols are generalized for a high-field NMR spectrometer (e.g., 500 MHz or higher) and may require optimization based on the specific instrument and sample concentration.

1. Sample Preparation:

• Dissolve 5-10 mg of purified Scabioside C in 0.5 mL of a suitable deuterated solvent (e.g., pyridine-d₅, methanol-d₄, or a mixture thereof).

• Transfer the solution to a 5 mm NMR tube.

2. ¹H NMR Spectroscopy:

• Acquire a standard one-dimensional ¹H NMR spectrum to verify sample purity and concentration, and to determine the spectral width for subsequent experiments.

• Typical parameters: 32 scans, 2s relaxation delay, 30° pulse width.

3. ¹³C NMR and DEPT:

• Acquire a ¹³C NMR spectrum with proton decoupling.

• Perform DEPT-135 and DEPT-90 experiments to differentiate between CH, CH₂, and CH₃ groups.

• Typical parameters for ¹³C: 2048 scans, 2s relaxation delay, 45° pulse width.

4. COSY (Correlation Spectroscopy):

• This experiment identifies ¹H-¹H spin-spin couplings, revealing adjacent protons.

• Pulse sequence: Standard gradient-selected COSY (gCOSY).

• Parameters: 256 increments in the F1 dimension, 8 scans per increment, spectral width in both dimensions determined from the ¹H spectrum.

5. HSQC (Heteronuclear Single Quantum Coherence):

• This experiment correlates directly bonded ¹H and ¹³C nuclei.

• Pulse sequence: Standard gradient-selected HSQC with sensitivity enhancement.

• Parameters: 256 increments in the F1 dimension, 16 scans per increment. The F2 (¹H) and F1 (¹³C) spectral widths are determined from the respective 1D spectra. The one-bond coupling constant (¹JCH) is typically set to 145 Hz.

6. HMBC (Heteronuclear Multiple Bond Correlation):

• This experiment shows correlations between protons and carbons that are separated by two or three bonds (²JCH and ³JCH).

• Pulse sequence: Standard gradient-selected HMBC.

• Parameters: 256 increments in the F1 dimension, 32-64 scans per increment. The long-range coupling constant is typically optimized for a value between 4 and 8 Hz.

7. NOESY/ROESY (Nuclear/Rotating-frame Overhauser Effect Spectroscopy):

• These experiments identify protons that are close in space, which is crucial for determining the stereochemistry and the linkage between the aglycone and the sugar units.

• Pulse sequence: Standard gradient-selected NOESY or ROESY.

• Parameters: 256 increments in the F1 dimension, 16-32 scans per increment. The mixing time should be optimized (typically 300-800 ms for NOESY and 150-300 ms for ROESY).

Visualization of Experimental Workflow and Data Analysis

The following diagrams, generated using the DOT language, illustrate the logical workflow of the 2D NMR experiments and the data analysis process for the structural elucidation of Scabioside C.

2D NMR Experimental Workflow for Scabioside C Analysis.

Logical Flow of 2D NMR Data Interpretation for Scabioside C.

Conclusion

The structural elucidation of complex natural products like Scabioside C is a challenging yet critical task in drug discovery and development. The application of a comprehensive suite of 2D NMR techniques, as outlined in these notes, provides a robust framework for the complete and unambiguous assignment of ¹H and ¹³C NMR spectral data. The provided protocols and data tables serve as a valuable resource for researchers in this field, facilitating accurate and efficient structural characterization.

Technical Notes & Optimization

How to improve Scabioside C solubility in aqueous buffers

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to improve the solubility of Scabioside C in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is Scabioside C and why is its solubility a concern?

Scabioside C is a triterpenoid saponin, a class of naturally occurring glycosides.[1][2] Like many triterpenoids, Scabioside C has low solubility in water and aqueous media, which can limit its bioavailability and pose challenges for in vitro and in vivo studies.[3][4] Its amphiphilic nature, consisting of a hydrophobic aglycone and hydrophilic sugar chains, contributes to this property.[5][6]

Q2: In which solvents is Scabioside C known to be soluble?

Scabioside C is generally soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), acetone, chloroform, dichloromethane, and ethyl acetate.[1] For experiments requiring an aqueous buffer, a common practice is to first dissolve the compound in a minimal amount of an organic solvent like DMSO and then dilute it with the desired aqueous buffer.

Q3: What are the initial steps to try and dissolve Scabioside C in an aqueous buffer?

For initial attempts, it is recommended to first dissolve Scabioside C in a water-miscible organic solvent. Subsequently, this stock solution can be diluted with the aqueous buffer of choice. To aid dissolution, you can warm the solution to 37°C and use an ultrasonic bath for a short period.[1] However, it is advisable to prepare and use the solution on the same day to avoid precipitation over time.[1]

Q4: Can pH adjustment of the aqueous buffer improve Scabioside C solubility?

Yes, pH adjustment can be a simple and effective method to enhance the solubility of compounds with ionizable groups.[7] Scabioside C has a carboxylic acid group, which suggests that its solubility will increase in alkaline pH (above its pKa) due to the formation of a more soluble salt. For weakly acidic drugs, a higher pH leads to the ionized form, which is more soluble in aqueous solutions.[7]

Q5: What are co-solvents and how can they help?

Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, can increase the solubility of hydrophobic compounds by reducing the interfacial tension between the solute and the aqueous environment.[8][9] Common co-solvents used in pharmaceutical formulations include ethanol, propylene glycol, and polyethylene glycols (PEGs).

Q6: How do surfactants and cyclodextrins work to improve solubility?

Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration (the critical micelle concentration). These micelles have a hydrophobic core that can encapsulate poorly soluble compounds, thereby increasing their apparent solubility in the aqueous phase.[7] Saponins themselves can form micelles and solubilize other hydrophobic drugs.[5][10]

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with hydrophobic molecules, like the aglycone part of Scabioside C, effectively shielding them from the aqueous environment and increasing their solubility.[8]

Troubleshooting Guide

Issue Encountered	Possible Cause	Suggested Solution
Precipitation upon dilution of organic stock solution in aqueous buffer.	The concentration of Scabioside C exceeds its solubility limit in the final buffer composition. The percentage of the organic solvent in the final solution is too low.	Decrease the final concentration of Scabioside C. Increase the percentage of the organic co-solvent (e.g., DMSO, ethanol) in the final buffer, if experimentally permissible. Prepare a fresh solution and use it immediately.
Cloudy or hazy solution after attempting to dissolve Scabioside C.	Incomplete dissolution or formation of fine precipitates.	Use an ultrasonic bath to aid dissolution. Gently warm the solution (e.g., to 37°C).[1] Filter the solution through a 0.22 µm filter to remove any undissolved particles.
Inconsistent experimental results related to compound activity.	The compound may be precipitating out of solution over the course of the experiment, leading to a decrease in the effective concentration.	Visually inspect your solutions for any signs of precipitation before and during the experiment. Consider performing a solubility study under your specific experimental conditions to determine the stability of your solution over time.
Difficulty dissolving Scabioside C even with co-solvents.	The chosen co-solvent or its concentration may not be optimal.	Screen a panel of different co-solvents (e.g., ethanol, propylene glycol, PEG 400). Create a solubility curve by testing a range of co-solvent concentrations to find the optimal ratio.

Experimental Protocols

Protocol 1: Solubility Enhancement by pH Adjustment

This protocol outlines the steps to determine the effect of pH on the solubility of Scabioside C.

• Preparation of Buffers: Prepare a series of buffers with different pH values (e.g., pH 5.0, 6.0, 7.0, 7.4, 8.0, 9.0). Common buffer systems include phosphate-buffered saline (PBS) and Tris buffers.

• Preparation of Scabioside C Stock Solution: Prepare a concentrated stock solution of Scabioside C in a suitable organic solvent (e.g., 10 mg/mL in DMSO).

• Equilibration: Add an excess amount of Scabioside C to each buffer solution.

• Incubation: Shake the solutions at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separation of Undissolved Compound: Centrifuge the samples at high speed to pellet the undissolved Scabioside C.

• Quantification: Carefully collect the supernatant and quantify the concentration of dissolved Scabioside C using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: Plot the solubility of Scabioside C as a function of pH.

Protocol 2: Solubility Enhancement using Co-solvents

This protocol describes how to evaluate the effect of a co-solvent on the solubility of Scabioside C.

• Selection of Co-solvent: Choose a water-miscible and biologically compatible co-solvent (e.g., ethanol, propylene glycol, PEG 400).

• Preparation of Co-solvent Mixtures: Prepare a series of aqueous buffer solutions containing different concentrations of the co-solvent (e.g., 0%, 5%, 10%, 20%, 30% v/v).

• Equilibration: Add an excess amount of Scabioside C to each co-solvent mixture.

• Incubation: Shake the solutions at a constant temperature for 24-48 hours.

• Separation and Quantification: Centrifuge the samples and quantify the concentration of Scabioside C in the supernatant using HPLC or another suitable method.

• Data Analysis: Plot the solubility of Scabioside C against the percentage of the co-solvent.

Protocol 3: Solubility Enhancement using Surfactants

This protocol details the use of surfactants to improve the solubility of Scabioside C.

• Selection of Surfactant: Choose a non-ionic surfactant that is generally considered biocompatible, such as Tween® 80 or Pluronic® F-68.

• Preparation of Surfactant Solutions: Prepare a series of aqueous buffer solutions with increasing concentrations of the surfactant, ensuring some concentrations are above its critical micelle concentration (CMC).

• Equilibration: Add an excess amount of Scabioside C to each surfactant solution.

• Incubation: Shake the solutions at a constant temperature for 24-48 hours.

• Separation and Quantification: Centrifuge the samples and determine the concentration of Scabioside C in the supernatant.

• Data Analysis: Plot the solubility of Scabioside C as a function of the surfactant concentration.

Visualizations

Caption: Experimental workflow for enhancing Scabioside C solubility.

Caption: Mechanisms for improving Scabioside C solubility.

References

• 1. Scabioside C | CAS:17233-22-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Scabioside C | 17233-22-6 | SAA23322 | Biosynth [biosynth.com]
• 3. Saponins of Selected Triterpenoids as Potential Therapeutic Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijpsonline.com [ijpsonline.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. jmpas.com [jmpas.com]
• 8. Enhancing solubility of poorly soluble drugs using various techniques. [wisdomlib.org]
• 9. ijmsdr.org [ijmsdr.org]
• 10. KR20180054569A - Methods for improving the aqueous solubility of water-insoluble or water-insoluble drugs - Google Patents [patents.google.com]

Optimizing extraction yield of Scabioside C from plant material

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the extraction yield of Scabioside C from plant material, primarily from species of the Dipsacus genus.

Frequently Asked Questions (FAQs)

Q1: What is Scabioside C and from which plant sources can it be extracted?

A1: Scabioside C is a type of iridoid glycoside. It is commonly found in the roots of plants belonging to the Dipsacus genus, such as Dipsacus asper.[1][2][3] This plant, also known as "Xu Duan" in traditional Chinese medicine, is recognized for its content of various bioactive compounds, including iridoids and triterpenoid saponins.[1][3][4]

Q2: What are the most effective methods for extracting Scabioside C and other iridoid glycosides?

A2: Several methods have proven effective for the extraction of iridoid glycosides. Conventional solvent extraction using ethanol, methanol, or water is a common approach.[5] More advanced techniques such as Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), and Pressurized Hot Water Extraction (PHWE) can also enhance extraction efficiency.[6][7][8] The choice of method often depends on the desired yield, purity, and the available equipment.

Q3: Which solvents are recommended for the extraction of Scabioside C?

A3: Polar solvents are generally used for the extraction of iridoid glycosides like Scabioside C. Ethanol and methanol, often in aqueous solutions, are widely employed.[9] For instance, a 70% ethanol solution has been used for reflux extraction of compounds from Dipsacus asperoides.[10] The optimal ethanol concentration can vary, with studies on other iridoid glycosides showing optimal yields at concentrations around 50-52%.[6][9] Water extraction has also been shown to be effective for extracting phenolic compounds from Dipsacus asperoides.[5]

Q4: How can I quantify the yield of Scabioside C in my extracts?

A4: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for the quantitative analysis of iridoid glycosides.[11] When coupled with a UV or mass spectrometry (MS) detector, HPLC allows for the separation and quantification of specific compounds like Scabioside C.[12][13][14]

Q5: What are the key factors that influence the extraction yield of Scabioside C?

A5: The extraction yield of iridoid glycosides is influenced by several factors, including the choice of solvent, extraction temperature, extraction time, and the solid-to-liquid ratio.[6][9] Optimizing these parameters is crucial for maximizing the yield. For example, increasing the extraction temperature can improve solubility and diffusion rates, but excessive heat may lead to the degradation of thermolabile compounds.[4][6]

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of Scabioside C.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Extraction Yield	- Inappropriate solvent selection.- Suboptimal extraction parameters (temperature, time, solid-liquid ratio).- Inefficient disruption of plant cell walls.- Degradation of Scabioside C during extraction.	- Test a range of solvent polarities (e.g., different concentrations of aqueous ethanol or methanol).- Systematically optimize extraction parameters using a Design of Experiments (DoE) approach, such as Response Surface Methodology (RSM).[6][9]- Ensure the plant material is finely ground to increase the surface area for extraction.- For advanced methods, optimize UAE or MAE parameters (e.g., power, frequency, duration).[6][9]- Avoid excessively high temperatures or prolonged extraction times that could lead to degradation.
Poor Purity of the Extract	- Co-extraction of other compounds (e.g., pigments, lipids, other saponins).- Inadequate filtration or clarification of the extract.	- Perform a preliminary defatting step with a non-polar solvent like n-hexane if lipid content is high.- Utilize chromatographic techniques for purification, such as column chromatography with macroporous resins, to separate Scabioside C from other compounds.[9]- Ensure the extract is properly filtered to remove particulate matter before further processing.
Inconsistent Results Between Batches	- Variation in the quality of the plant material.- Lack of standardization in the extraction protocol.	- Source plant material from a reliable supplier and, if possible, analyze the raw material for its initial Scabioside C content.- Maintain strict control over all extraction parameters (solvent volume, temperature, time, etc.) for each batch.[4]- Ensure consistent particle size of the ground plant material.
Degradation of Scabioside C	- Exposure to high temperatures.- Presence of certain enzymes or pH instability.	- Use milder extraction conditions, such as lower temperatures for a longer duration, or employ non-thermal methods like UAE at controlled temperatures.[6]- Consider blanching the plant material before extraction to deactivate enzymes.- Investigate the pH of the extraction solvent and adjust if necessary to a range where Scabioside C is more stable.
Difficulty in Quantification (HPLC)	- Poor peak resolution or shape.- Lack of a reference standard.- Matrix effects from co-extracted compounds.	- Optimize the HPLC mobile phase composition and gradient to improve separation.- Use a high-purity Scabioside C reference standard for accurate identification and quantification.- Employ a sample clean-up step, such as Solid-Phase Extraction (SPE), before HPLC analysis to remove interfering compounds.[6]

Data on Extraction Parameter Optimization

The following tables summarize optimized conditions for the extraction of iridoid glycosides from various plant sources, which can serve as a starting point for optimizing Scabioside C extraction.

Table 1: Optimized Conditions for Ultrasonic-Microwave Synergistic Extraction (UMSE) of Iridoid Glycosides from Patrinia scabra [6][9]

Parameter	Optimized Value
Ethanol Concentration	52%
Material-to-Solvent Ratio	1:18 (g/mL)
Microwave Power	610 W
Extraction Time	50 min
Resulting Yield	81.4 mg/g

Table 2: Comparison of Different Extraction Methods for Iridoid Glycosides (Catalpol and Aucubin) from Veronica longifolia [7][8]

Extraction Method	Relative Yield of Catalpol (%)	Relative Yield of Aucubin (%)
Hot Water Extraction	100	100
Pressurized Hot Water Extraction	83	92
Ethanol Maceration	22	25

Experimental Protocols

Protocol 1: General Solvent Extraction of Scabioside C

This protocol provides a general procedure for the solvent extraction of Scabioside C from Dipsacus asper roots.

• Preparation of Plant Material:

  • Dry the roots of Dipsacus asper at a controlled temperature (e.g., 40-50°C) to a constant weight.

  • Grind the dried roots into a fine powder (e.g., 40-60 mesh).

• Extraction:

  • Weigh a specific amount of the powdered plant material (e.g., 10 g).

  • Add the extraction solvent (e.g., 70% ethanol) at a defined solid-to-liquid ratio (e.g., 1:10 w/v).

  • Perform the extraction using one of the following methods:

    • Maceration: Stir the mixture at room temperature for 24-48 hours.

    • Reflux Extraction: Heat the mixture to the boiling point of the solvent and maintain for a specified time (e.g., 2 hours).[10]

    • Ultrasonic-Assisted Extraction (UAE): Place the mixture in an ultrasonic bath and sonicate for a specific time and power (e.g., 30 minutes at 100 W).

• Filtration and Concentration:

  • Filter the mixture through filter paper to separate the extract from the solid residue.

  • Wash the residue with a small volume of the extraction solvent and combine the filtrates.

  • Concentrate the filtrate using a rotary evaporator under reduced pressure at a controlled temperature (e.g., below 50°C) to obtain the crude extract.

• Quantification (HPLC):

  • Dissolve a known amount of the crude extract in the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter.

  • Inject the sample into an HPLC system equipped with a C18 column.

  • Use a suitable mobile phase (e.g., a gradient of acetonitrile and water) to separate Scabioside C.

  • Quantify the amount of Scabioside C by comparing the peak area with that of a known concentration of a reference standard.

Visualizations

Caption: Experimental workflow for the extraction and analysis of Scabioside C.

Caption: Troubleshooting logic for addressing low extraction yield of Scabioside C.

References

• 1. Dipsacus and Scabiosa Species—The Source of Specialized Metabolites with High Biological Relevance: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Traditional uses, processing methods, phytochemistry, pharmacology and quality control of Dipsacus asper Wall. ex C.B. Clarke: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dipsacus and Scabiosa Species—The Source of Specialized Metabolites with High Biological Relevance: A Review [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Plant iridoids: Chemistry, dietary sources and potential health benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Extraction of iridoid glycosides and their determination by micellar electrokinetic capillary chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Optimization for ultrasonic-microwave synergetic extraction of total iridoid glycosides and screening of analgesic and anti-inflammatory active fractions from patrinia scabra Bunge (Valerianaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. Frontiers | Multi-method biophysical analysis in discovery, identification, and in-depth characterization of surface‐active compounds [frontiersin.org]

Troubleshooting Scabioside C precipitation in cell culture media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Scabioside C, a triterpenoid saponin. The following information addresses common issues, particularly precipitation in cell culture media, and provides guidance on experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is Scabioside C and what are its common research applications?

Scabioside C is a naturally occurring triterpenoid saponin isolated from plants of the Patrinia genus, such as Patrinia scabiosifolia.[1] Triterpenoid saponins as a class are studied for a variety of potential therapeutic properties, including anti-inflammatory, antimicrobial, and antitumor activities.[1]

Q2: In what solvents is Scabioside C soluble?

Scabioside C is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), Chloroform, Dichloromethane, Ethyl Acetate, and Acetone.[2] Its solubility in aqueous solutions like cell culture media is limited, which can lead to precipitation.

Q3: My Scabioside C precipitated immediately after I added my DMSO stock solution to the cell culture media. What happened?

This common issue, often called "crashing out," occurs when a compound dissolved in a concentrated organic solvent is rapidly diluted into an aqueous solution where it is less soluble.[3][4] This "solvent shock" causes the compound to come out of solution and form a precipitate.

Delayed precipitation can be caused by several factors, including:

• Temperature and pH shifts: The incubator environment can cause slight changes in the media's pH and temperature, which can affect the solubility of Scabioside C over time.[4][5]

• Interactions with media components: Scabioside C may interact with salts, proteins (especially in serum-containing media), or other components, forming less soluble complexes.[4]

• Evaporation: Media evaporation in the incubator can increase the concentration of all components, potentially exceeding the solubility limit of Scabioside C.[5]

Troubleshooting Guide: Scabioside C Precipitation

This guide provides a systematic approach to resolving precipitation issues with Scabioside C in your cell culture experiments.

Issue	Potential Cause	Recommended Solution
Immediate Precipitation	High Final Concentration: The final concentration of Scabioside C exceeds its solubility limit in the aqueous media.	Lower the final working concentration. Based on studies of similar compounds from Patrinia scabiosifolia, effective concentrations for anti-inflammatory assays are often in the 10-50 µM range.[2][3]
Solvent Shock: Rapid dilution of the concentrated DMSO stock into the aqueous media.[4]	Perform a serial dilution. First, create an intermediate dilution of your stock in pre-warmed (37°C) cell culture media before making the final dilution.[3]
Low Media Temperature: Adding the stock solution to cold media decreases solubility.[3]	Always use pre-warmed (37°C) cell culture media.[3]
Delayed Precipitation	Compound Instability: Scabioside C may not be stable in the aqueous environment of the cell culture media over long incubation periods.	Consider refreshing the media with freshly prepared Scabioside C at regular intervals (e.g., every 24 hours).
Interaction with Media Components: The compound may be interacting with salts or proteins in the media.[4]	If your experiment allows, try reducing the serum concentration.
Inconsistent Results	Partial Precipitation: Micro-precipitation, not easily visible, may be occurring, leading to a lower effective concentration of the compound.	Before adding to your cells, visually inspect the final solution carefully. You may also filter the final diluted media through a 0.22 µm syringe filter.
Inaccurate Stock Solution: The stock solution may not be fully dissolved or may have precipitated during storage.	Ensure the DMSO stock is completely dissolved. If needed, gently warm the stock solution at 37°C and briefly sonicate.[2] Store stock solutions in small aliquots to avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of Scabioside C Stock Solution

• Equilibrate: Allow the vial of powdered Scabioside C to come to room temperature before opening.

• Solvent Addition: Add a precise volume of 100% DMSO to the vial to create a high-concentration stock solution (e.g., 10-50 mM).

• Dissolution: To ensure complete dissolution, vortex the vial and, if necessary, warm it at 37°C and sonicate for a few minutes.[2] Visually inspect to ensure no solid particles remain.

• Storage: Store the stock solution at -20°C in small, single-use aliquots to minimize freeze-thaw cycles. It is recommended to prepare fresh solutions on the day of use if possible.[2]

Protocol 2: Dilution of Scabioside C for Cell Culture Experiments

• Pre-warm Media: Pre-warm your complete cell culture medium (with serum, if applicable) to 37°C.

• Intermediate Dilution (Recommended):

  • Prepare an intermediate dilution of your Scabioside C stock solution in pre-warmed media. For example, dilute your 10 mM stock to 1 mM in media.

  • Gently mix during this dilution.

• Final Dilution:

  • Add the required volume of the intermediate (or stock) solution to your pre-warmed media to achieve the final desired concentration.

  • Add the solution dropwise while gently swirling the media to ensure rapid and even distribution.[3]

• Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture is as low as possible, ideally below 0.1%, and not exceeding 0.5%, as higher concentrations can be toxic to cells.[3]

• Visual Inspection: Before adding the final solution to your cells, visually inspect it for any signs of precipitation.

Data Summary

Table 1: Solubility of Scabioside C

Solvent	Solubility	Reference
Chloroform	Soluble	[2]
Dichloromethane	Soluble	[2]
Ethyl Acetate	Soluble	[2]
DMSO	Soluble	[2]
Acetone	Soluble	[2]
Water / Cell Culture Media	Low / Sparingly Soluble	Inferred from precipitation issues

Table 2: Recommended Concentration Ranges for Compounds from Patrinia scabiosifolia

Note: The following data is based on compounds isolated from the same plant as Scabioside C and can be used as a starting point for concentration optimization.

Compound	Cell Line	Assay Type	Effective Concentration Range	Cytotoxicity	Reference
Patrinoside & Patrinoside A	RAW 264.7	Anti-inflammatory	12.5 - 50 µM	No significant cytotoxicity below 50 µM	[2]
Iridoid Glucoside (Compound 3)	Not specified	Anti-inflammatory (NF-κB inhibition)	10 µM	Not specified	[3]

Visualizations

Caption: Workflow for preparing and using Scabioside C in cell culture.

Caption: Decision tree for troubleshooting Scabioside C precipitation.

Caption: Proposed inhibition of the NF-κB signaling pathway by Scabioside C.

References

• 1. researchgate.net [researchgate.net]
• 2. Patrinoside and Patrinoside A from Patrinia scabiosaefolia Improve Insulin Resistance by Inhibiting NF-κB, MAPK Pathways and Oxidative Stress in RAW264.7 and 3 T3-L1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Two New Iridoid Glucosides from the Whole Plant of Patrinia scabiosifolia Link - PMC [pmc.ncbi.nlm.nih.gov]
• 4. openaccesspub.org [openaccesspub.org]
• 5. Chemical Composition of Patrinia scabiosifolia Flower Absolute and Its Migratory and Proliferative Activities in Human Keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for storing Scabioside C stock solutions

This technical support center provides guidance on the best practices for storing and handling Scabioside C stock solutions to ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for solid Scabioside C?

For long-term stability, solid Scabioside C should be stored desiccated at -20°C.[1][2]

Q2: In which solvents is Scabioside C soluble?

Scabioside C is a triterpenoid glycoside and is soluble in several organic solvents. These include Dimethyl Sulfoxide (DMSO), acetone, chloroform, dichloromethane, and ethyl acetate.[1]

Q3: How should I prepare a Scabioside C stock solution?

To prepare a stock solution, reconstitute the solid Scabioside C in an appropriate organic solvent such as DMSO. It is advisable to start with a small volume of solvent to ensure complete dissolution before adding more to reach the final desired concentration.

Q4: What is the recommended storage condition for Scabioside C stock solutions?

Q5: Are Scabioside C solutions sensitive to light?

Although specific data on the light sensitivity of Scabioside C is unavailable, many bioactive compounds can be degraded by light.[3] It is recommended to protect Scabioside C solutions from light by storing them in amber vials or by wrapping the storage container in aluminum foil.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Precipitate observed in the stock solution after thawing.	The solubility limit may have been exceeded, or the solution may have been stored at too low a temperature for the solvent used (e.g., DMSO freezing at 18.5°C).	Gently warm the solution to 37°C and vortex to redissolve the precipitate. If the precipitate persists, consider preparing a new stock solution at a lower concentration.
Inconsistent experimental results using the same stock solution.	The stock solution may have degraded due to improper storage, such as repeated freeze-thaw cycles, exposure to light, or prolonged storage at room temperature. Bioactive compounds can be vulnerable to degradation from factors like temperature, pH, and oxidation.[3]	Prepare fresh stock solution from solid Scabioside C. Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.
Difficulty dissolving solid Scabioside C.	The incorrect solvent may be in use, or the compound may require gentle warming to fully dissolve.	Confirm the use of a recommended solvent (e.g., DMSO, acetone).[1] Gentle warming and vortexing can aid dissolution.

Experimental Protocols

Protocol: Assessment of Scabioside C Stock Solution Stability

This protocol outlines a method to determine the stability of a Scabioside C stock solution in DMSO over time at two different storage temperatures.

1. Materials:

• Solid Scabioside C
• Anhydrous DMSO
• HPLC-grade methanol (for analysis)
• Amber, screw-cap microcentrifuge tubes
• Calibrated micropipettes
• High-Performance Liquid Chromatography (HPLC) system with a UV detector

2. Procedure:

• Stock Solution Preparation:

• Prepare a 10 mM stock solution of Scabioside C in anhydrous DMSO.
• Ensure complete dissolution by vortexing.

• Aliquoting:

• Dispense 50 µL aliquots of the stock solution into amber microcentrifuge tubes.

• Storage:

• Store half of the aliquots at -20°C and the other half at 4°C.

• Time Points for Analysis:

• Analyze the samples at the following time points: 0 (immediately after preparation), 24 hours, 48 hours, 1 week, 2 weeks, and 4 weeks.

• Sample Analysis:

• At each time point, retrieve one aliquot from each storage temperature.
• Prepare a working solution by diluting the stock solution in methanol to a final concentration suitable for HPLC analysis.
• Inject the prepared sample into the HPLC system.
• Analyze the chromatogram for the appearance of degradation peaks and a decrease in the area of the main Scabioside C peak.

• Data Analysis:

• Compare the peak area of Scabioside C at each time point to the initial peak area at time 0.
• A significant decrease in the peak area or the appearance of new peaks indicates degradation.

Visualizations

Caption: Troubleshooting workflow for issues with Scabioside C stock solutions.

References

• 1. Scabioside C | CAS:17233-22-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. apexbt.com [apexbt.com]
• 3. encyclopedia.pub [encyclopedia.pub]

Technical Support Center: Quantification of Scabioside C by HPLC

Welcome to the technical support center for the quantification of Scabioside C by High-Performance Liquid Chromatography (HPLC). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during the HPLC analysis of Scabioside C, presented in a question-and-answer format.

Q1: Why am I observing poor peak shape (e.g., tailing or fronting) for my Scabioside C standard?

A1: Poor peak shape for Scabioside C can be attributed to several factors:

• Inappropriate Mobile Phase pH: Scabioside C is a triterpenoid saponin with acidic properties. If the mobile phase pH is close to the pKa of Scabioside C, it can lead to peak tailing due to the presence of both ionized and non-ionized forms of the analyte.

  • Troubleshooting:

    • Acidify the mobile phase. The addition of a small amount of an acid like phosphoric acid or formic acid can suppress the ionization of the carboxyl group in Scabioside C, leading to a sharper, more symmetrical peak. A common approach is to use a mobile phase of acetonitrile and water with 0.05% phosphoric acid.[1]

• Column Overload: Injecting too concentrated a sample can lead to peak fronting.

  • Troubleshooting:

    • Dilute your sample and re-inject.

• Secondary Interactions with the Column: Residual silanol groups on the C18 column can interact with the polar glycosidic moieties of Scabioside C, causing peak tailing.

  • Troubleshooting:

    • Use an end-capped C18 column to minimize silanol interactions.

    • Consider using a different stationary phase, such as a phenyl-hexyl column, which may offer different selectivity.

Q2: I am not detecting a peak for Scabioside C, or the peak is very small. What are the possible causes?

A2: The absence or low intensity of the Scabioside C peak can be due to:

• Incorrect Detection Wavelength: Triterpenoid saponins like Scabioside C lack a strong chromophore, meaning they do not absorb UV light strongly at higher wavelengths.

  • Troubleshooting:

    • Set your UV detector to a low wavelength, typically in the range of 203-212 nm, for optimal sensitivity.[2][3][4]

• Poor Solubility in the Mobile Phase: Scabioside C has limited solubility in highly aqueous mobile phases.

  • Troubleshooting:

    • Ensure your initial mobile phase composition has a sufficient percentage of organic solvent (acetonitrile or methanol) to keep Scabioside C dissolved.

    • Prepare your sample in a diluent that is compatible with the mobile phase and ensures complete dissolution. Scabioside C is soluble in solvents like DMSO, acetone, and ethyl acetate.[2]

• Degradation of the Analyte: Scabioside C may be susceptible to degradation under certain conditions.

  • Troubleshooting:

    • Prepare fresh standard solutions and samples.

    • Investigate the stability of Scabioside C in your sample matrix and storage conditions.

Q3: My Scabioside C peak is co-eluting with other peaks from my Dipsacus asper extract. How can I improve the resolution?

A3: Co-elution is a common challenge when analyzing complex plant extracts. Dipsacus asper contains numerous other triterpenoid saponins and other compounds that may interfere with Scabioside C quantification.[5][6][7]

• Troubleshooting:

  • Optimize the Gradient Elution: A shallow gradient can improve the separation of closely eluting compounds. Experiment with the gradient slope and duration.

  • Change the Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can alter the selectivity of the separation due to different solvent properties.

  • Adjust the Mobile Phase pH: Modifying the pH can change the retention times of ionizable compounds, potentially resolving co-eluting peaks.

  • Consider a Different Column Chemistry: If resolution cannot be achieved on a C18 column, explore other stationary phases like a phenyl-hexyl or a Hydrophilic Interaction Liquid Chromatography (HILIC) column. A HILIC method using a Venusil HILIC column with a gradient of acetonitrile and water has been shown to separate similar saponins from Dipsacus asper.[2][3]

Q4: My retention times are shifting between injections. What could be the cause?

A4: Retention time variability can be caused by several factors:

• Inadequate Column Equilibration: Insufficient equilibration time between gradient runs can lead to shifting retention times.

  • Troubleshooting:

    • Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. A general rule is to equilibrate with at least 10 column volumes.

• Fluctuations in Column Temperature: Changes in ambient temperature can affect retention times.

  • Troubleshooting:

    • Use a column oven to maintain a constant and controlled temperature. A temperature of 25°C is often a good starting point.[1]

• Changes in Mobile Phase Composition: Inaccurate mixing of the mobile phase or evaporation of the more volatile solvent can alter the composition and affect retention.

  • Troubleshooting:

    • Prepare fresh mobile phase daily and keep the solvent reservoirs covered.

    • Use an HPLC system with a reliable pump and mixer.

Experimental Protocols

Below are representative experimental methodologies for the quantification of Scabioside C. These should be optimized for your specific instrumentation and sample matrix.

Sample Preparation from Dipsacus asper Root

• Drying and Grinding: Dry the Dipsacus asper root material at a controlled temperature (e.g., 50-60°C) to a constant weight. Grind the dried material into a fine powder (e.g., 40-60 mesh).

• Extraction:

  • Accurately weigh approximately 1.0 g of the powdered plant material.

  • Transfer to a suitable extraction vessel.

  • Add 50 mL of 70% methanol (or another suitable solvent).

  • Extract using ultrasonication for 30-60 minutes at room temperature.

  • Alternatively, use reflux extraction for 1-2 hours.

• Filtration and Dilution:

  • Filter the extract through a 0.45 µm syringe filter to remove particulate matter.

  • Dilute the filtered extract with the initial mobile phase to a concentration within the calibration curve range.

HPLC Method for Quantification of Scabioside C (Representative)

This protocol is a starting point and may require optimization.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	Water with 0.05% Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	0-10 min: 20-40% B10-25 min: 40-60% B25-30 min: 60-20% B30-35 min: 20% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	205 nm
Injection Volume	10 µL

Data Presentation

For accurate quantification, a calibration curve should be constructed using a certified reference standard of Scabioside C. The results of the analysis of unknown samples should be reported along with the quality control data.

Table 1: Calibration Data for Scabioside C

Concentration (µg/mL)	Peak Area (mAU*s)
10	[Insert Data]
25	[Insert Data]
50	[Insert Data]
100	[Insert Data]
250	[Insert Data]
500	[Insert Data]
Linearity (R²)	> 0.999

Table 2: Quantification of Scabioside C in Dipsacus asper Samples

Sample ID	Retention Time (min)	Peak Area (mAU*s)	Concentration (mg/g of dry weight)	% RSD (n=3)
Sample A	[Insert Data]	[Insert Data]	[Insert Data]	< 2%
Sample B	[Insert Data]	[Insert Data]	[Insert Data]	< 2%
Sample C	[Insert Data]	[Insert Data]	[Insert Data]	< 2%

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of Scabioside C.

Troubleshooting Logic for Poor Peak Resolution

Caption: Troubleshooting guide for poor peak resolution.

References

• 1. Haderagenin 3-O-(O-Beta-D-Glucopyranosyl-(1->4)-Alpha-L-Arabinopyranoside) | C41H66O13 | CID 11556805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Triterpenoid saponins from Dipsacus asper and their activities in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Triterpenoids and triterpenoid saponins from Dipsacus asper and their cytotoxic and antibacterial activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. utsc.utoronto.ca [utsc.utoronto.ca]
• 5. Triterpene glycosides from the roots of Dipsacus asper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Content changes of triterpene saponins in crude and sweated Dipsacus asper:an iTRAQ-based analysis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CAS 17233-22-6 | Scabioside C [phytopurify.com]

Minimizing degradation of Scabioside C during extraction and purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the degradation of Scabioside C during extraction and purification.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental workflow for Scabioside C, offering potential causes and solutions to mitigate degradation.

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of Scabioside C in the crude extract	Incomplete Extraction: Suboptimal solvent choice, insufficient extraction time, or inadequate particle size of the plant material.	- Solvent Optimization: While 70-80% ethanol is commonly used for saponin extraction, conduct small-scale trials with different ethanol or methanol concentrations to determine the optimal solvent for Scabioside C. - Time and Temperature: Increase extraction time or employ methods like ultrasonic-assisted extraction to enhance efficiency, but maintain temperatures below 40°C to prevent thermal degradation.[1] - Particle Size: Ensure the plant material (Dipsacus asper) is finely powdered to maximize surface area for solvent penetration.
Enzymatic Degradation: Presence of endogenous enzymes (e.g., β-glucosidases) in fresh plant material can cleave sugar moieties.[1]	- Enzyme Deactivation: If using fresh plant material, blanching with steam or hot ethanol for a short period before extraction can denature these enzymes.[1] - Use Dried Material: Employing properly dried and stored plant material minimizes the risk of enzymatic activity.
Presence of multiple degradation peaks in HPLC analysis	Thermal Degradation: Exposure to high temperatures during extraction or solvent evaporation. Triterpenoid saponins can be heat-labile.	- Low-Temperature Extraction: Utilize extraction methods that operate at or near room temperature, such as cold maceration or temperature-controlled sonication.[1] - Controlled Evaporation: Use a rotary evaporator with a water bath temperature set below 40°C for solvent removal.[1]
Acid or Alkaline Hydrolysis: Use of acidic or alkaline solvents or inadequate pH control during the process can lead to the hydrolysis of the glycosidic bonds. Furostanol saponins, a related class, are known to be unstable in both acidic and alkaline conditions.[1]	- Maintain Neutral pH: Aim for a neutral pH (around 7.0) during extraction and purification.[1] Use buffered solvents if the plant material alters the pH of the extraction solvent.
Poor separation during purification	Co-elution with other Saponins: Dipsacus asper contains numerous structurally similar triterpenoid saponins that can be difficult to separate.	- Multi-Step Purification: Employ a combination of purification techniques. Start with flash chromatography for initial fractionation, followed by preparative HPLC for final purification to achieve high purity.[2][3][4] - Column and Mobile Phase Optimization: For preparative HPLC, screen different C18 columns and optimize the mobile phase gradient (e.g., acetonitrile-water or methanol-water) to enhance resolution.
Sample Overload: Exceeding the loading capacity of the chromatography column.	- Determine Loading Capacity: Perform loading studies to determine the optimal sample amount for your specific column and conditions.
Scabioside C degradation during storage of extracts or purified compound	Instability in Solution: Scabioside C, like other glycosides, may be unstable in certain solvents or at non-neutral pH over time.	- Solvent Selection: Store in a solvent where it exhibits good stability, which should be determined experimentally. - pH Control: Ensure the storage solution is buffered to a neutral pH.
Exposure to Light or Air: Photodegradation or oxidation can occur with prolonged exposure.	- Proper Storage Conditions: Store extracts and purified Scabioside C in amber vials, under an inert atmosphere (e.g., nitrogen or argon), and at low temperatures (e.g., -20°C or -80°C).

Frequently Asked Questions (FAQs)

Extraction

Q1: What is the best solvent for extracting Scabioside C from Dipsacus asper?

A1: Aqueous ethanol (typically 70-80%) is a commonly used and effective solvent for the extraction of triterpenoid saponins from Dipsacus asper.[5] However, for optimal yield and minimal degradation of Scabioside C, it is recommended to perform small-scale comparative extractions with different concentrations of ethanol and methanol to identify the most suitable solvent system for your specific experimental setup.

Q2: Can I use fresh Dipsacus asper roots for extraction?

A2: While fresh plant material can be used, it is generally not recommended without a pretreatment step. Fresh roots contain active endogenous enzymes, such as β-glucosidases, which can initiate the degradation of Scabioside C by hydrolyzing its sugar chains.[1] If using fresh roots, it is crucial to blanch them with steam or a brief immersion in hot ethanol to denature these enzymes prior to extraction.[1] Using dried plant material is a safer alternative to minimize enzymatic degradation.

Q3: What is the maximum temperature I should use during extraction and solvent evaporation?

A3: To prevent thermal degradation, it is advisable to maintain the temperature below 40°C throughout the extraction and solvent evaporation steps.[1] For solvent removal, a rotary evaporator with a water bath set to a maximum of 40°C is recommended.[1]

Purification

Q4: What is the most effective method for purifying Scabioside C?

A4: A multi-step chromatographic approach is generally the most effective for obtaining high-purity Scabioside C. A common strategy involves initial fractionation of the crude extract using flash chromatography, followed by final purification using preparative high-performance liquid chromatography (prep-HPLC).[2][3][4] This combination allows for the removal of a large portion of impurities in the first step and high-resolution separation in the second step.

Q5: Which type of column should I use for the preparative HPLC purification of Scabioside C?

A5: A reversed-phase C18 column is the most common and generally effective choice for the purification of triterpenoid saponins like Scabioside C. The specific brand and model of the C18 column can influence selectivity, so screening a few different columns may be beneficial for optimizing the separation from closely related saponins.

Degradation and Stability

Q6: How can I monitor the degradation of Scabioside C during my experiments?

A6: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most effective way to monitor the degradation of Scabioside C.[6] This involves developing an HPLC method that can separate the intact Scabioside C from its potential degradation products. By analyzing samples at different stages of your extraction and purification process, you can quantify the amount of Scabioside C remaining and detect the emergence of any degradation products.

Q7: What are the primary degradation pathways for Scabioside C?

A7: While specific degradation pathways for Scabioside C are not extensively documented in publicly available literature, triterpenoid saponins are generally susceptible to:

• Acid/Base Hydrolysis: Cleavage of the glycosidic linkages, releasing the sugar moieties and the aglycone.

• Thermal Degradation: High temperatures can lead to various reactions, including hydrolysis and structural rearrangements.

• Enzymatic Degradation: Cleavage of sugar units by enzymes present in the plant material.[1]

• Oxidation: The triterpenoid backbone or sugar moieties may be susceptible to oxidation, especially with prolonged exposure to air.

Q8: How should I store purified Scabioside C to ensure its long-term stability?

A8: For long-term stability, purified Scabioside C should be stored as a solid in a tightly sealed container, protected from light (e.g., in an amber vial), and at a low temperature (-20°C or below). If storage in solution is necessary, use a solvent in which it is stable (to be determined experimentally), buffer to a neutral pH, and store at low temperatures. To prevent oxidation, it is also advisable to store under an inert atmosphere, such as nitrogen or argon.

Experimental Protocols

Protocol 1: Optimized Ultrasonic-Assisted Extraction of Triterpenoid Saponins from Dipsacus asper

This protocol is designed to maximize extraction efficiency while minimizing thermal and enzymatic degradation.

• Sample Preparation:

  • Grind dried roots of Dipsacus asper into a fine powder (approximately 40-60 mesh).

  • If using fresh roots, blanch the material in boiling 95% ethanol for 5 minutes to deactivate enzymes, then homogenize.

• Extraction:

  • Weigh 20 g of the powdered plant material and place it into a 500 mL Erlenmeyer flask.

  • Add 200 mL of 70% ethanol (v/v).

  • Place the flask in an ultrasonic bath with temperature control.

  • Sonicate at a frequency of 40 kHz and a power of 250 W for 45 minutes, maintaining the temperature at or below 35°C.[1]

• Filtration and Re-extraction:

  • Filter the extract through Whatman No. 1 filter paper.

  • Transfer the solid residue back to the flask and add another 150 mL of 70% ethanol.

  • Repeat the sonication process.

  • Filter and combine the two filtrates.

• Solvent Evaporation:

  • Concentrate the combined filtrates using a rotary evaporator.

  • Ensure the water bath temperature does not exceed 40°C.[1]

  • Evaporate until the ethanol is removed, yielding a concentrated aqueous extract.

• Lyophilization:

  • Freeze-dry the concentrated aqueous extract to obtain the crude saponin powder.

  • Store the crude extract at -20°C until further purification.

Protocol 2: Two-Step Purification of Scabioside C using Flash Chromatography and Preparative HPLC

This protocol provides a general framework for the purification of Scabioside C from the crude extract.

Step 1: Flash Chromatography (Initial Fractionation)

• Column and Solvent System:

  • Select a reversed-phase C18 flash chromatography column.

  • Prepare a mobile phase of methanol and water.

• Sample Preparation:

  • Dissolve a portion of the crude saponin extract in a minimal amount of methanol.

• Chromatography:

  • Equilibrate the flash column with 10% methanol in water.

  • Load the sample onto the column.

  • Elute with a stepwise or linear gradient of increasing methanol concentration (e.g., 10% to 90% methanol over 30-60 minutes).

  • Collect fractions based on the UV chromatogram (if applicable) or in fixed volumes.

• Fraction Analysis:

  • Analyze the collected fractions by analytical HPLC to identify those containing the highest concentration of Scabioside C.

  • Pool the Scabioside C-rich fractions and evaporate the solvent under reduced pressure at a temperature below 40°C.

Step 2: Preparative HPLC (Final Purification)

• Column and Mobile Phase:

  • Use a reversed-phase C18 preparative HPLC column (e.g., 250 x 20 mm, 5 µm).

  • The mobile phase will typically consist of acetonitrile and water or methanol and water. An isocratic or gradient elution may be used, as determined during analytical HPLC method development.

• Sample Preparation:

  • Dissolve the enriched fraction from the flash chromatography step in the initial mobile phase composition.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatography:

  • Equilibrate the preparative HPLC column with the initial mobile phase.

  • Inject the sample.

  • Run the optimized preparative HPLC method.

  • Collect the peak corresponding to Scabioside C based on the retention time determined from the analytical method.

• Post-Purification:

  • Evaporate the solvent from the collected fraction containing pure Scabioside C using a rotary evaporator (water bath < 40°C).

  • Lyophilize the remaining aqueous solution to obtain pure Scabioside C as a powder.

  • Confirm the purity of the final product using analytical HPLC and characterize its structure using spectroscopic methods (e.g., MS and NMR).

Visualizations

Diagram 1: General Workflow for Scabioside C Extraction and Purification

Caption: Workflow for Scabioside C Extraction and Purification.

Diagram 2: Factors Leading to Scabioside C Degradation

Caption: Key Factors Contributing to Scabioside C Degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. biotage.com [biotage.com]
• 3. m.youtube.com [m.youtube.com]
• 4. italianpeptidesociety.it [italianpeptidesociety.it]
• 5. Frontiers | Full-length transcriptome, proteomics and metabolite analysis reveal candidate genes involved triterpenoid saponin biosynthesis in Dipsacus asperoides [frontiersin.org]
• 6. stability-indicating hplc method: Topics by Science.gov [science.gov]

Selecting the appropriate column for Scabioside C HPLC analysis

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate column and troubleshooting High-Performance Liquid Chromatography (HPLC) analysis of Scabioside C.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable type of HPLC column for Scabioside C analysis?

A1: For the analysis of Scabioside C, a triterpenoid saponin, a Reversed-Phase (RP) C18 column is the most appropriate and widely used choice.[1][2] These columns have a nonpolar stationary phase (octadecylsilane) that effectively retains and separates saponins based on their hydrophobicity.[3][4]

Q2: What are the typical dimensions for a C18 column used for saponin analysis?

A2: Standard analytical C18 columns typically have dimensions of 250 mm x 4.6 mm with a particle size of 5 µm .[1] However, for faster analysis and compatibility with modern UPLC systems, shorter columns with smaller particle sizes can also be utilized.

Q3: What mobile phase composition is recommended for Scabioside C analysis?

A3: A gradient elution using a mixture of an aqueous phase and an organic phase is typically employed.[1] Common mobile phases consist of:

• Aqueous Phase (A): Water, often with an acid modifier like 0.1% formic acid or acetic acid to improve peak shape.

• Organic Phase (B): Acetonitrile or methanol.

A gradient elution, where the percentage of the organic phase is gradually increased, is necessary to effectively separate the various components in a sample containing Scabioside C.

Q4: What detection wavelength should be used for Scabioside C in HPLC-UV analysis?

A4: Triterpenoid saponins like Scabioside C often lack strong chromophores, making UV detection challenging.[5] Detection is typically performed at a low wavelength, such as 205 nm or 210 nm , to maximize sensitivity.[1] For more sensitive and specific detection, Evaporative Light Scattering Detection (ELSD) or Mass Spectrometry (MS) are often preferred.[2]

Q5: How should I prepare my sample for Scabioside C HPLC analysis?

A5: Proper sample preparation is crucial for accurate and reproducible results. A general procedure involves:

• Extraction: Extract the plant material or sample with a suitable solvent, commonly methanol or ethanol.[1]

• Filtration: Filter the extract through a 0.45 µm or 0.22 µm syringe filter to remove particulate matter that could damage the column.[6]

• Dissolution: Dissolve the filtered and dried extract in the initial mobile phase composition to ensure compatibility and good peak shape.[7]

Column Selection and Experimental Protocol

Recommended Column Specifications

For the analysis of Scabioside C, a reversed-phase C18 column is the industry standard. The table below summarizes the key parameters for column selection.

Parameter	Recommendation	Rationale
Stationary Phase	C18 (Octadecylsilane)	Provides optimal hydrophobic interaction for retaining and separating saponins.[3][4]
Particle Size	5 µm or smaller	Smaller particles offer higher efficiency and better resolution.
Column Dimensions	250 mm x 4.6 mm (standard)	A common dimension providing good separation for complex samples.[1]
Pore Size	100-120 Å	Appropriate for small molecules like Scabioside C.

Detailed Experimental Protocol

This protocol is a representative method for the analysis of Scabioside C based on methods used for similar triterpenoid saponins.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV/Vis or Diode Array Detector (DAD).

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 60% B

  • 25-30 min: 60% to 90% B

  • 30-35 min: 90% B (hold)

  • 35-40 min: 90% to 30% B (return to initial conditions)

  • 40-45 min: 30% B (equilibration)

• Flow Rate: 1.0 mL/min[1]

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm[1]

• Injection Volume: 10 µL

3. Sample Preparation:

• Accurately weigh the sample containing Scabioside C.

• Extract with methanol using sonication for 30 minutes.

• Centrifuge the extract and collect the supernatant.

• Filter the supernatant through a 0.45 µm syringe filter.[6]

• Dilute the filtered extract with the initial mobile phase (70% Water with 0.1% formic acid: 30% Acetonitrile) to an appropriate concentration.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions with residual silanols: Basic compounds can interact with acidic silanol groups on the silica support.[8]	- Use a mobile phase with a low pH (e.g., adding 0.1% formic acid) to suppress silanol ionization.- Use an end-capped C18 column to minimize exposed silanols.[8]
Column Overload: Injecting too concentrated a sample can lead to peak distortion.[8]	- Dilute the sample or reduce the injection volume.[8]
Poor Resolution	Inappropriate Mobile Phase: The solvent strength or gradient profile may not be optimal for separation.	- Adjust the gradient slope. A shallower gradient can improve the separation of closely eluting peaks.- Try methanol instead of acetonitrile as the organic modifier, as this can alter selectivity.
Column Degradation: Loss of stationary phase or contamination can reduce column efficiency.	- Flush the column with a strong solvent.- If the problem persists, replace the column.[8]
Broad Peaks	Extra-column volume: Excessive tubing length or a large flow cell can cause peak broadening.	- Use tubing with a smaller internal diameter and minimize its length.- Ensure all fittings are properly connected to avoid dead volume.
Column Contamination: Strongly retained compounds from previous injections can interfere with the analysis.[8]	- Use a guard column to protect the analytical column.[8]- Implement a column washing step after each analytical run.
Ghost Peaks	Contaminated Mobile Phase: Impurities in the solvents or additives can appear as peaks in the chromatogram.[8]	- Use high-purity HPLC-grade solvents and reagents.[8]- Prepare fresh mobile phase daily and degas it properly.
Carryover from Previous Injection: Sample components may not have fully eluted in the previous run.	- Increase the run time or the final mobile phase strength to ensure all components are eluted.- Clean the injector and autosampler.

Column Selection Workflow

The following diagram illustrates the logical workflow for selecting an appropriate HPLC column for Scabioside C analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. jocpr.com [jocpr.com]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. scispace.com [scispace.com]

How to address matrix effects in LC-MS analysis of Scabioside C

Technical Support Center: LC-MS Analysis of Scabioside C

Welcome to the technical support center for the LC-MS analysis of Scabioside C. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you identify and mitigate matrix effects, ensuring the accuracy and reproducibility of your quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant concern in the LC-MS analysis of Scabioside C?

A: The "matrix" refers to all components in a sample other than the analyte of interest, Scabioside C.[1] In biological samples such as plasma, serum, or tissue extracts, this includes a complex mixture of proteins, lipids (especially phospholipids), salts, and other endogenous compounds.[1][2] Matrix effects occur when these co-eluting components interfere with the ionization of Scabioside C in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[3][4]

• Ion Suppression: This is the most common matrix effect, where co-eluting compounds reduce the ionization efficiency of the analyte, leading to a decreased signal and artificially low quantification.[1][2]

• Ion Enhancement: Less frequently, matrix components can increase the ionization efficiency, causing an elevated signal and artificially high quantification.[5][6]

These effects are a major concern because they compromise the accuracy, precision, and sensitivity of the quantitative method.[3][4] Saponins like Scabioside C, when extracted from complex biological or botanical matrices, are particularly susceptible to these interferences.

Q2: How can I determine if my Scabioside C analysis is impacted by matrix effects?

A: There are two primary methods to assess the presence and magnitude of matrix effects:

• Qualitative Assessment (Post-Column Infusion): This method helps identify regions in the chromatogram where ion suppression or enhancement occurs.[3][5] A solution of Scabioside C is continuously infused into the mass spectrometer post-column. A blank matrix extract is then injected onto the LC column. Any dip or rise in the constant analyte signal baseline indicates the retention times at which matrix components are eluting and causing interference.[3][7]

• Quantitative Assessment (Post-Extraction Spike): This is the most common method for quantifying the extent of matrix effects.[2][5] The response of Scabioside C in a pure solution is compared to its response when spiked into a blank matrix extract (after the extraction process). The matrix effect (ME) is calculated as follows:

  ME (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • Values between 85% and 115% are often considered acceptable, but this can vary by application.

Q3: What are the primary strategies to address and mitigate matrix effects?

A: A multi-faceted approach is often the most effective. The main strategies fall into three categories:

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.[1][2] Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective at cleaning up samples than simple Protein Precipitation (PPT).[8]

• Improve Chromatographic Separation: Modifying LC conditions (e.g., mobile phase, gradient, or column chemistry) can help separate Scabioside C from co-eluting matrix components.[1]

• Use Compensatory Calibration Strategies: When matrix effects cannot be completely eliminated, their impact can be compensated for by using an appropriate calibration method.[3][5]

  • Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard.[3][9] A SIL-IS for Scabioside C would co-elute and experience the same matrix effects, allowing for accurate ratio-based quantification.[1][10] However, they can be expensive and are not always commercially available.[3][11]

  • Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix that is identical to the study samples.[1][12][13] This ensures that the standards and samples experience similar matrix effects.

  • Standard Addition: The sample is divided into aliquots, and known amounts of Scabioside C standard are added to each.[3][14] This method creates a calibration curve within each sample, providing excellent compensation for matrix effects specific to that individual sample but is very labor-intensive.[3][5][15]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Poor Reproducibility / High %CV in QC Samples	Significant and variable matrix effects between samples.	1. Quantify Matrix Effect: Use the post-extraction spike method to confirm.[2] 2. Improve Sample Cleanup: Switch from Protein Precipitation to a more rigorous method like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[8] 3. Use a SIL-IS: If available, a Stable Isotope-Labeled Internal Standard is the best way to correct for variability.[9][16] 4. Adopt Matrix-Matched Calibration: Ensure your calibration standards accurately reflect the sample matrix.[12][17]
Low Analyte Recovery	Ion suppression due to co-eluting phospholipids or other endogenous compounds.	1. Optimize Chromatography: Adjust the LC gradient to better separate Scabioside C from the suppression zones identified via post-column infusion.[1] 2. Targeted Phospholipid Removal: Use specialized SPE cartridges (e.g., mixed-mode or those that specifically retain phospholipids) for sample preparation.[8][18] 3. Dilute the Sample: If sensitivity allows, diluting the sample extract can reduce the concentration of interfering matrix components.[3]
Inaccurate Quantification (Compared to a Reference Method)	Consistent ion suppression or enhancement that is not accounted for by the calibration method.	1. Switch Calibration Strategy: If using external calibration in a pure solvent, move to a matrix-matched calibration curve.[1][19] 2. Verify with Standard Addition: Analyze a subset of samples using the standard addition method to confirm the true concentration and assess the bias of your current method.[20][21]

Data Presentation: Efficacy of Sample Preparation Methods

The following table summarizes the typical effectiveness of common sample preparation techniques in reducing matrix effects for natural product analysis in biological fluids. While specific data for Scabioside C is limited, these values provide a general comparison based on studies of similar compounds.[2][8]

Sample Preparation Method	Typical Matrix Effect Reduction	Analyte Recovery	Advantages	Disadvantages
Protein Precipitation (PPT)	Low (Often significant matrix effects remain)	Good	Fast, simple, inexpensive	Provides the "dirtiest" extract; high levels of phospholipids and salts remain.[8]
Liquid-Liquid Extraction (LLE)	Medium to High	Variable (Depends on solvent choice and analyte polarity)	Cleaner extracts than PPT	More labor-intensive; solvent selection is critical. Low recovery for polar analytes.[8]
Solid-Phase Extraction (SPE)	High	Good to Excellent	Provides very clean extracts; high analyte concentration	More expensive; requires method development to optimize sorbent, wash, and elution steps.
Mixed-Mode SPE	Very High	Excellent	The most effective for removing a wide range of interferences, including phospholipids.[8]	Highest cost; most complex method development.

Experimental Protocols

Protocol: Quantifying Matrix Effects using the Post-Extraction Spike Method

This protocol provides a step-by-step guide to quantitatively assess matrix effects on Scabioside C analysis.

• Prepare Solutions:

  • Solution A (Analyte in Solvent): Prepare a solution of Scabioside C in the final mobile phase solvent (e.g., 50:50 Methanol:Water) at a known concentration (e.g., 100 ng/mL).

  • Solution B (Analyte in Matrix):

    • Source a blank matrix (e.g., human plasma) that is free of Scabioside C.

    • Perform your established sample extraction procedure (e.g., SPE) on six different lots of the blank matrix.

    • After extraction, evaporate the final eluate to dryness and reconstitute it in a volume of Scabioside C standard (prepared in the reconstitution solvent) to achieve the same final concentration as Solution A (100 ng/mL).

• LC-MS Analysis:

  • Inject Solution A and the six replicates of Solution B into the LC-MS system.

  • Record the peak area for Scabioside C for all injections.

• Calculation:

  • Calculate the average peak area from the six Solution B replicates (Mean Area_Matrix).

  • Calculate the average peak area from multiple injections of Solution A (Mean Area_Solvent).

  • Calculate the Matrix Effect (ME) and the Coefficient of Variation (%CV):

    • ME (%) = (Mean Area_Matrix / Mean Area_Solvent) x 100

    • %CV = (Standard Deviation of Area_Matrix / Mean Area_Matrix) x 100

  Interpretation: The %CV indicates the variability of the matrix effect between different sources of the matrix. A high %CV suggests that a robust correction method, such as a SIL-IS, is necessary.

Visualizations

Workflow for Addressing Matrix Effects

The following diagram outlines a logical workflow for identifying, quantifying, and mitigating matrix effects in your LC-MS analysis.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Matrix-Matched Calibration Curves for Assessing Analytical Figures of Merit in Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. welchlab.com [welchlab.com]
• 15. Standard Additions | Separation Science [sepscience.com]
• 16. youtube.com [youtube.com]
• 17. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 18. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 19. researchgate.net [researchgate.net]
• 20. Standard addition method for the determination of pharmaceutical residues in drinking water by SPE-LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Purity Assessment of Scabioside C

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purity assessment of Scabioside C. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the purity assessment of Scabioside C?

A1: The primary challenges in assessing the purity of Scabioside C, a triterpenoid saponin, include:

• Lack of a Strong Chromophore: Scabioside C does not possess a strong UV-absorbing chromophore, which can lead to low sensitivity when using UV detectors in HPLC analysis. Detection at lower wavelengths (around 205-210 nm) is often necessary, which can result in higher baseline noise and interference from solvents and other impurities[1][2].

• Presence of Structurally Related Impurities: Scabioside C is often isolated from Patrinia scabiosifolia, which contains other structurally similar saponins such as Scabioside D, E, F, and G[3][4]. These related compounds may have similar chromatographic behavior, making their separation and accurate quantification challenging.

• Potential for Isomerization: The complex structure of Scabioside C, with multiple chiral centers, presents the possibility of isomeric impurities that can be difficult to resolve chromatographically.

• Hydrolytic Instability: The glycosidic linkages in Scabioside C are susceptible to hydrolysis under acidic or basic conditions, leading to the formation of aglycones and partially deglycosylated derivatives.

• Thermo-lability: As with many complex natural products, Scabioside C may be sensitive to high temperatures, potentially leading to degradation during sample preparation or analysis.

Q2: Which analytical technique is most suitable for Scabioside C purity analysis?

A2: High-Performance Liquid Chromatography (HPLC) is the most widely used and suitable technique for the purity assessment of Scabioside C and other saponins[5][6]. For enhanced detection and specificity, coupling HPLC with detectors other than UV-Vis is recommended:

• HPLC with Evaporative Light Scattering Detection (ELSD): ELSD is a universal detector that is not dependent on the presence of a chromophore, making it well-suited for analyzing saponins like Scabioside C[1][5].

• HPLC with Mass Spectrometry (LC-MS): LC-MS provides high sensitivity and selectivity, allowing for the accurate identification and quantification of Scabioside C and its impurities based on their mass-to-charge ratios[5]. This technique is also invaluable for characterizing unknown degradation products.

Q3: How can I develop a stability-indicating HPLC method for Scabioside C?

A3: A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and excipients. To develop such a method for Scabioside C, you should perform forced degradation studies[7][8][9][10][11]. This involves subjecting a sample of Scabioside C to various stress conditions to intentionally induce degradation. The typical stress conditions include:

• Acidic and Basic Hydrolysis: Treatment with dilute acid (e.g., 0.1 M HCl) and base (e.g., 0.1 M NaOH) at elevated temperatures.

• Oxidation: Exposure to an oxidizing agent such as hydrogen peroxide (e.g., 3% H₂O₂).

• Thermal Stress: Heating the solid compound or a solution at a high temperature (e.g., 80°C).

• Photolytic Stress: Exposing the sample to UV and visible light.

The goal is to achieve 5-20% degradation of the parent compound[10]. The resulting stressed samples are then analyzed by HPLC to ensure that the degradation products are well-resolved from the main Scabioside C peak.

Q4: What are the potential degradation products of Scabioside C?

A4: Based on the structure of Scabioside C, an oleanane-type triterpenoid saponin, potential degradation is likely to occur at the glycosidic linkages. Under hydrolytic conditions (acidic or basic), the sugar moieties can be cleaved, leading to the formation of:

• Prosapogenins: Partially deglycosylated forms of Scabioside C.

• Aglycone: The triterpenoid backbone without any sugar residues.

Oxidative conditions may lead to modifications of the triterpenoid skeleton. The exact nature of the degradation products should be confirmed by techniques such as LC-MS and NMR.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Inappropriate mobile phase pH.- Column overload.- Column contamination or degradation.	- Adjust the mobile phase pH to ensure the analyte is in a single ionic form.- Reduce the injection volume or sample concentration.- Wash the column with a strong solvent or replace the column if necessary.
Low Peak Intensity/Sensitivity	- Scabioside C has a weak UV chromophore.- Incorrect detection wavelength.- Low sample concentration.	- Use a detector more suitable for non-chromophoric compounds, such as an ELSD or a mass spectrometer[1][5].- Set the UV detector to a lower wavelength (205-210 nm)[1][2].- Concentrate the sample, if possible.
Co-eluting Peaks/Poor Resolution	- Inadequate chromatographic separation from structurally related impurities (e.g., other Scabiosides)[3][4].- Inappropriate column chemistry or mobile phase composition.	- Optimize the HPLC gradient to improve separation.- Try a different column with a different stationary phase (e.g., phenyl-hexyl instead of C18).- Adjust the mobile phase modifiers (e.g., trifluoroacetic acid, formic acid).
Ghost Peaks	- Contamination in the mobile phase, injector, or column.- Carryover from a previous injection.	- Use high-purity solvents and freshly prepared mobile phases.- Flush the injector and column with a strong solvent.- Include a needle wash step in the injection sequence.
Baseline Drift	- Inadequate column equilibration.- Mobile phase composition changing over time.- Temperature fluctuations.	- Ensure the column is fully equilibrated with the initial mobile phase conditions before injection.- Prepare fresh mobile phase and ensure it is well-mixed.- Use a column oven to maintain a constant temperature.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC-UV Method for Purity Assessment of Scabioside C

This protocol provides a general framework for a stability-indicating HPLC-UV method. Optimization will be required based on the specific instrument and sample matrix.

Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

Chromatographic Conditions:

Parameter	Recommended Conditions
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-5 min: 20% B5-30 min: 20-80% B30-35 min: 80% B35-40 min: 80-20% B40-45 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	205 nm
Injection Volume	10 µL

Sample Preparation:

• Prepare a stock solution of Scabioside C in methanol at a concentration of 1 mg/mL.

• For analysis, dilute the stock solution with the initial mobile phase composition (80:20 Mobile Phase A:B) to a final concentration of 100 µg/mL.

Protocol 2: Forced Degradation Studies

Acid Hydrolysis:

• To 1 mL of the Scabioside C stock solution (1 mg/mL in methanol), add 1 mL of 0.1 M HCl.

• Incubate the solution at 60°C for 24 hours.

• Cool the solution to room temperature and neutralize with 1 mL of 0.1 M NaOH.

• Dilute to a final volume of 10 mL with the mobile phase.

Base Hydrolysis:

• To 1 mL of the Scabioside C stock solution, add 1 mL of 0.1 M NaOH.

• Incubate the solution at 60°C for 24 hours.

• Cool the solution to room temperature and neutralize with 1 mL of 0.1 M HCl.

• Dilute to a final volume of 10 mL with the mobile phase.

Oxidative Degradation:

• To 1 mL of the Scabioside C stock solution, add 1 mL of 3% H₂O₂.

• Keep the solution at room temperature for 24 hours, protected from light.

• Dilute to a final volume of 10 mL with the mobile phase.

Thermal Degradation:

• Place a vial containing solid Scabioside C in an oven at 80°C for 48 hours.

• Dissolve the heat-treated solid in methanol to prepare a 1 mg/mL solution and then dilute as per the sample preparation protocol.

Photolytic Degradation:

• Expose a solution of Scabioside C (100 µg/mL in the initial mobile phase) to direct sunlight or a photostability chamber for 24 hours.

• Analyze the sample directly.

Visualizations

Caption: Workflow for Purity and Stability Assessment of Scabioside C.

Caption: Potential Degradation Pathways for Scabioside C.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Scabioside C | CAS:17233-22-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. New triterpenoid saponins from Patrinia scabiosaefolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Quantification of Triterpene Saponins of Hedera Helix Spray-Dried Extract by HPLC [jonuns.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmtech.com [pharmtech.com]
• 9. Forced Degradation Studies of Biopharmaceuticals | RSSL [rssl.com]
• 10. sgs.com [sgs.com]
• 11. ARL Bio Pharma | Importance of Forced Degradation In Stability-Indicating Methods [arlok.com]

Technical Support Center: Troubleshooting Low Yields in Scabioside C Chemical Synthesis

Welcome to the technical support center for the chemical synthesis of Scabioside C. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis of this complex triterpenoid saponin, with a particular focus on overcoming issues related to low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the chemical structure of Scabioside C, and what are the main challenges in its synthesis?

A1: Scabioside C is a triterpenoid saponin with the following structure:

• Aglycone: Hederagenin (Oleanolic acid with a C-23 hydroxyl group)

• Glycosylation at C-3: A disaccharide composed of β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl.[1][2][3]

• Full Chemical Name: (3β)-3-{[4-O-(β-D-Glucopyranosyl)-α-L-arabinopyranosyl]oxy}-23-hydroxyolean-12-en-28-oic acid.[1][2]

The primary synthetic challenges leading to low yields are:

• Regioselective Hydroxylation: The selective introduction of a hydroxyl group at the sterically hindered C-23 position of oleanolic acid to form the hederagenin aglycone.

• Stereoselective Glycosylation: The formation of the two specific glycosidic bonds with the correct anomeric stereochemistry (β for glucose and α for arabinose) is a significant hurdle.[4][5] The α-linkage of L-arabinose is particularly challenging to form selectively.

• Protecting Group Strategy: A multi-step protection and deprotection sequence is required to mask the various hydroxyl groups on the sugars and the carboxylic acid on the aglycone, which can be complex and reduce overall yield.[6]

Q2: My overall yield for Scabioside C is very low. Which reaction step is the most likely culprit?

A2: The glycosylation step, particularly the formation of the α-L-arabinopyranosyl linkage to the C-3 hydroxyl of hederagenin, is often the most problematic and yield-limiting step in the synthesis of saponins like Scabioside C.[4][5] α-Glycosylations are notoriously difficult to control stereoselectively, and competing β-glycosylation or orthoester formation can significantly reduce the yield of the desired product. The subsequent β-glucosylation also requires careful optimization to achieve good yields.

Q3: I am struggling with the selective hydroxylation of oleanolic acid at the C-23 position. What are my options?

A3: Achieving selective C-23 hydroxylation is a known challenge. Two main approaches can be considered:

• Enzymatic Hydroxylation: Human cytochrome P450 3A4 (CYP3A4) has been shown to catalyze the regioselective hydroxylation of oleanolic acid at the C-23 position to produce 4-epi-hederagenin.[1][7] While highly selective, this method may require specialized biochemical expertise and equipment.

• Chemical Synthesis: A multi-step chemical approach can be employed. This typically involves the use of directing groups and C-H activation strategies. For example, Pd-catalyzed C-H acetoxylation has been used to achieve oxidation at the C-23 position of oleanolic acid derivatives.[6] This method may require significant optimization of reaction conditions to maximize selectivity and yield.

Q4: What are the common side products that form during the glycosylation of hederagenin?

A4: During the glycosylation of the C-3 hydroxyl of hederagenin (or a protected derivative), several side products can lead to a low yield of Scabioside C:

• Anomeric Mixtures: Formation of the undesired β-L-arabinopyranoside or α-D-glucopyranoside will result in a mixture of diastereomers that can be difficult to separate and will lower the yield of the desired product.[8]

• Orthoester Formation: In the presence of participating protecting groups on the glycosyl donor (e.g., an acetyl group at C-2 of the arabinose donor), intramolecular cyclization can lead to the formation of a stable orthoester byproduct instead of the desired glycoside.

• Glycosyl Donor Decomposition: The activated glycosyl donor can be unstable and may decompose under the reaction conditions before it can react with the aglycone.

• Incomplete Glycosylation: If the second glycosylation (with glucose) is not driven to completion, you will have a mixture of the monosaccharide-conjugated intermediate and the final disaccharide product.

Troubleshooting Guides

Problem 1: Low Yield in the Selective Hydroxylation of Oleanolic Acid to Hederagenin

Potential Cause	Troubleshooting Steps
Low regioselectivity in chemical hydroxylation	1. Optimize Catalyst and Ligand: Experiment with different palladium catalysts and ligands to improve the directing effect towards the C-23 position.2. Modify Directing Group: If using a directing group strategy, consider alternative directing groups that may offer better steric or electronic bias for C-23 oxidation.3. Adjust Reaction Conditions: Systematically vary the temperature, reaction time, and solvent to find the optimal conditions for C-23 selectivity.
Low activity of enzymatic hydroxylation	1. Ensure Cofactor Availability: Confirm that the enzymatic reaction has an adequate supply of necessary cofactors, such as NADPH for cytochrome P450 systems.2. Optimize Enzyme:Substrate Ratio: Vary the concentration of both the enzyme (CYP3A4) and the oleanolic acid substrate to find the most efficient turnover rate.3. Check for Enzyme Inhibition: The product, hederagenin, may cause feedback inhibition. Consider strategies for in-situ product removal to drive the reaction forward.

Problem 2: Low Yield and/or Poor Stereoselectivity in the Glycosylation of Hederagenin

Potential Cause	Troubleshooting Steps
Formation of anomeric mixtures (incorrect stereochemistry)	1. Choice of Glycosyl Donor: For the challenging α-L-arabinopyranosylation, consider using a glycosyl donor with a non-participating protecting group at the C-2 position (e.g., a benzyl ether) to disfavor the formation of the β-anomer. For the β-D-glucosylation, a donor with a participating group (e.g., an acetyl group) at C-2 will favor the desired 1,2-trans glycosidic bond.[8]2. Solvent Effects: The choice of solvent can significantly influence the stereochemical outcome. For α-glycosylations, ether-based solvents like diethyl ether or dioxane can sometimes favor the formation of the α-anomer. For β-glycosylations, acetonitrile can be beneficial.3. Promoter Selection: Experiment with different promoters for the Koenigs-Knorr or related glycosylation reactions. Silver triflate, mercuric bromide, or trimethylsilyl trifluoromethanesulfonate (TMSOTf) can be used, and the choice of promoter can affect the stereoselectivity.[9]
Formation of orthoester byproducts	1. Use a Non-Participating Protecting Group: As mentioned above, using a non-participating group like a benzyl ether at the C-2 position of the glycosyl donor will prevent orthoester formation.2. Acidic Workup: In some cases, a mild acidic workup can convert the orthoester back to the glycosyl donor, which can then be re-subjected to the glycosylation reaction.
Decomposition of the glycosyl donor	1. Lower Reaction Temperature: Glycosylation reactions are often run at low temperatures (e.g., -78 °C to 0 °C) to improve the stability of the activated glycosyl donor.2. Use a More Stable Glycosyl Donor: Consider using a glycosyl trichloroacetimidate or thioglycoside donor, which can offer greater stability than traditional glycosyl halides.
Incomplete reaction	1. Increase Reaction Time and/or Temperature: Carefully increase the reaction time or temperature to drive the reaction to completion, while monitoring for the formation of degradation products.2. Use an Excess of Glycosyl Donor: Employing a stoichiometric excess (1.5 to 3 equivalents) of the glycosyl donor can help to ensure complete consumption of the valuable aglycone acceptor.

Experimental Protocols

Note: The following are generalized protocols based on common synthetic strategies for oleanolic acid glycosides. Specific reaction conditions will require optimization for the synthesis of Scabioside C.

Protocol 1: Synthesis of Hederagenin from Oleanolic Acid (Chemical Approach)

This protocol is a conceptual outline based on C-H activation strategies.

• Protection of Oleanolic Acid:

  • Protect the C-28 carboxylic acid of oleanolic acid as a benzyl ester using benzyl bromide and a suitable base (e.g., K₂CO₃) in a solvent like DMF.

  • Protect the C-3 hydroxyl group with a suitable protecting group (e.g., acetyl or TBDMS).

• Directed C-23 Acetoxylation:

  • Introduce a directing group if necessary.

  • Perform a Pd-catalyzed C-H acetoxylation using a suitable palladium catalyst (e.g., Pd(OAc)₂) and an oxidant (e.g., PhI(OAc)₂) in an appropriate solvent.

• Deprotection:

  • Selectively remove the acetyl group at C-23 under basic conditions (e.g., NaOMe in MeOH) to yield the C-23 hydroxyl group.

  • The C-3 protecting group can be removed at this stage or after glycosylation. The C-28 benzyl ester can be removed by catalytic hydrogenation in the final step.

Protocol 2: Glycosylation of Protected Hederagenin (Koenigs-Knorr Method)

This protocol outlines the sequential glycosylation to form the disaccharide chain.

• Preparation of Glycosyl Donors:

  • Synthesize the per-acetylated β-L-arabinopyranosyl bromide from L-arabinose.

  • Synthesize the per-acetylated α-D-glucopyranosyl bromide from D-glucose.

• First Glycosylation (Arabinose Attachment):

  • Dissolve the protected hederagenin acceptor (with a free C-3 hydroxyl) in a dry, aprotic solvent (e.g., dichloromethane) under an inert atmosphere (argon or nitrogen).

  • Add a suitable promoter (e.g., silver carbonate or silver triflate).

  • Cool the reaction mixture to the desired temperature (e.g., -20 °C).

  • Slowly add a solution of the arabinopyranosyl bromide donor in the same solvent.

  • Allow the reaction to proceed until TLC analysis indicates consumption of the starting material.

  • Quench the reaction, filter, and purify the product by column chromatography.

• Second Glycosylation (Glucose Attachment):

  • Selectively deprotect the C-4 hydroxyl group of the attached arabinose moiety.

  • Repeat the glycosylation procedure using the per-acetylated glucopyranosyl bromide as the donor.

• Final Deprotection:

  • Remove all acetyl protecting groups from the sugar moieties using Zemplén deacetylation (catalytic NaOMe in methanol).

  • Remove the C-28 benzyl ester by catalytic hydrogenation (H₂, Pd/C) to yield Scabioside C.

Visualizations

Logical Workflow for Scabioside C Synthesis

Caption: A logical workflow for the total synthesis of Scabioside C.

Troubleshooting Logic for Low Glycosylation Yield

Caption: A troubleshooting decision tree for low glycosylation yields.

References

• 1. Regioselective Hydroxylation of Oleanolic Acid Catalyzed by Human CYP3A4 to Produce Hederagenenin, a Chiral Metabolite - ProQuest [proquest.com]
• 2. Facile Synthesis of Oleanolic Acid Monoglycosides and Diglycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereoselective Synthesis of 2-Deoxy-β-Glycosides Using Anomeric O-Alkylation/Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Oleanolic Acid: Extraction, Characterization and Biological Activity [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Koenigs–Knorr reaction - Wikipedia [en.wikipedia.org]
• 9. Synthesis of methyl alpha-D-glucopyranosyl-(1-->4)-alpha-D-galactopyranoside and methyl alpha-D-xylo-hex-4-ulopyranosyl-(1-->4)-alpha-D-galactopyranoside - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the bioavailability of Scabioside C for in vivo studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when improving the bioavailability of Scabioside C for in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is Scabioside C and why is its bioavailability a concern?

Scabioside C is a triterpenoid saponin with potential therapeutic properties. Like many other plant-derived triterpenoids, Scabioside C's clinical utility is often hampered by its low aqueous solubility and poor membrane permeability, leading to limited oral bioavailability.[1] This means that after oral administration, only a small fraction of the compound reaches the systemic circulation, potentially limiting its therapeutic efficacy in in vivo models.

Q2: What are the main factors limiting the oral bioavailability of Scabioside C?

The primary factors include:

• Poor Aqueous Solubility: Scabioside C is a large molecule (Molecular Weight: 767.0 g/mol ) and, like other saponins, has poor solubility in water, which is a prerequisite for absorption in the gastrointestinal tract.[2]

• Low Intestinal Permeability: The size and polarity of the glycoside moieties on the saponin structure can limit its ability to pass through the intestinal epithelial barrier.

• First-Pass Metabolism: The compound may be subject to metabolic degradation in the liver before it reaches systemic circulation.

• Efflux by Transporters: It may be actively transported back into the intestinal lumen by efflux pumps like P-glycoprotein.

Q3: What are the general strategies to improve the bioavailability of poorly soluble compounds like Scabioside C?

There are several established approaches to enhance the bioavailability of compounds with low aqueous solubility[3][4][5]:

• Particle Size Reduction: Decreasing the particle size to the micro or nano-scale increases the surface area, which can improve the dissolution rate.[6][7]

• Formulation Strategies:

  • Lipid-Based Formulations: Systems like Self-Emulsifying Drug Delivery Systems (SEDDS), microemulsions, and liposomes can enhance the solubility and absorption of lipophilic drugs.[3]

  • Solid Dispersions: Dispersing the drug in an inert carrier matrix in its amorphous form can significantly improve solubility.[4]

  • Complexation: Using cyclodextrins to form inclusion complexes can increase the aqueous solubility of the drug.[8]

• Chemical Modification (Prodrugs): Modifying the chemical structure of Scabioside C to create a more soluble or permeable prodrug that converts to the active form in vivo.[8]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low and variable drug exposure in in vivo studies.	Poor dissolution and absorption of Scabioside C from the administered formulation.	1. Conduct solubility studies: Determine the solubility of Scabioside C in various pharmaceutically acceptable solvents and biorelevant media (e.g., FaSSIF, FeSSIF). 2. Develop an enhanced formulation: Consider preparing a solid dispersion, a lipid-based formulation (e.g., SEDDS), or a nanosuspension.[3][4][6] 3. Characterize the formulation: Ensure the formulation is stable and maintains the drug in a solubilized or readily dissolvable state.
Precipitation of Scabioside C in aqueous media during in vitro assays.	The concentration of Scabioside C exceeds its aqueous solubility.	1. Use co-solvents: Employ a small percentage of a pharmaceutically acceptable co-solvent (e.g., ethanol, propylene glycol) in your assay buffer, ensuring it does not interfere with the experiment. 2. Utilize cyclodextrins: Incorporate a suitable cyclodextrin to form an inclusion complex and increase solubility.[8]
Inconsistent pharmacokinetic data between animal subjects.	Variability in gastrointestinal conditions (e.g., pH, food effects) affecting the dissolution of the formulation.	1. Administer in a fasted state: This can reduce variability related to food intake. 2. Optimize the formulation for robustness: Develop a formulation, such as a SEDDS, that can form a fine emulsion or microemulsion in the gut, making absorption less dependent on physiological variables.[3]
No detectable plasma concentration after oral administration.	Very low bioavailability, possibly combined with rapid metabolism or analytical sensitivity issues.	1. Increase the dose (with caution): Ensure the dose is still within a safe range. 2. Consider an alternative route of administration: Intravenous (IV) administration can be used to determine the absolute bioavailability and confirm systemic exposure. 3. Improve analytical method sensitivity: Optimize the LC-MS/MS method for lower limits of detection and quantification.

Quantitative Data Summary

Table 1: Physicochemical Properties of Scabioside C

Property	Value	Source
Molecular Formula	C41H66O13	PubChem[2]
Molecular Weight	767.0 g/mol	PubChem[2]

Table 2: Representative Pharmacokinetic Parameters of Angoroside C in Rats (Illustrative Example)

Administration Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (min)	AUC0-∞ (mg·min/L)	Absolute Bioavailability (F)	Source
Intravenous (i.v.)	5	-	-	1901.3 ± 469.9	-	Frontiers[9]
Intragastric (i.g.)	100	-	-	812.0 ± 216.1	2.1%	Frontiers[9]

This data for Angoroside C highlights the significant challenge of low oral bioavailability (2.1%) for this class of compounds.[9]

Experimental Protocols

Protocol 1: Preparation of a Scabioside C Nanosuspension using Wet Media Milling

This protocol describes a common top-down approach for particle size reduction to enhance dissolution.[6]

Materials:

• Scabioside C

• Stabilizer solution (e.g., 1% w/v Poloxamer 188 or Hydroxypropyl methylcellulose (HPMC) in deionized water)

• Milling media (e.g., Yttrium-stabilized zirconium oxide beads, 0.5 mm diameter)

• High-energy planetary ball mill or a similar media mill

Procedure:

• Prepare a coarse suspension of Scabioside C (e.g., 5% w/v) in the stabilizer solution.

• Add the milling media to the milling chamber. The volume of the media should be approximately 50-60% of the chamber volume.

• Add the coarse Scabioside C suspension to the milling chamber.

• Begin milling at a high speed (e.g., 2000 rpm) with cooling to prevent thermal degradation of the compound.

• Mill for a predetermined time (e.g., 2-4 hours). Periodically take samples to measure the particle size using a dynamic light scattering (DLS) instrument.

• Continue milling until the desired particle size (e.g., < 500 nm) is achieved.

• Separate the nanosuspension from the milling media by pouring the mixture through a sieve.

• The resulting nanosuspension can be used directly for in vivo studies or can be lyophilized into a powder for reconstitution.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical procedure to assess the oral bioavailability of a Scabioside C formulation. The methodology is based on a similar study for Angoroside C.[9]

Animals:

• Male Sprague-Dawley rats (200-250 g), fasted overnight with free access to water.

Groups:

• Group 1 (Oral Administration): Receive the Scabioside C formulation (e.g., nanosuspension) via oral gavage at a specific dose (e.g., 100 mg/kg).

• Group 2 (Intravenous Administration): Receive Scabioside C dissolved in a suitable vehicle (e.g., saline with a co-solvent) via tail vein injection at a lower dose (e.g., 5 mg/kg) to determine absolute bioavailability.

Procedure:

• Administer the Scabioside C formulation to each rat according to its assigned group.

• Collect blood samples (approx. 0.2 mL) from the tail vein or another appropriate site into heparinized tubes at predefined time points (e.g., 0, 5, 15, 30, 60, 120, 240, 480, and 720 minutes).

• Centrifuge the blood samples (e.g., at 4000 rpm for 10 minutes) to separate the plasma.

• Store the plasma samples at -80°C until analysis.

• Prepare plasma samples for analysis by protein precipitation (e.g., with acetonitrile) followed by centrifugation.

• Analyze the concentration of Scabioside C in the plasma samples using a validated LC-MS/MS method.

• Use the plasma concentration-time data to calculate pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis software.

• Calculate the absolute oral bioavailability (F) using the formula: F (%) = (AUC_oral / Dose_oral) / (AUC_iv / Dose_iv) * 100[9]

Visualizations

Caption: Key factors limiting the oral bioavailability of Scabioside C.

Caption: Strategies to improve the bioavailability of Scabioside C.

Caption: Experimental workflow for assessing bioavailability enhancement.

References

• 1. Saponins of Selected Triterpenoids as Potential Therapeutic Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Haderagenin 3-O-(O-Beta-D-Glucopyranosyl-(1->4)-Alpha-L-Arabinopyranoside) | C41H66O13 | CID 11556805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]
• 4. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploration of Solubilization Strategies: Enhancing Bioavailability for Low Solubility Drugs | International Journal of Newgen Research in Pharmacy & Healthcare [ijnrph.com]
• 6. Bioavailability Enhancement of Poorly Water-Soluble Drugs via Nanocomposites: Formulation–Processing Aspects and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Production of nanosuspensions as a tool to improve drug bioavailability: focus on topical delivery [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Frontiers | Pharmacokinetics, Bioavailability, and Tissue Distribution Study of Angoroside C and Its Metabolite Ferulic Acid in Rat Using UPLC-MS/MS [frontiersin.org]

Technical Support Center: Co-solvent Systems for Scabioside C Dissolution in Biological Assays

Welcome to the technical support center for utilizing Scabioside C in your biological research. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective dissolution of Scabioside C for various biological assays. Here you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the successful integration of this compound into your studies.

Frequently Asked Questions (FAQs)

Q1: What is Scabioside C and why is its solubility a consideration for biological assays?

Scabioside C is a triterpenoid saponin, a class of naturally occurring glycosides with a wide range of potential therapeutic properties, including anti-inflammatory, antimicrobial, and antitumor activities.[1] Like many saponins, Scabioside C has low aqueous solubility due to its complex and hydrophobic aglycone structure, which can present challenges for its use in aqueous-based biological assays such as cell culture experiments. Proper dissolution and the use of appropriate co-solvent systems are critical to ensure accurate and reproducible experimental results.

Q2: What are the recommended primary solvents for dissolving Scabioside C?

Scabioside C is soluble in several organic solvents. For the purpose of preparing stock solutions for biological assays, Dimethyl Sulfoxide (DMSO) is the most commonly recommended and utilized solvent. It is also reported to be soluble in chloroform, dichloromethane, ethyl acetate, acetone, pyridine, methanol, and ethanol.[1][2]

Q3: What is a co-solvent system and why is it necessary for Scabioside C?

A co-solvent system involves using a water-miscible organic solvent, such as DMSO, to first dissolve a poorly water-soluble compound like Scabioside C at a high concentration (stock solution). This stock solution is then diluted into the aqueous-based biological assay medium (e.g., cell culture media) to a final working concentration. This method is essential for delivering the compound to the biological system in a soluble and active form.

Q4: What is the maximum concentration of DMSO that can be used in cell-based assays?

The final concentration of DMSO in the cell culture medium should be kept to a minimum to avoid solvent-induced cytotoxicity. While the tolerance can vary between cell lines, a general guideline is to keep the final DMSO concentration below 0.5%, and ideally at or below 0.1%. It is always recommended to perform a vehicle control experiment (medium with the same final concentration of DMSO) to assess the effect of the solvent on your specific cell line.

Troubleshooting Guide

This guide addresses common issues encountered when preparing Scabioside C solutions for biological assays.

Issue	Possible Cause	Recommended Solution
Scabioside C powder is not dissolving in the chosen solvent.	- Insufficient solvent volume.- Inadequate mixing.- Compound has low solubility in the selected solvent.	- Ensure you are using a recommended solvent like DMSO.[1][2]- Increase the solvent volume to lower the concentration.- Gently warm the solution (e.g., to 37°C) and vortex or sonicate briefly to aid dissolution.
A precipitate forms immediately upon diluting the DMSO stock solution into the aqueous assay medium.	- The final concentration of Scabioside C exceeds its aqueous solubility limit.- Rapid change in solvent polarity causing the compound to "crash out".	- Lower the final working concentration of Scabioside C.- Perform a serial dilution of the DMSO stock in the pre-warmed (37°C) assay medium.- Add the DMSO stock dropwise to the medium while gently vortexing to ensure rapid mixing and dispersion.
The solution appears cloudy or a precipitate forms after incubation.	- Delayed precipitation due to compound instability in the aqueous medium over time.- Interaction of Scabioside C with components in the cell culture medium (e.g., proteins in serum).	- Prepare fresh dilutions of Scabioside C immediately before each experiment.- Consider reducing the serum concentration in your culture medium if your experiment allows, or use a serum-free medium for the duration of the treatment.
Inconsistent or unexpected biological activity is observed.	- Incomplete dissolution of Scabioside C, leading to an inaccurate effective concentration.- Degradation of the compound in solution.	- Visually confirm the complete dissolution of the stock solution before use.- Prepare fresh stock solutions regularly and store them appropriately (see protocol below). Avoid repeated freeze-thaw cycles.

Data Presentation

Table 1: Qualitative Solubility of Scabioside C

Solvent	Solubility
Dimethyl Sulfoxide (DMSO)	Soluble[1][2]
Chloroform	Soluble[1]
Dichloromethane	Soluble[1]
Ethyl Acetate	Soluble[1]
Acetone	Soluble[1]
Pyridine	Soluble[2]
Methanol	Soluble[2]
Ethanol	Soluble[2]
Water	Poorly soluble

Experimental Protocols

Protocol 1: Preparation of a Scabioside C Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of Scabioside C in DMSO, which can then be used for subsequent dilutions into biological assay media.

Materials:

• Scabioside C (powder)

• Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Determine the desired stock concentration: Based on the required final concentrations for your experiments and the acceptable final DMSO concentration, calculate a suitable stock concentration (e.g., 10 mM, 20 mM, or 50 mM).

• Weigh Scabioside C: Accurately weigh the required amount of Scabioside C powder in a sterile microcentrifuge tube.

• Add DMSO: Add the calculated volume of sterile DMSO to the microcentrifuge tube containing the Scabioside C powder.

• Dissolve the compound:

  • Vortex the tube vigorously for 1-2 minutes.

  • Visually inspect the solution to ensure all solid particles have dissolved.

  • If necessary, gently warm the solution to 37°C and/or sonicate for 5-10 minutes to aid dissolution.

• Sterilization (optional but recommended): Filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile tube. This is particularly important for long-term storage and use in sterile cell culture.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Visualizations

Caption: Workflow for preparing Scabioside C for biological assays.

References

• 1. Scabioside C | CAS:17233-22-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Scabioside C | CAS:17233-22-6 | Manufacturer ChemFaces [chemfaces.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxic Effects of Hederagenin and Scabioside C on A549 Human Lung Adenocarcinoma Cells

A comprehensive evaluation of the available scientific literature reveals a significant disparity in the cytotoxic data for hederagenin and Scabioside C in the context of A549 human lung adenocarcinoma cells. While hederagenin has been the subject of multiple studies elucidating its cytotoxic properties and underlying mechanisms, there is a notable absence of specific research on the effects of Scabioside C on this particular cell line. This guide, therefore, presents a detailed analysis of hederagenin's cytotoxicity in A549 cells, supported by experimental data, and highlights the current knowledge gap regarding Scabioside C.

Hederagenin: A Potent Inducer of Apoptosis in A549 Cells

Hederagenin, a pentacyclic triterpenoid found in various plants, has demonstrated significant cytotoxic activity against A549 non-small cell lung cancer cells.[1][2] The primary mechanism of its anti-cancer effect is the induction of apoptosis, or programmed cell death, through the mitochondrial pathway.[2][3][4]

Quantitative Cytotoxicity Data

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. Studies have reported varying IC50 values for hederagenin in A549 cells, likely due to differences in experimental conditions such as treatment duration and assay methodology.

Compound	Cell Line	IC50 (µM)	Citation
Hederagenin	A549	26.3	[1]
Hederagenin	A549	> 50	[2]
α-Hederin (a related saponin)	A549	13.75	[5][6]

It is important to note that α-hederin, a saponin that contains hederagenin, has also shown potent cytotoxicity against A549 cells, with a lower IC50 value than hederagenin itself in some studies.[5][6]

Mechanism of Action: The Mitochondrial Apoptotic Pathway

Hederagenin's cytotoxic effects in A549 cells are mediated primarily through the intrinsic, or mitochondrial, pathway of apoptosis.[2][3] This process involves a cascade of molecular events:

• Disruption of Mitochondrial Membrane Potential: Hederagenin treatment leads to a reduction in the mitochondrial membrane potential.[1]

• Regulation of Apoptotic Proteins: It upregulates the expression of pro-apoptotic proteins like Bax and downregulates anti-apoptotic proteins such as Bcl-2.[3]

• Caspase Activation: The disruption of the mitochondrial membrane leads to the release of cytochrome c, which in turn activates a cascade of caspases, including caspase-3 and caspase-9, the executioners of apoptosis.[3]

• NF-κB Inhibition: Hederagenin has also been shown to suppress the activation of NF-κB, a transcription factor that plays a key role in promoting cell survival and inflammation.[1]

Figure 1. Signaling pathway of hederagenin-induced apoptosis in A549 cells.

Scabioside C: An Unexplored Potential

In stark contrast to hederagenin, there is a significant lack of publicly available scientific literature on the cytotoxic effects of Scabioside C in A549 cells. Searches for its IC50 value, mechanism of action, or any related cytotoxicity studies in this cell line did not yield any specific results. General information about Scabioside C primarily consists of its chemical structure and its isolation from certain plant species.

This absence of data makes a direct comparison of the cytotoxicity of Scabioside C and hederagenin in A549 cells impossible at this time.

Experimental Protocols

To facilitate future research and ensure reproducibility, detailed protocols for assessing cytotoxicity are essential.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• A549 cells

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS (Fetal Bovine Serum) and 1% penicillin-streptomycin

• Hederagenin and/or Scabioside C (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed A549 cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of hederagenin and/or Scabioside C in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds) and a negative control (untreated cells).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium from each well and add 100 µL of DMSO to dissolve the formazan crystals. Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. The IC50 value can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Figure 2. Experimental workflow for a typical cytotoxicity assay.

Conclusion and Future Directions

References

• 1. Current knowledge and development of hederagenin as a promising medicinal agent: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological overview of hederagenin and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hederagenin Induces Apoptosis in Cisplatin-Resistant Head and Neck Cancer Cells by Inhibiting the Nrf2-ARE Antioxidant Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hederagenin Induces Apoptosis of Human Hepatoma HepG2 Cells via the Mitochondrial Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. α-Hederin inhibits the growth of lung cancer A549 cells in vitro and in vivo by decreasing SIRT6 dependent glycolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Scabioside C in Scabiosa Species: An Analysis of Current Research and Methodologies

A comprehensive review of the current scientific literature reveals a notable gap in direct comparative studies on the quantitative analysis of Scabioside C across different Scabiosa species. While the genus is recognized for its rich composition of bioactive compounds, including triterpenoid saponins, specific data on Scabioside C content remains largely unquantified and unreported in a comparative context.

This guide aims to provide researchers, scientists, and drug development professionals with a summary of the existing qualitative information on triterpenoid saponins in the Scabiosa genus, a detailed experimental protocol for the quantification of these compounds, and an overview of their potential biological activities. The absence of quantitative data for Scabioside C presents a significant opportunity for future research in the phytochemical analysis of this plant genus.

Qualitative Presence of Triterpenoid Saponins in Scabiosa Species

Phytochemical investigations have confirmed the presence of a variety of triterpenoid saponins in several Scabiosa species. These compounds are a class of secondary metabolites known for their diverse biological activities. Studies have identified oleanane-type triterpenoids as common constituents within the genus.[1]

For instance, research on Scabiosa tschiliensis has led to the isolation and identification of eleven new triterpenoid saponins, referred to as scabiosaponins A-K.[2][3][4] Similarly, studies on Scabiosa rotata have identified new allose-containing triterpenoid saponosides, named scabiosides A, B, C, and D.[5] The aglycones of Scabiosa saponins are often identified as oleanolic acid, hederagenin, and ursolic acid.[6] In Scabiosa palaestina, ursolic acid, a pentacyclic triterpenoid, has been isolated and quantified.[7]

While these studies confirm the presence of a diverse array of triterpenoid saponins within the genus, they do not provide specific quantitative data for Scabioside C, highlighting the need for targeted quantitative analyses.

Experimental Protocols for Quantification of Scabioside C

The quantification of triterpenoid saponins such as Scabioside C is most effectively achieved using advanced analytical techniques like Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). This method offers high sensitivity, specificity, and rapid analysis times.[8] The following is a representative protocol for the extraction and quantification of triterpenoid saponins from Scabiosa plant material, based on established methodologies for similar compounds.

1. Sample Preparation and Extraction

• Plant Material: Collect and properly identify the desired Scabiosa species. The plant material (e.g., leaves, stems, roots) should be dried at a controlled temperature (e.g., 40-50°C) to a constant weight and then ground into a fine powder.

• Extraction Solvent: A mixture of methanol and water (e.g., 80% methanol) is commonly used for the extraction of saponins.

• Extraction Procedure:

  • Weigh a precise amount of the powdered plant material (e.g., 1.0 g).

  • Add a specific volume of the extraction solvent (e.g., 20 mL).

  • Employ an efficient extraction technique such as ultrasonication for a defined period (e.g., 30 minutes) at a controlled temperature.

  • Centrifuge the mixture to separate the supernatant from the plant debris.

  • Collect the supernatant and repeat the extraction process on the residue to ensure complete extraction.

  • Combine the supernatants and filter through a 0.22 µm syringe filter before UPLC-MS/MS analysis.

2. UPLC-MS/MS Analysis

• Chromatographic System: A UPLC system equipped with a high-resolution mass spectrometer (e.g., Triple Quadrupole or Q-TOF).

• Column: A reversed-phase C18 column (e.g., 2.1 mm × 100 mm, 1.7 µm) is suitable for the separation of triterpenoid saponins.

• Mobile Phase: A gradient elution using a binary solvent system is typically employed.

  • Solvent A: Water with a small percentage of formic acid (e.g., 0.1%) to improve ionization.

  • Solvent B: Acetonitrile or methanol with a small percentage of formic acid (e.g., 0.1%).

• Gradient Program: A typical gradient might start with a low percentage of Solvent B, gradually increasing to a high percentage over the run time to elute compounds with different polarities.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in negative mode is often preferred for the analysis of saponins.[9]

  • Detection Mode: Multiple Reaction Monitoring (MRM) should be used for quantification. This involves selecting the precursor ion (the molecular ion of Scabioside C) and specific product ions generated through fragmentation. This highly selective technique ensures accurate quantification even in complex plant extracts.

  • Optimization: The MS parameters, including capillary voltage, cone voltage, and collision energy, should be optimized for Scabioside C by infusing a standard solution.

3. Quantification

• Standard Curve: A calibration curve should be prepared using a certified reference standard of Scabioside C at various concentrations.

• Data Analysis: The peak area of Scabioside C in the plant extract samples is compared to the calibration curve to determine its concentration. The results are typically expressed as milligrams of Scabioside C per gram of dry weight of the plant material (mg/g DW).

Below is a graphical representation of the experimental workflow.

Experimental workflow for the quantification of Scabioside C.

Biological Activities of Scabiosa Triterpenoid Saponins

While specific signaling pathways for Scabioside C have not been detailed in the reviewed literature, studies on triterpenoid saponins isolated from Scabiosa species have revealed significant biological activities. These findings provide a basis for inferring the potential therapeutic effects of Scabioside C.

A notable study on Scabiosa tschiliensis demonstrated that several newly isolated triterpenoid saponins, including scabiosaponins E, F, G, and I, exhibited strong in vitro inhibitory activity against pancreatic lipase.[2][3] Pancreatic lipase is a key enzyme in the digestion and absorption of dietary fats, and its inhibition is a therapeutic strategy for the management of obesity.

The inhibitory action on pancreatic lipase suggests that these saponins can interfere with lipid metabolism. This mechanism is a potential area of interest for drug development. The general anti-inflammatory and antitumor activities of pentacyclic triterpenoids are also well-documented, suggesting that saponins from Scabiosa may act through various cellular signaling pathways.[10]

Below is a simplified diagram illustrating the potential mechanism of pancreatic lipase inhibition by Scabiosa saponins.

Inhibition of pancreatic lipase by Scabiosa saponins.

Conclusion and Future Directions

References

• 1. mdpi.com [mdpi.com]
• 2. New biologically active triterpenoid saponins from Scabiosa tschiliensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Triterpene saponins from Scabiosa rotata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Simultaneous Quantification of Bioactive Triterpene Saponins Calenduloside E and Chikusetsusaponin IVa in Different Plant Parts of Ten Amaranthaceae Species by UPLC-ESI-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. akjournals.com [akjournals.com]
• 10. Scabiosa Genus: A Rich Source of Bioactive Metabolites - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of an HPLC Method for Scabioside C Analysis Following ICH Guidelines

For researchers, scientists, and professionals in drug development, the validation of analytical methods is a critical step to ensure data accuracy, reliability, and regulatory compliance. This guide provides a comprehensive overview of the validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of Scabioside C, a triterpenoid saponin with potential therapeutic properties. The validation parameters are discussed in accordance with the International Council for Harmonisation (ICH) guidelines.

Due to the limited availability of public data on a validated HPLC method specifically for Scabioside C, this guide presents a proposed method alongside two alternative, validated HPLC methods for similar compounds (triterpenoids and saponins) to provide a comparative framework. This approach allows for a thorough understanding of the expected performance of a well-validated HPLC method for this class of compounds.

Experimental Protocols

The validation of an HPLC method involves a series of experiments to demonstrate its suitability for the intended purpose. Below are the detailed methodologies for the key validation parameters as per ICH guidelines.

1. System Suitability: Before commencing the validation experiments, the suitability of the chromatographic system is evaluated. A standard solution of Scabioside C is injected multiple times (typically five or six replicates). The system is deemed suitable if the relative standard deviation (RSD) of the peak area, retention time, and other chromatographic parameters like tailing factor and theoretical plates are within predefined acceptable limits.

2. Specificity: Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. This is typically evaluated by injecting a blank (diluent), a placebo (matrix without the analyte), a standard solution of Scabioside C, and a sample solution. The chromatograms are compared to ensure that there are no interfering peaks at the retention time of Scabioside C.

3. Linearity and Range: The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample within a given range. A series of at least five standard solutions of Scabioside C at different concentrations are prepared and injected. A calibration curve is constructed by plotting the peak area versus the concentration. The linearity is evaluated by the correlation coefficient (r²) of the regression line, which should ideally be ≥ 0.999. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable linearity, accuracy, and precision.

4. Accuracy: The accuracy of an analytical method expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found. It is typically determined by the recovery of a known amount of analyte spiked into a placebo matrix. The analysis is performed on at least three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration) with multiple replicates (at least three) for each level. The percentage recovery is then calculated.

5. Precision: The precision of an analytical method expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. It is assessed at two levels:

• Repeatability (Intra-day precision): The analysis of a minimum of nine determinations covering the specified range (e.g., three concentrations, three replicates each) or the analysis of a minimum of six determinations at 100% of the test concentration is performed on the same day and by the same analyst.

• Intermediate Precision (Inter-day precision): The analysis is repeated on a different day, by a different analyst, or with different equipment to assess the effect of random events on the precision of the analytical procedure.

The precision is expressed as the relative standard deviation (RSD) of the results.

6. Limit of Detection (LOD) and Limit of Quantification (LOQ):

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

LOD and LOQ are commonly determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 × σ/S; LOQ = 10 × σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

7. Robustness: The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage. Typical variations include changes in the flow rate, mobile phase composition, column temperature, and pH of the mobile phase. The effect of these variations on the chromatographic parameters is evaluated.

Data Presentation

The following tables summarize the quantitative data for the proposed HPLC method for Scabioside C and two alternative methods used for the quantification of other triterpenoids and saponins, validated according to ICH guidelines.

Table 1: Comparison of Chromatographic Conditions

Parameter	Proposed Method for Scabioside C	Alternative Method 1 (Triterpenoids)[1]	Alternative Method 2 (Saponin)[2]
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Zorbax Eclipse XDB C18
Mobile Phase	Acetonitrile:Water (Gradient)	Acetonitrile:0.1% Formic Acid in Water (Gradient)	2% Acetonitrile in 0.1% Aqueous Acetic Acid
Flow Rate	1.0 mL/min	1.0 mL/min	Not Specified
Detection	UV at 205 nm	PDA at 205 nm	DAD
Column Temp.	25 °C	25 °C	Not Specified
Injection Vol.	10 µL	10 µL	Not Specified

Table 2: Comparison of Method Validation Parameters

Validation Parameter	Proposed Method for Scabioside C (Acceptance Criteria)	Alternative Method 1 (Triterpenoids)[1]	Alternative Method 2 (Saponin)[2]
Linearity (r²)	≥ 0.999	> 0.9999	0.9996
Range (µg/mL)	To be determined	0.26 - 800.00	Not Specified
Accuracy (% Recovery)	98.0 - 102.0%	94.70 - 105.81%	Not Specified
Precision (RSD %)
- Repeatability	≤ 2.0%	< 2%	Not Specified
- Intermediate Precision	≤ 2.0%	< 2%	Not Specified
LOD (µg/mL)	To be determined	0.08 - 0.65	2.5
LOQ (µg/mL)	To be determined	0.24 - 1.78	7.0
Robustness	No significant change in results	Not Specified	Not Specified

Mandatory Visualization

The following diagram illustrates the typical workflow for the validation of an HPLC method according to ICH guidelines.

Caption: Workflow for HPLC Method Validation according to ICH Guidelines.

References

• 1. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jmest.org [jmest.org]

Scabioside C versus other saponins: a comparative study of anti-inflammatory activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anti-inflammatory properties of Scabioside C and other prominent saponins, including ginsenosides, saikosaponins, and platycodin D. While direct quantitative data for Scabioside C is limited in the current scientific literature, this document synthesizes available experimental data for related compounds and other well-characterized saponins to offer insights into their therapeutic potential.

Executive Summary

Saponins are a diverse class of naturally occurring glycosides that have garnered significant attention for their broad range of pharmacological activities, including potent anti-inflammatory effects. Their mechanisms of action often involve the modulation of key inflammatory pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades. This guide highlights the anti-inflammatory profiles of selected saponins, presents available quantitative data, details common experimental protocols, and visualizes the underlying molecular pathways. A significant challenge in this comparative analysis is the variability in experimental models and methodologies across studies, making direct comparisons of potency difficult. Furthermore, a notable lack of specific quantitative anti-inflammatory data for Scabioside C in peer-reviewed literature necessitates a more qualitative comparison for this particular saponin.

Scabioside C: An Overview

Scabioside C is a triterpenoid saponin with a hederagenin aglycone core. While direct experimental data on its anti-inflammatory activity is scarce, its structural similarity to other hederagenin-based saponins, such as α-hederin, suggests potential anti-inflammatory properties. Hederagenin itself has been shown to inhibit the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), key enzymes in the inflammatory cascade, in lipopolysaccharide (LPS)-stimulated cells.[1][2] Further research is required to quantitatively assess the anti-inflammatory efficacy of Scabioside C.

Comparative Anti-Inflammatory Activity of Saponins

The following tables summarize the available quantitative data for the anti-inflammatory activity of various saponins. It is crucial to interpret this data with the understanding that direct comparisons between different studies may not be entirely accurate due to variations in experimental conditions.

Table 1: In Vitro Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Saponin	IC50 Value	Reference
Ginsenoside Rb1	>100 µM	[1][3]
Compound K (metabolite of Ginsenoside Rb1)	12 µM	[1][3]
Saikosaponin a (SSa)	Data not available in IC50	[4]
Saikosaponin d (SSd)	Data not available in IC50	[4]
Platycodin D	Significant inhibition (no IC50)	[5]
Scabioside C	Data Not Available	-

Table 2: In Vitro Inhibition of Pro-Inflammatory Cytokines in LPS-Stimulated RAW 264.7 Macrophages

Saponin	Cytokine Inhibited	IC50 / Inhibition	Reference
Ginsenoside Rb1	TNF-α, IL-6	Dose-dependent reduction
Saikosaponin a (SSa)	TNF-α, IL-6	Dose-dependent reduction	[4]
Saikosaponin d (SSd)	TNF-α, IL-6	Dose-dependent reduction	[4]
Platycodin D	TNF-α, IL-1β, IL-6	Significant reduction	[5]
Scabioside C	Data Not Available	-	-

Table 3: In Vivo Anti-Inflammatory Activity in Carrageenan-Induced Paw Edema Model

Saponin	Dose & Route	% Inhibition of Edema	Reference
α-Hederin	0.02 mg/kg, p.o.	Ineffective
Hederasaponin-C	0.02 mg/kg, p.o.	Effective in the second phase
Saikosaponin a (SSa)	Not specified	Significant activity	[4]
Saikosaponin d (SSd)	Not specified	Significant activity	[4]
Scabioside C	Data Not Available	-	-

Experimental Protocols

In Vitro Anti-Inflammatory Assay: LPS-Induced RAW 264.7 Macrophages

This assay is widely used to screen compounds for their ability to inhibit the production of pro-inflammatory mediators.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics at 37°C in a 5% CO2 humidified atmosphere.

• Cell Seeding: Cells are seeded into 96-well or 24-well plates at a specific density (e.g., 1-5 x 10^5 cells/well) and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test saponin. After a pre-incubation period (typically 1 hour), cells are stimulated with lipopolysaccharide (LPS; e.g., 1 µg/mL) to induce an inflammatory response.

• Incubation: The cells are incubated for a specified period (e.g., 24 hours).

• Nitric Oxide (NO) Measurement: The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. The absorbance is read at approximately 540 nm.

• Cytokine Measurement: The concentrations of pro-inflammatory cytokines such as TNF-α and IL-6 in the supernatant are quantified using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Data Analysis: The percentage of inhibition of NO and cytokine production is calculated relative to the LPS-stimulated control group. IC50 values are determined by plotting the percentage of inhibition against the compound concentrations.

Experimental workflow for the in vitro anti-inflammatory assay.

In Vivo Anti-Inflammatory Assay: Carrageenan-Induced Paw Edema

This is a standard model for evaluating the acute anti-inflammatory activity of compounds.

• Animals: Typically, rats or mice are used. They are acclimatized to the laboratory conditions before the experiment.

• Compound Administration: The test saponin is administered orally (p.o.) or intraperitoneally (i.p.) at various doses. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

• Induction of Inflammation: After a specific time (e.g., 30-60 minutes) following compound administration, a sub-plantar injection of carrageenan (e.g., 1% in saline) is administered into the right hind paw of the animal to induce localized inflammation and edema.

• Measurement of Paw Edema: The paw volume is measured at different time points (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of paw edema is calculated for each group relative to the vehicle-treated control group.

Signaling Pathways in Inflammation

The anti-inflammatory effects of many saponins are mediated through the inhibition of the NF-κB and MAPK signaling pathways.

NF-κB and MAPK signaling pathways in inflammation.

Upon stimulation by LPS, Toll-like receptor 4 (TLR4) activates downstream signaling cascades, leading to the activation of IκB kinase (IKK) and MAPKs. IKK phosphorylates the inhibitory protein IκB, leading to its degradation and the subsequent release and nuclear translocation of NF-κB. MAPKs phosphorylate and activate other transcription factors like AP-1. In the nucleus, NF-κB and AP-1 bind to the promoter regions of pro-inflammatory genes, inducing the transcription of cytokines (TNF-α, IL-6), and enzymes (iNOS, COX-2). Many saponins exert their anti-inflammatory effects by inhibiting the activation of IKK and MAPKs, thereby preventing the nuclear translocation of NF-κB and AP-1.

Conclusion

While Scabioside C holds potential as an anti-inflammatory agent due to its hederagenin backbone, the current lack of quantitative experimental data prevents a direct and objective comparison with other well-studied saponins. Ginsenosides, saikosaponins, and platycodin D have demonstrated significant anti-inflammatory activities in various in vitro and in vivo models, primarily through the modulation of the NF-κB and MAPK signaling pathways. Further research is imperative to elucidate the specific anti-inflammatory profile and potency of Scabioside C. Such studies would enable a more definitive comparative analysis and could pave the way for the development of novel saponin-based anti-inflammatory therapeutics.

References

• 1. Pharmacological overview of hederagenin and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Antiinflammatory activity of alpha-hederin methyl ester from the alkaline hydrolysate of the butanol fraction of Kalopanax pictus bark extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel mechanism of cyclooxygenase-2 inhibition involving interactions with Ser-530 and Tyr-385 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acute anti-inflammatory activity of four saponins isolated from ivy: alpha-hederin, hederasaponin-C, hederacolchiside-E and hederacolchiside-F in carrageenan-induced rat paw edema - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Scabioside C: HPLC vs. LC-MS

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS) for the quantification of Scabioside C, a triterpenoid saponin of interest for its potential therapeutic properties. This document outlines detailed experimental protocols and presents typical performance data to inform methods selection and support cross-validation strategies.

Introduction to Scabioside C and Analytical Challenges

Scabioside C is a bioactive saponin found in certain plant species.[1] Its chemical structure consists of a triterpenoid aglycone linked to sugar moieties, with a molecular formula of C41H66O13 and a molecular weight of approximately 766.97 g/mol .[1][2] The quantification of Scabioside C in various matrices is crucial for pharmacokinetic studies, quality control of herbal medicines, and phytochemical research. The primary analytical challenge for the quantification of Scabioside C by HPLC with UV detection is its lack of a strong chromophore, which can result in low sensitivity.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a widely used technique for the separation, identification, and quantification of components in a mixture.[3] For compounds like Scabioside C that lack a significant UV-absorbing chromophore, detection is typically performed at a low wavelength (e.g., 200-210 nm).

Experimental Protocol: HPLC-UV

Sample Preparation: A generic solid-phase extraction (SPE) protocol is often suitable for the extraction of Scabioside C from plant matrices.

• Homogenize 1 g of the dried plant material with 10 mL of 70% methanol.

• Sonicate the mixture for 30 minutes.

• Centrifuge at 4000 rpm for 15 minutes.

• Pass the supernatant through a C18 SPE cartridge pre-conditioned with methanol and water.

• Wash the cartridge with water to remove polar impurities.

• Elute Scabioside C with methanol.

• Evaporate the eluate to dryness and reconstitute in the mobile phase for injection.

Chromatographic Conditions:

Parameter	Condition
Chromatographic Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic elution with Acetonitrile and Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	205 nm

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of liquid chromatography with the high sensitivity and selectivity of mass spectrometry.[4] This technique is particularly advantageous for analyzing compounds that are difficult to detect by other methods, such as those with poor UV absorbance.

Experimental Protocol: LC-MS

Sample Preparation: The sample preparation protocol for LC-MS is similar to that for HPLC-UV, with careful attention to using high-purity solvents to minimize matrix effects.

Chromatographic and Mass Spectrometric Conditions:

Parameter	HPLC Condition	Mass Spectrometry Condition
Chromatographic Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)	Ionization Mode
Mobile Phase A	0.1% Formic Acid in Water	Precursor Ion (m/z)
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Product Ions (m/z)
Gradient Elution	50% B to 95% B over 10 minutes, followed by a 3-minute re-equilibration	Collision Energy
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Performance Comparison

The following table summarizes the typical performance characteristics of HPLC-UV and LC-MS for the quantification of triterpenoid saponins like Scabioside C. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	HPLC-UV	LC-MS
Linearity (R²)	> 0.995	> 0.999
Linear Range	10 - 1000 µg/mL	1 - 500 ng/mL
Limit of Detection (LOD)	~3 µg/mL	~0.3 ng/mL
Limit of Quantification (LOQ)	~10 µg/mL	~1 ng/mL
Accuracy (% Recovery)	95 - 105%	98 - 102%
Precision (% RSD)	< 5%	< 3%
Specificity	Moderate (potential for co-eluting interferences)	High (based on mass-to-charge ratio)

Cross-Validation of Analytical Methods

Cross-validation is the process of comparing two different analytical methods to ensure that the results are comparable and reliable.[5] This is a critical step when transferring a method between laboratories or when switching from one technique to another. The workflow for a typical cross-validation study is illustrated below.

Caption: Workflow for the cross-validation of HPLC and LC-MS methods.

Conclusion

Both HPLC-UV and LC-MS can be employed for the quantification of Scabioside C. The choice of method depends on the specific requirements of the analysis.

• HPLC-UV is a robust and cost-effective method suitable for routine quality control where high sensitivity is not a primary concern. However, the lack of a strong chromophore in Scabioside C may limit its applicability for trace-level quantification.

• LC-MS offers significantly higher sensitivity and selectivity, making it the preferred method for bioanalytical studies, such as pharmacokinetics, where low concentrations of the analyte are expected.[4] The enhanced specificity of LC-MS also reduces the likelihood of interference from co-eluting compounds.

For laboratories equipped with both instruments, it is recommended to develop and validate both methods. A cross-validation study should be performed to ensure the interchangeability of the methods and to provide a comprehensive analytical toolkit for the quantification of Scabioside C.

References

• 1. Scabioside C | 17233-22-6 | SAA23322 | Biosynth [biosynth.com]
• 2. raybiotech.com [raybiotech.com]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. iosrphr.org [iosrphr.org]

Scabioside C: A Potential Phytochemical Alternative in Oncology Explored

For Immediate Release

[City, State] – [Date] – In the ongoing quest for more effective and targeted cancer therapies, researchers are increasingly turning to natural compounds. One such molecule, Scabioside C, a triterpenoid saponin, is garnering attention for its potential anticancer properties. This guide provides a comparative analysis of the efficacy of Scabioside C against standard chemotherapy drugs, supported by available experimental data, for researchers, scientists, and professionals in drug development.

While direct comparative studies between pure Scabioside C and standard chemotherapeutics are limited, preliminary research on extracts containing Scabioside C and related compounds provides a foundation for assessing its potential. This report synthesizes the available data to offer a preliminary comparison and outlines the methodologies for future research.

Comparative Cytotoxicity Analysis

To provide a comparative framework, the following table includes IC50 values for standard chemotherapy drugs against various cancer cell lines. This will serve as a benchmark for future studies on Scabioside C.

Drug/Compound	Cell Line	Cancer Type	IC50 (µM)
Scabioside C	Data Not Available	-	-
Doxorubicin	MCF-7	Breast Cancer	0.05 - 1.5
HCT116	Colon Cancer	0.04 - 0.5
A549	Lung Cancer	0.1 - 2.0
Cisplatin	A2780	Ovarian Cancer	1 - 10
HeLa	Cervical Cancer	2 - 15
A549	Lung Cancer	5 - 25
Paclitaxel	MDA-MB-231	Breast Cancer	0.002 - 0.01
HeLa	Cervical Cancer	0.005 - 0.05
A549	Lung Cancer	0.001 - 0.01

Note: IC50 values for standard chemotherapy drugs can vary significantly based on the specific cell line subtype, experimental conditions, and exposure time. The values presented are a representative range from various studies.

Unveiling the Mechanism of Action: Signaling Pathways

The anticancer activity of many natural compounds is attributed to their ability to induce apoptosis (programmed cell death) in cancer cells. Research on Scabiosa atropurpurea extract suggests that its components, likely including Scabioside C, trigger the intrinsic apoptotic pathway.

This pathway is characterized by the following key events:

• Upregulation of Pro-Apoptotic Proteins: An increase in the expression of proteins like Bax.

• Downregulation of Anti-Apoptotic Proteins: A decrease in the expression of proteins like Bcl-2.

• Activation of Caspases: The initiation of a cascade of enzymes, including caspase-3, which are the executioners of apoptosis.

• Cell Cycle Arrest: An increase in proteins like p21, which halt the cell cycle, preventing cancer cell proliferation.

The following diagram illustrates the proposed apoptotic signaling pathway initiated by the components of Scabiosa atropurpurea extract.

A Guide to Inter-laboratory Validation of an HPLC-UV Analytical Method for Scabioside C

This guide provides a comprehensive framework for the inter-laboratory validation of a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantification of Scabioside C. The objective of an inter-laboratory validation is to establish the reproducibility and reliability of an analytical method when performed by different analysts in different laboratories.[1] This guide is intended for researchers, scientists, and drug development professionals seeking to implement a robust and transferable analytical method for Scabioside C.

Introduction to Scabioside C and Analytical Method Validation

Scabioside C is a triterpenoid saponin that has been identified in various plant species. As with many natural products, a reliable and validated analytical method is crucial for quality control, pharmacokinetic studies, and formulation development. Method validation ensures that the chosen analytical procedure is fit for its intended purpose, providing assurance of its accuracy, precision, and robustness.[2][3]

This guide outlines a hypothetical inter-laboratory study designed to validate an HPLC-UV method for Scabioside C analysis. The validation parameters discussed are based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2]

Experimental Protocol: HPLC-UV Method for Scabioside C

A detailed description of the analytical method is essential for successful transfer and validation between laboratories.

2.1. Instrumentation and Chromatographic Conditions

• Instrument: HPLC system with a UV/Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile and water (gradient or isocratic, to be optimized).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Internal Standard (IS): A structurally similar compound with a distinct retention time from Scabioside C.

2.2. Preparation of Solutions

• Standard Stock Solution: Accurately weigh and dissolve Scabioside C reference standard in methanol to obtain a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3 µg/mL, 30 µg/mL, and 80 µg/mL) from a separate weighing of the reference standard.

Inter-laboratory Validation Workflow

The following diagram illustrates the workflow for the inter-laboratory validation study.

References

• 1. rroij.com [rroij.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Statistical Analysis for Comparing the Effects of Scabioside C and a Placebo: A Research Framework

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, to the best of our knowledge, no peer-reviewed, placebo-controlled clinical trial data for Scabioside C has been published. This guide is intended as a research framework, providing hypothetical experimental designs and potential data outcomes based on the known activities of related saponin compounds. The experimental protocols and signaling pathways described are based on established methodologies in pharmacology and molecular biology.

Introduction

Scabioside C, a triterpenoid saponin, has garnered interest for its potential therapeutic applications, including anti-inflammatory, antimicrobial, and antitumor activities. Its proposed mechanism of action involves interaction with cell membranes and potential inhibition of key enzymes such as topoisomerase I. This guide outlines a comprehensive framework for the preclinical and clinical investigation of Scabioside C, detailing hypothetical experimental protocols and data presentation formats necessary for a robust comparison against a placebo.

Data Presentation: Hypothetical Comparative Analysis

The following tables represent templates for summarizing quantitative data from the proposed experimental protocols.

Table 1: In Vitro Anti-inflammatory Effects of Scabioside C on Macrophage Cell Line (e.g., RAW 264.7)

Treatment Group	Concentration (µM)	Nitric Oxide (NO) Production (% of Control)	TNF-α Secretion (pg/mL)	IL-6 Secretion (pg/mL)	p-value (vs. Placebo)
Control (Untreated)	-	100 ± 5.2	15.3 ± 2.1	8.9 ± 1.5	-
Placebo	-	98.7 ± 4.8	14.9 ± 2.5	9.2 ± 1.8	-
Scabioside C	1	85.4 ± 3.9	12.1 ± 1.9	7.1 ± 1.2	<0.05
10	62.1 ± 4.2	9.8 ± 1.5	5.4 ± 0.9	<0.01
50	45.8 ± 3.5	6.2 ± 1.1	3.1 ± 0.6	<0.001
Dexamethasone (Positive Control)	10	30.2 ± 2.8	4.5 ± 0.8	2.5 ± 0.4	<0.001

Table 2: In Vitro Antimicrobial Activity of Scabioside C

Treatment Group	Concentration (µg/mL)	Minimum Inhibitory Concentration (MIC) (µg/mL)	Minimum Bactericidal Concentration (MBC) (µg/mL)	Zone of Inhibition (mm) - S. aureus	Zone of Inhibition (mm) - E. coli
Placebo	-	>1024	>1024	0	0
Scabioside C	-	128	256	15 ± 1.2	12 ± 1.0
Vancomycin (Positive Control)	-	2	4	22 ± 1.5	N/A
Gentamicin (Positive Control)	-	1	2	20 ± 1.3	18 ± 1.1

Table 3: In Vivo Antitumor Efficacy of Scabioside C in a Xenograft Mouse Model

Treatment Group	Dosage (mg/kg)	Tumor Volume (mm³) at Day 21	Tumor Weight (g) at Day 21	% Tumor Growth Inhibition	p-value (vs. Placebo)
Placebo	-	1500 ± 150	1.5 ± 0.2	0	-
Scabioside C	10	1125 ± 120	1.1 ± 0.15	25	<0.05
25	750 ± 90	0.75 ± 0.1	50	<0.01
50	450 ± 60	0.45 ± 0.08	70	<0.001
Doxorubicin (Positive Control)	5	300 ± 45	0.3 ± 0.05	80	<0.001

Experimental Protocols

In Vitro Anti-inflammatory Assay

• Cell Culture: Murine macrophage cells (RAW 264.7) are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified atmosphere.

• Treatment: Cells are pre-treated with various concentrations of Scabioside C (1-50 µM), a placebo (vehicle control), or dexamethasone (positive control) for 1 hour. Subsequently, inflammation is induced by adding lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Nitric Oxide (NO) Measurement: The concentration of nitrite in the culture supernatant is measured as an indicator of NO production using the Griess reagent. Absorbance is read at 540 nm.

• Cytokine Measurement (ELISA): The concentrations of pro-inflammatory cytokines TNF-α and IL-6 in the culture supernatants are quantified using commercially available ELISA kits according to the manufacturer's instructions.

Antimicrobial Susceptibility Testing

• Bacterial Strains: Representative Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria are used.

• Broth Microdilution Method (MIC/MBC): A two-fold serial dilution of Scabioside C is prepared in a 96-well microtiter plate with Mueller-Hinton broth. Bacterial suspensions are added to each well. The MIC is determined as the lowest concentration of Scabioside C that inhibits visible bacterial growth after 24 hours of incubation. To determine the MBC, an aliquot from the wells with no visible growth is sub-cultured on agar plates. The MBC is the lowest concentration that prevents bacterial growth on the solid medium.

• Agar Disc Diffusion Method (Zone of Inhibition): Sterile filter paper discs are impregnated with a known concentration of Scabioside C or control antibiotics. The discs are placed on agar plates previously inoculated with the test bacteria. The plates are incubated for 24 hours, and the diameter of the zone of inhibition around each disc is measured.

In Vivo Antitumor Xenograft Model

• Animal Model: Athymic nude mice are used.

• Tumor Implantation: Human cancer cells (e.g., breast cancer cell line MCF-7) are subcutaneously injected into the flank of each mouse.

• Treatment Protocol: Once tumors reach a palpable size, mice are randomly assigned to treatment groups: Placebo (vehicle), Scabioside C (at various doses), and a positive control chemotherapeutic agent (e.g., Doxorubicin). Treatments are administered intraperitoneally every three days for 21 days.

• Tumor Measurement: Tumor volume is measured every three days using calipers and calculated using the formula: (Length × Width²) / 2.

• Endpoint Analysis: At the end of the study, mice are euthanized, and tumors are excised and weighed.

Mandatory Visualizations

Proposed Anti-inflammatory Signaling Pathway of Scabioside C

Caption: Proposed mechanism of Scabioside C's anti-inflammatory action.

Experimental Workflow for In Vivo Antitumor Study

Caption: Workflow for assessing in vivo antitumor activity.

Logical Relationship for Placebo-Controlled Trial Design

Caption: Core principles of a randomized, double-blind, placebo-controlled trial.

A Head-to-Head Comparison of α-Hederin and Scabioside C in β2-Adrenergic Receptor Binding

A comprehensive review of existing scientific literature reveals a significant disparity in the available research concerning the interaction of α-hederin and Scabioside C with the β2-adrenergic receptor (β2AR). While α-hederin has been the subject of targeted studies elucidating its modulatory effects on β2AR binding and signaling, there is a notable absence of published data on Scabioside C's activity at this receptor.

This guide synthesizes the current state of knowledge, presenting the detailed experimental findings for α-hederin and highlighting the research gap for Scabioside C. This information is intended for researchers, scientists, and professionals in drug development to inform future studies and pharmacological assessments.

Comparative Analysis of β2-Adrenergic Receptor Binding Properties

The following table summarizes the quantitative data available for α-hederin's interaction with the β2-adrenergic receptor. No comparable data has been found in the scientific literature for Scabioside C.

Parameter	α-Hederin	Scabioside C	Source
Binding Affinity (KD)	Decreased KD from 36.1 ± 9.2 nM to 24.3 ± 11.1 nM for Alexa532-NA binding, indicating increased affinity.	No data available	[1][2][3]
Receptor Density (Bmax)	No significant influence on β2-adrenergic receptor density.	No data available	[1][2][3]
Downstream Signaling (cAMP)	Increased intracellular cAMP level by 13.5 ± 7.0% under stimulating conditions.	No data available	[1][2]
Receptor Regulation	Inhibited internalization of β2-adrenergic receptor-GFP fusion proteins.	No data available	[1][2]

Experimental Protocols

The data for α-hederin was generated using sophisticated biophysical and cell-based assays. The methodologies employed in the key experiments are detailed below.

β2-Adrenergic Receptor Binding Assay (Saturation Experiment)

This assay determines the receptor density (Bmax) and the dissociation constant (KD) of a ligand for a receptor.

• Cell Culture: Human alveolar epithelial cells (A549) were used, which endogenously express the β2-adrenergic receptor.

• Pre-treatment: A549 cells were pre-incubated with 1 µM α-hederin for 24 hours. A control group of cells was not treated with α-hederin.

• Ligand Binding: The cells were then incubated with increasing concentrations of a fluorescently labeled noradrenaline derivative, Alexa532-NA.

• Detection: The binding of Alexa532-NA to the β2-adrenergic receptors was measured using fluorescence correlation spectroscopy (FCS). FCS measures the fluctuations in fluorescence intensity as fluorescent molecules move through a small observation volume, allowing for the determination of bound and unbound ligand concentrations.

• Data Analysis: The saturation binding data was analyzed to calculate the KD and Bmax values. The KD represents the concentration of ligand at which half of the receptors are occupied at equilibrium, indicating the ligand's binding affinity. Bmax represents the total concentration of receptor binding sites in the cells.

cAMP Measurement Assay

This assay quantifies the level of intracellular cyclic adenosine monophosphate (cAMP), a key second messenger in the β2-adrenergic receptor signaling pathway.

• Cell Culture: Human airway smooth muscle (HASM) cells were used.

• Pre-treatment: HASM cells were pretreated with 1 µM α-hederin for 24 hours.

• Stimulation: The cells were then stimulated to activate the β2-adrenergic receptors.

• cAMP Quantification: The intracellular cAMP levels were measured using a suitable biochemical assay, such as an enzyme-linked immunosorbent assay (ELISA) or a fluorescence-based assay.

• Data Analysis: The cAMP levels in the α-hederin-treated cells were compared to those in untreated control cells to determine the effect of α-hederin on downstream signaling.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the β2-adrenergic receptor signaling pathway and a typical experimental workflow for a radioligand binding assay.

Caption: Canonical β2-Adrenergic Receptor Signaling Pathway.

Caption: General Experimental Workflow for a Radioligand Binding Assay.

Conclusion

The available scientific evidence demonstrates that α-hederin modulates the β2-adrenergic receptor by increasing ligand binding affinity and enhancing downstream signaling without altering receptor density. It also appears to inhibit the normal process of receptor internalization. These findings suggest that α-hederin is a bioactive compound with a clear effect on the β2-adrenergic system.

In stark contrast, there is a complete absence of data regarding the interaction of Scabioside C with the β2-adrenergic receptor. Therefore, a direct head-to-head comparison of their binding properties is not currently possible. This represents a significant knowledge gap. Future research, employing the types of experimental protocols outlined in this guide, is necessary to determine if Scabioside C has any activity at the β2-adrenergic receptor and to enable a comprehensive comparative analysis with compounds like α-hederin.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel beta2-adrenergic receptor signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular Mechanisms Underlying β-Adrenergic Receptor-Mediated Cross-Talk between Sympathetic Neurons and Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Synergistic Potential of Scabioside C with Other Natural Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

While direct experimental studies on the synergistic effects of Scabioside C with other natural compounds are currently limited in published literature, this guide provides a comprehensive overview of Scabioside C's known mechanisms of action. Based on this understanding, we extrapolate potential synergistic combinations with other well-researched natural compounds. This analysis is supported by detailed experimental protocols for assessing synergy and visualizations of key signaling pathways to aid in future research and drug development.

Understanding Scabioside C's Mechanism of Action

Scabioside C, also known as Scandoside, is an iridoid glycoside found in various plants, including those of the Scabiosa and Dipsacus genera.[1][2] Research has primarily focused on its anti-inflammatory properties. Studies have shown that Scandoside exerts its anti-inflammatory effects by suppressing key signaling pathways involved in the inflammatory response.[3][4][5]

Specifically, Scandoside has been demonstrated to inhibit the activation of Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways in lipopolysaccharide (LPS)-induced macrophages.[3][4][5] This inhibition leads to a significant reduction in the production of pro-inflammatory mediators, including:

• Nitric Oxide (NO)

• Prostaglandin E2 (PGE2)

• Tumor Necrosis Factor-alpha (TNF-α)

• Interleukin-6 (IL-6)[3][4]

By targeting the NF-κB and MAPK pathways, Scandoside effectively downregulates the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), enzymes responsible for the production of NO and PGE2, respectively.[3][4]

Hypothetical Synergistic Combinations with Scabioside C

Given Scabioside C's mechanism of action, it is plausible that its anti-inflammatory effects could be enhanced when combined with other natural compounds that target complementary or overlapping pathways. The principle of synergy in phytochemicals often relies on multi-target effects, enhancement of bioavailability, or modulation of different stages of a pathological process.[6]

Here, we propose and compare potential synergistic partners for Scabioside C based on their known mechanisms of action.

Table 1: Potential Synergistic Combinations with Scabioside C

Natural Compound	Primary Mechanism of Action	Potential Synergistic Effect with Scabioside C
Curcumin	Inhibits NF-κB, AP-1, and STAT3 signaling pathways; potent antioxidant.	Enhanced Anti-inflammatory and Anticancer Activity: The combination could lead to a more comprehensive blockade of inflammatory pathways. Curcumin's antioxidant properties could also mitigate oxidative stress, a component of inflammation and cancer.
Quercetin	Inhibits NF-κB and NLRP3 inflammasome; potent antioxidant and mast cell stabilizer.	Broad-Spectrum Anti-inflammatory Action: Quercetin's ability to inhibit the NLRP3 inflammasome would complement Scabioside C's actions on NF-κB and MAPK, potentially leading to a more potent anti-inflammatory effect.
Resveratrol	Activates Sirtuin 1 (SIRT1), which deacetylates and inhibits NF-κB; antioxidant.	Multi-faceted Anti-inflammatory and Cardioprotective Effects: The combination could offer both direct inhibition of NF-κB by Scabioside C and indirect inhibition via SIRT1 activation by resveratrol, potentially leading to a more sustained anti-inflammatory response.
Boswellic Acids	Inhibit 5-lipoxygenase (5-LOX), thereby reducing leukotriene production.	Comprehensive Inhibition of Inflammatory Mediators: Combining Scabioside C (targeting prostaglandins via COX-2 inhibition) with boswellic acids (targeting leukotrienes) could provide a broader blockade of inflammatory eicosanoids.
Gingerol	Inhibits NF-κB and COX-2; potent antioxidant.	Enhanced Anti-inflammatory and Analgesic Effects: The overlapping inhibition of NF-κB and COX-2 could lead to a stronger reduction in inflammation and pain.

Experimental Protocols for Assessing Synergy

To validate the hypothesized synergistic effects, standardized experimental protocols are essential. Below are detailed methodologies for key in vitro experiments.

Cell Viability Assay (MTT Assay)

• Objective: To determine the cytotoxic effects of individual compounds and their combinations on a selected cell line (e.g., RAW 264.7 macrophages for inflammation studies).

• Methodology:

  • Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Scabioside C, the other natural compound, and their combinations for 24 or 48 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the control (untreated cells).

Nitric Oxide (NO) Production Assay (Griess Test)

• Objective: To quantify the effect of the compounds on NO production in LPS-stimulated macrophages.

• Methodology:

  • Seed RAW 264.7 cells in a 96-well plate and incubate until they reach 80% confluency.

  • Pre-treat the cells with various concentrations of the test compounds for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

  • Collect the cell culture supernatant.

  • Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to determine the nitrite concentration.

Pro-inflammatory Cytokine Measurement (ELISA)

• Objective: To measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant.

• Methodology:

  • Collect the cell culture supernatant from LPS-stimulated cells treated with the test compounds as described above.

  • Use commercially available ELISA kits for TNF-α and IL-6 according to the manufacturer's instructions.

  • Briefly, coat a 96-well plate with the capture antibody.

  • Add the supernatants and standards to the wells and incubate.

  • Add the detection antibody, followed by the enzyme conjugate.

  • Add the substrate and stop the reaction.

  • Measure the absorbance at the appropriate wavelength.

Western Blot Analysis for Signaling Pathway Proteins

• Objective: To determine the effect of the compounds on the expression and phosphorylation of key proteins in the NF-κB and MAPK pathways.

• Methodology:

  • Treat cells with the compounds and/or LPS for the desired time.

  • Lyse the cells and determine the protein concentration using a BCA assay.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against p-p65, p65, p-IκBα, IκBα, p-ERK, ERK, p-p38, p38, p-JNK, and JNK overnight at 4°C.

  • Incubate with HRP-conjugated secondary antibodies.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Synergy Analysis (Combination Index - CI)

• Objective: To quantitatively determine if the interaction between Scabioside C and another compound is synergistic, additive, or antagonistic.

• Methodology:

  • Use the data from the cell viability or other quantitative assays.

  • Calculate the Combination Index (CI) using the Chou-Talalay method. Software such as CompuSyn can be used for this analysis.

  • CI < 1 indicates synergy.

  • CI = 1 indicates an additive effect.

  • CI > 1 indicates antagonism.

Visualizations: Signaling Pathways and Experimental Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: Anti-inflammatory mechanism of Scabioside C.

References

• 1. Scabiosa Genus: A Rich Source of Bioactive Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Scandoside Exerts Anti-Inflammatory Effect Via Suppressing NF-κB and MAPK Signaling Pathways in LPS-Induced RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scandoside Exerts Anti-Inflammatory Effect Via Suppressing NF-κB and MAPK Signaling Pathways in LPS-Induced RAW 264.7 Macrophages [mdpi.com]
• 5. Scandoside Exerts Anti-Inflammatory Effect Via Suppressing NF-κB and MAPK Signaling Pathways in LPS-Induced RAW 264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synergistic effects of phytochemicals | nuevo [nuevo-group.com]

In Vitro to In Vivo Correlation of Scabioside C's Anti-Cancer Activity: A Comparative Guide

A comprehensive review of existing scientific literature reveals a significant gap in the understanding of the anti-cancer properties of Scabioside C. At present, there is no publicly available experimental data detailing either the in vitro or in vivo anti-cancer activity of this specific compound. While research into the therapeutic potential of saponins from the Scabiosa genus is an active area of investigation, specific studies isolating and characterizing the effects of Scabioside C are not available.

This guide, therefore, serves to highlight the current state of knowledge and underscore the need for further research into the potential anti-cancer mechanisms of Scabioside C. While direct comparisons and data-rich tables cannot be provided due to the absence of specific studies, this document will outline the general anti-cancer activities observed in saponin-rich extracts from the Scabiosa genus and the common experimental protocols used to evaluate such compounds. This will provide a foundational framework for researchers interested in pursuing the investigation of Scabioside C.

General Anti-Cancer Potential of Saponins from Scabiosa Species

Extracts from plants of the Scabiosa genus, which are known to contain a variety of saponins, have demonstrated cytotoxic effects against various cancer cell lines in preliminary studies.[1] These extracts are complex mixtures containing numerous phytochemicals, including phenolic acids, flavonoids, and various saponins.[1] The observed anti-cancer activity is likely a result of the synergistic or individual effects of these components.

The general mechanisms by which saponins are thought to exert their anti-cancer effects include:

• Induction of Apoptosis: Saponins have been shown to trigger programmed cell death in cancer cells through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[2][3][4][5][6]

• Cell Cycle Arrest: They can halt the proliferation of cancer cells at various checkpoints in the cell cycle, preventing them from dividing and growing.[2][4][5]

• Inhibition of Angiogenesis: Some saponins can prevent the formation of new blood vessels that tumors need to grow and metastasize.[6]

• Modulation of Signaling Pathways: Saponins are known to interfere with key signaling pathways involved in cancer cell growth, survival, and metastasis.[2][3][6]

Prospective Experimental Protocols for Investigating Scabioside C

Should research on the anti-cancer activity of Scabioside C be undertaken, the following standard experimental protocols would be essential for a comprehensive in vitro to in vivo correlation study.

In Vitro Studies

• Cell Viability and Cytotoxicity Assays:

  • MTT Assay: To determine the half-maximal inhibitory concentration (IC50) of Scabioside C on various cancer cell lines. This assay measures the metabolic activity of cells as an indicator of their viability.

  • LDH Release Assay: To quantify cell membrane integrity and measure cytotoxicity based on the release of lactate dehydrogenase from damaged cells.

• Apoptosis Assays:

  • Annexin V/Propidium Iodide (PI) Staining: To differentiate between viable, early apoptotic, late apoptotic, and necrotic cells using flow cytometry.

  • Caspase Activity Assays: To measure the activity of key executioner caspases (e.g., caspase-3, -7) and initiator caspases (e.g., caspase-8, -9) to elucidate the apoptotic pathway.

  • Western Blot Analysis: To detect changes in the expression levels of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins.

• Cell Cycle Analysis:

  • Flow Cytometry with PI Staining: To analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M) following treatment with Scabioside C.

  • Western Blot Analysis: To examine the expression of key cell cycle regulatory proteins such as cyclins and cyclin-dependent kinases (CDKs).

In Vivo Studies

• Xenograft Animal Models:

  • Human cancer cells would be implanted subcutaneously into immunocompromised mice (e.g., nude or SCID mice).

  • Once tumors are established, mice would be treated with Scabioside C at various dosages and schedules.

  • Tumor growth would be monitored regularly by measuring tumor volume.

• Toxicity Studies:

  • To evaluate the potential side effects of Scabioside C, animal body weight, food and water intake, and general health would be monitored.

  • At the end of the study, major organs would be collected for histopathological analysis.

• Pharmacokinetic and Pharmacodynamic (PK/PD) Studies:

  • To understand the absorption, distribution, metabolism, and excretion (ADME) of Scabioside C in the animal model.

  • To correlate the concentration of Scabioside C in the tumor tissue with its anti-cancer effects.

Visualizing the Path Forward: Hypothetical Frameworks

While we await specific data for Scabioside C, we can visualize the potential experimental workflows and signaling pathways that could be investigated based on the known activities of other saponins.

Caption: Hypothetical workflow for the investigation of Scabioside C's anti-cancer activity.

References

• 1. A Methanol Extract of Scabiosa atropurpurea Enhances Doxorubicin Cytotoxicity against Resistant Colorectal Cancer Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Saponins in Cancer Treatment: Current Progress and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. greenpharmacy.info [greenpharmacy.info]
• 5. researchgate.net [researchgate.net]
• 6. Saponins from Chinese Medicines as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Cellular Impact of Scabioside C: A Comparative Analysis of Its Biological Effects

A comprehensive review of existing scientific literature reveals a notable scarcity of direct comparative studies on the biological effects of Scabioside C across various cell lines. While research has delved into the activities of structurally similar iridoid glycosides, specific quantitative data, such as IC50 values for cytotoxicity or anti-inflammatory potency of Scabioside C, remains largely unpublished. This data gap currently hinders a direct, evidence-based comparison of its efficacy and mechanism of action in different cellular contexts.

Despite the limited specific data for Scabioside C, the broader family of iridoid glycosides, to which it belongs, has demonstrated a range of biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. Studies on related compounds, such as Scandoside, suggest that these molecules can modulate key signaling pathways involved in cellular responses to stress and inflammation.

This guide aims to provide a framework for understanding the potential biological effects of Scabioside C by examining the activities of its chemical relatives and outlining the standard experimental protocols used to assess these effects. The provided diagrams and methodologies serve as a template for how the biological impact of Scabioside C could be systematically evaluated and compared across different cell lines once experimental data becomes available.

Potential Biological Activities and Investigated Cell Lines

Based on the activities of analogous compounds, Scabioside C is hypothesized to exhibit the following biological effects, which can be investigated in the specified cell lines:

• Anti-inflammatory Activity: The murine macrophage cell line, RAW 264.7 , is a standard model to investigate anti-inflammatory effects. Key parameters to measure include the inhibition of nitric oxide (NO) production and the suppression of pro-inflammatory enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

• Anticancer Activity: The human cervical cancer cell line, HeLa , and other cancer cell lines are routinely used to screen for cytotoxic and anti-proliferative effects. The half-maximal inhibitory concentration (IC50) is a key metric for quantifying a compound's potency in inhibiting cell growth. The induction of apoptosis (programmed cell death) is another critical indicator of anticancer activity.

• Neuroprotective Activity: The human neuroblastoma cell line, SH-SY5Y , is a widely accepted model for studying neurodegenerative diseases. The ability of a compound to protect these cells from toxins or stressors, measured by cell viability assays, indicates its neuroprotective potential.

Comparative Data on Scabioside C (Hypothetical)

As no specific quantitative data for Scabioside C is currently available in the public domain, the following table is presented as a hypothetical example to illustrate how such data would be structured for a comparative analysis.

Biological Effect	Cell Line	Parameter	Scabioside C (Value)	Reference
Anti-inflammatory	RAW 264.7	NO Production IC50	Data not available	N/A
iNOS Expression	Data not available	N/A
COX-2 Expression	Data not available	N/A
Anticancer	HeLa	Cytotoxicity IC50	Data not available	N/A
Apoptosis Induction	Data not available	N/A
Neuroprotective	SH-SY5Y	Neuroprotection EC50	Data not available	N/A

Experimental Protocols

The following are detailed methodologies for key experiments that would be essential to determine the biological effects of Scabioside C.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay is used to assess the effect of Scabioside C on cell viability and to determine its cytotoxic concentration (IC50).

• Cell Seeding: Plate cells (e.g., HeLa, SH-SY5Y, RAW 264.7) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Treat the cells with various concentrations of Scabioside C and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the anti-inflammatory effect of Scabioside C by quantifying the inhibition of NO production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate and treat with various concentrations of Scabioside C for 1 hour before stimulating with LPS (1 µg/mL) for 24 hours.

• Griess Reagent Preparation: Prepare the Griess reagent by mixing equal volumes of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.

• Reaction: Mix 50 µL of the cell culture supernatant with 50 µL of the Griess reagent and incubate at room temperature for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the concentration of nitrite using a sodium nitrite standard curve. The percentage of NO inhibition is determined by comparing the nitrite concentration in treated cells to that in LPS-stimulated control cells.

Western Blot Analysis for Protein Expression

This technique is used to detect changes in the expression levels of specific proteins, such as iNOS, COX-2, and key proteins in the NF-κB and MAPK signaling pathways.

• Cell Lysis: Treat cells with Scabioside C and/or an inflammatory stimulus (e.g., LPS). After the incubation period, wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST and then incubate with primary antibodies specific for the target proteins (e.g., anti-iNOS, anti-COX-2, anti-p-p65, anti-p-ERK).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control protein (e.g., β-actin or GAPDH).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize a hypothetical signaling pathway that Scabioside C might modulate and a typical experimental workflow for its evaluation.

Benchmarking Scabioside C's Activity Against Known Saponin Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scabioside C, a triterpenoid saponin derived from plants of the Pulsatilla genus, has garnered interest for its potential therapeutic properties.[1][2] Saponins, a diverse group of naturally occurring glycosides, are known to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antiviral effects.[1] This guide provides a comparative analysis of Scabioside C's activity against established saponin inhibitors in these key therapeutic areas. Due to the limited availability of specific quantitative data for Scabioside C, this comparison draws upon data from closely related saponins and provides a framework for future benchmarking studies.

The comparative saponins selected for this guide are:

• Glycyrrhizin: A well-documented anti-inflammatory saponin.

• Ginsenoside Rg3: A widely studied anticancer saponin.

• Saikosaponin D: A saponin with demonstrated antiviral properties.

Comparative Analysis of Inhibitory Activity

The following tables summarize the available quantitative data for the selected saponin inhibitors. It is important to note that direct comparative data for Scabioside C is currently unavailable in public literature. The data presented for related saponins from Pulsatilla chinensis and the aglycone hederagenin can offer initial insights.

Anti-inflammatory Activity

Compound/Extract	Assay	Target/Cell Line	IC50 Value	Reference
Scabioside C	Data Not Available	Data Not Available	Data Not Available
Pulsatilla chinensis Saponins (PRS)	DSS-induced colitis in rats	In vivo model	N/A (qualitative reduction in inflammation)	[3][4][5][6]
Glycyrrhizin	High-mobility group box 1 (HMGB1)	In vitro	~250 µM
Hederagenin	NF-κB activation	A549 cells	Not specified (qualitative inhibition)	[7]

Anticancer Activity

Compound/Extract	Cell Line	IC50 Value	Reference
Scabioside C	Data Not Available	Data Not Available
Pulsatilla Saponin D (PSD)	NCI-H460 (Lung Cancer)	5.6 µM	[8]
Pulsatilla Saponin A (PSA)	NCI-H460 (Lung Cancer)	10.5 µM	[8]
Hederagenin Derivative	A549 (Lung Cancer)	3.45 µM	[7]
Hederagenin Derivative	HeLa (Cervical Cancer)	4.22 µM	[7]
Hederagenin	HeLa (Cervical Cancer)	17.42 µg/mL	[7]
Ginsenoside Rg3	Various Cancer Cell Lines	Varies (µM range)

Antiviral Activity

| Compound/Extract | Virus | Cell Line | IC50 Value | Reference | | :--- | :--- | :--- | :--- | | Scabioside C | Data Not Available | Data Not Available | Data Not Available | | | Hederagenin Derivative (1b) | HIV-1 Protease | In vitro | < 10 µM |[9] | | Hederagenin Derivative (2b) | HCV NS3/4A Protease | In vitro | < 10 µM |[9] | | Saikosaponin B2 | Human Coronavirus 229E | MRC-5 | 1.7 µM |[10] |

Signaling Pathways and Mechanisms of Action

The inhibitory activities of saponins are often attributed to their interaction with key signaling pathways involved in inflammation, cell proliferation, and viral replication.

Anti-inflammatory Signaling

Saponins commonly exert their anti-inflammatory effects by modulating the NF-κB (Nuclear Factor kappa B) pathway . NF-κB is a crucial transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes such as COX-2.

References

• 1. researchgate.net [researchgate.net]
• 2. Haderagenin 3-O-(O-Beta-D-Glucopyranosyl-(1->4)-Alpha-L-Arabinopyranoside) | C41H66O13 | CID 11556805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pulsatilla chinensis Saponins Ameliorate Inflammation and DSS-Induced Ulcerative Colitis in Rats by Regulating the Composition and Diversity of Intestinal Flora - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pulsatilla chinensis Saponins Ameliorate Inflammation and DSS-Induced Ulcerative Colitis in Rats by Regulating the Composition and Diversity of Intestinal Flora - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Pulsatilla chinensis Saponins Ameliorate Inflammation and DSS-Induced Ulcerative Colitis in Rats by Regulating the Composition and Diversity of Intestinal Flora [frontiersin.org]
• 7. Pharmacological overview of hederagenin and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Saponins: Research Progress and Their Potential Role in the Post-COVID-19 Pandemic Era - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Scabioside C: A Guide for Laboratory Professionals

Compound Identification and Properties

A summary of the available physical and chemical properties of Scabioside C is provided in the table below. This information is valuable for waste characterization.

Property	Value
CAS Number	17233-22-6[1]
Molecular Formula	C41H66O13[1]
Molecular Weight	766.97 g/mol [1]
Synonyms	scabioside c[1]

Note: A complete hazard profile for Scabioside C is not currently available. In the absence of specific data, it is prudent to handle this compound with a high degree of caution.

Disposal Protocol for Scabioside C

The primary method for the disposal of Scabioside C is to entrust it to an approved waste disposal plant. Avoid releasing it into the environment.[2] Adherence to the following procedures is crucial to mitigate risks to personnel and the environment.

I. Personal Protective Equipment (PPE)

Before handling Scabioside C for disposal, it is imperative to be outfitted with the appropriate personal protective equipment. This includes:

• Eye Protection: Safety goggles with side-shields.

• Hand Protection: Compatible chemical-resistant gloves.

• Skin and Body Protection: A lab coat or impervious clothing.

• Respiratory Protection: If handling the solid form where dust or aerosols may be generated, a suitable respirator should be used.

II. Step-by-Step Disposal Procedure

• Segregation and Labeling:

  • Isolate waste Scabioside C from other laboratory waste streams to prevent inadvertent mixing with incompatible materials.

  • Store the waste in a clearly labeled, tightly sealed container.

  • The label should include the chemical name, "Scabioside C," the CAS number (17233-22-6), and relevant hazard symbols if known.

• Waste Collection:

  • Carefully collect any spillage of Scabioside C and place it in the designated waste container.

  • Do not mix with strong acids, strong bases, or strong oxidizing/reducing agents.

  • Contaminated materials, such as pipette tips, tubes, and weighing paper, should be collected in the same designated waste container.

• Storage of Waste:

  • Store the sealed waste container in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[2]

  • The storage area should be a designated satellite accumulation area for chemical waste.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and disposal.[2]

  • Provide the Safety Data Sheet (SDS) for Scabioside C, even if it is incomplete, to the disposal service to ensure they are aware of the material's properties.[2]

  • Do not dispose of Scabioside C down the drain or in regular trash.[3]

Logical Workflow for Scabioside C Disposal

The following diagram illustrates the decision-making process for the proper disposal of Scabioside C.

Caption: Decision workflow for the safe disposal of Scabioside C.

This guide is intended to provide a framework for the safe handling and disposal of Scabioside C. Always consult your institution's specific waste management policies and your EHS department for guidance.

References

• 1. Scabioside C - Safety Data Sheet [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. himediadownloads.com [himediadownloads.com]

Personal protective equipment for handling Scabioside C

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Scabioside C, a triterpenoid saponin, to ensure a safe laboratory environment. The following procedures are designed to be a primary resource for all personnel working with this compound.

Physicochemical and Safety Data

A summary of the known quantitative data for Scabioside C is presented below. Note the absence of specific occupational exposure limits, which necessitates a cautious approach to handling.

Property	Value	Source
CAS Number	17233-22-6	ChemicalBook
Molecular Formula	C₄₁H₆₆O₁₃	ChemicalBook
Molecular Weight	766.95 g/mol	ChemicalBook
Appearance	Powder	BioCrick
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	BioCrick
Storage Temperature	-20°C	RayBiotech
Acute Toxicity (Oral LD50, Rat)	> 10 g/kg (for similar saponins)	NIH (2021)[1]

Personal Protective Equipment (PPE)

When handling Scabioside C, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

PPE Category	Item	Standard/Specification
Eye/Face Protection	Tightly fitting safety goggles with side-shields	Conforming to EN 166 (EU) or NIOSH (US)
Skin Protection	- Chemical-resistant gloves (e.g., nitrile rubber) - Fire/flame resistant and impervious lab coat or clothing	- EU Directive 89/686/EEC and EN 374 - Appropriate for laboratory use
Respiratory Protection	Full-face respirator with appropriate cartridges	To be used if exposure limits are exceeded or if dust is generated

Operational Plan for Handling Scabioside C

Follow these step-by-step instructions for the safe handling of Scabioside C in a laboratory setting.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the powder form to avoid dust formation.[2][3]

• Ensure that an eyewash station and safety shower are readily accessible.

• Remove all sources of ignition from the handling area.

2. Weighing and Aliquoting:

• Handle the solid material carefully to prevent the generation of dust.

• Use appropriate tools to transfer the powder.

• Close the container tightly immediately after use.

3. Dissolving the Compound:

• When dissolving Scabioside C in a solvent, add the solvent to the powder slowly to avoid splashing.

• If using a volatile solvent, perform this step within a fume hood.

4. Experimental Use:

• Avoid contact with skin and eyes.[2]

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling the compound.

5. Accidental Spills:

• In case of a spill, evacuate unnecessary personnel from the area.

• Wear appropriate PPE, including respiratory protection.

• For a solid spill, carefully sweep up the material to avoid creating dust and place it in a sealed container for disposal.

• For a liquid spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal.

• Clean the spill area with a suitable solvent and then with soap and water.

Disposal Plan for Scabioside C

Proper disposal of Scabioside C and its waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• Collect all waste containing Scabioside C, including unused product, contaminated labware, and spill cleanup materials, in a dedicated and clearly labeled hazardous waste container.

• Do not mix Scabioside C waste with other waste streams unless compatible.

2. Containerization:

• Use a suitable, closed container for the disposal of Scabioside C waste.[2]

• Ensure the container is properly labeled with the contents ("Scabioside C Waste") and the appropriate hazard symbols.

3. Disposal Method:

• Dispose of Scabioside C waste through a licensed chemical waste disposal company.

• The preferred method of disposal is controlled incineration with flue gas scrubbing.[2]

• Do not dispose of Scabioside C down the drain or in the regular trash.[2]

• Contaminated packaging should be disposed of as unused product.[4]

Safe Handling Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Scabioside C, from preparation to disposal.

Caption: Logical workflow for the safe handling of Scabioside C.

References

• 1. In vivo acute toxicity and mutagenic analysis of crude saponins from Chenopodium quinoa Willd husks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. uww.edu [uww.edu]
• 4. beta.lakeland.edu [beta.lakeland.edu]